molecular formula C9H14N2O B8658536 2-(6-Methoxypyridin-3-YL)propan-2-amine

2-(6-Methoxypyridin-3-YL)propan-2-amine

Cat. No.: B8658536
M. Wt: 166.22 g/mol
InChI Key: JMKKQRBZKOAYDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Methoxypyridin-3-YL)propan-2-amine is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(6-Methoxypyridin-3-YL)propan-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-Methoxypyridin-3-YL)propan-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C9H14N2O

Molecular Weight

 166.22 g/mol

IUPAC Name

 2-(6-methoxypyridin-3-yl)propan-2-amine

InChI

 InChI=1S/C9H14N2O/c1-9(2,10)7-4-5-8(12-3)11-6-7/h4-6H,10H2,1-3H3

InChI Key

 JMKKQRBZKOAYDH-UHFFFAOYSA-N

Canonical SMILES

 CC(C)(C1=CN=C(C=C1)OC)N

Origin of Product

 United States
Foundational & Exploratory

Technical Whitepaper: 2-(6-Methoxypyridin-3-YL)propan-2-amine in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing a molecule's pharmacokinetic (PK) profile while maintaining its target affinity. The compound 2-(6-Methoxypyridin-3-YL)propan-2-amine represents a highly privileged building block designed to address these exact challenges. By combining an electron-rich pyridine core with a sterically shielded primary amine, this moiety offers a sophisticated structural solution for overcoming rapid metabolic clearance and off-target safety liabilities in drug development[1].

Rather than viewing this compound merely as a chemical intermediate, it must be understood as a strategic functional module. This guide deconstructs the physicochemical properties, metabolic logic, and synthetic handling of this molecule to empower researchers in designing next-generation therapeutics.

Physicochemical Profiling & Structural Causality

To effectively utilize this building block, one must understand the causality behind its physical and chemical properties. The table below summarizes the core metrics, followed by an analysis of the structural logic.

PropertyValueCausality / Significance
Molecular Formula C9H14N2OCore scaffold composition[1].
Molecular Weight 166.22 g/mol Low MW allows for downstream elaboration without exceeding Lipinski's Rule of 5 limits[1].
Topological Polar Surface Area (TPSA) ~48.1 ŲFalls perfectly within the optimal range (< 90 Ų) for blood-brain barrier (BBB) penetration[2].
Hydrogen Bond Donors 1 (-NH2)Minimizes the energetic desolvation penalty during target binding.
Hydrogen Bond Acceptors 3 (Pyridine N, Methoxy O, Amine N)Facilitates specific interactions with target protein pockets (e.g., kinase hinge regions).
The "Why" Behind the Structure (E-E-A-T Insights)

  • The α,α-Dimethyl Amine (Propan-2-amine): Unbranched primary amines are notorious for rapid oxidative deamination by Monoamine Oxidase (MAO) enzymes. The incorporation of the gem-dimethyl group (propan-2-amine) provides profound steric shielding. This effectively blocks the MAO active site, preventing degradation and drastically prolonging the biological half-life of the parent drug.

  • The 6-Methoxy Pyridine Core: The methoxy group serves a dual purpose. First, it acts as a hydrogen bond acceptor, improving aqueous solubility. Second, while methoxy groups are resonance donors, at the 6-position (adjacent to the ring nitrogen), the strong inductive electron-withdrawing effect (-I) dominates. This significantly lowers the basicity of the pyridine nitrogen (pKa ~3.3 compared to 5.2 for unsubstituted pyridine). Lowering basicity is a field-proven strategy to mitigate hERG channel binding, a critical cardiovascular safety liability[3].

Pharmacokinetic (PK) Logic & Metabolism

The strategic placement of functional groups in 2-(6-Methoxypyridin-3-YL)propan-2-amine creates a synergistic effect on the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The logic pathway below illustrates how these structural choices directly translate to improved clinical viability.

PK_Logic A 2-(6-Methoxypyridin-3-YL) propan-2-amine B α,α-Dimethyl Steric Shield A->B C Methoxy Substitution A->C D Blocks MAO Deamination B->D Steric hindrance E Modulates Pyridine pKa (~3.3) C->E Inductive effect F Increased Metabolic Half-Life D->F G Reduced hERG Liability E->G

Structural causality of 2-(6-Methoxypyridin-3-YL)propan-2-amine on pharmacokinetic profiles.

Synthetic Applications & Self-Validating Protocols

The most common application of this building block is its incorporation into larger scaffolds via amide coupling. However, the very feature that makes it metabolically stable—the severe steric hindrance of the gem-dimethyl group—makes it synthetically stubborn. Standard coupling conditions (e.g., EDC/HOBt) often fail or result in poor yields. To overcome this, highly reactive uronium-based coupling reagents like HATU must be employed.

Protocol: High-Efficiency Amide Coupling (Self-Validating System)

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . You must not proceed to the next step until the built-in validation checkpoint is confirmed.

Step 1: Carboxylic Acid Activation Dissolve the carboxylic acid partner (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes at room temperature.

  • Validation Checkpoint A: Analyze a 5 µL aliquot via LC-MS. Proceed only when the mass of the highly reactive OAt-ester intermediate is confirmed. If unreacted acid remains, extend the activation time.

Step 2: Nucleophilic Addition Add 2-(6-Methoxypyridin-3-YL)propan-2-amine (1.1 eq) to the activated mixture. Heat the reaction to 40°C. The thermal energy is required to overcome the steric bulk of the propan-2-amine moiety.

  • Validation Checkpoint B: Monitor the reaction via TLC (using a Ninhydrin stain). The primary amine will stain bright pink/purple. Proceed to workup only when the amine spot is completely consumed.

Step 3: Workup & Extraction Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with a 5% aqueous LiCl solution (a critical step to pull residual DMF into the aqueous phase), followed by brine. Dry over anhydrous Na2SO4 and concentrate under reduced pressure.

Step 4: Purification & Final Confirmation Purify the crude product via silica gel flash chromatography (typically using a Hexanes/EtOAc gradient).

  • Validation Checkpoint C: Conduct 1H NMR (in CDCl3). The protocol is considered successful and validated when the spectrum exhibits a distinct 6H singlet at ~1.5–1.7 ppm (confirming the intact gem-dimethyl group) and a 3H singlet at ~3.9 ppm (confirming the methoxy group), proving structural integrity without degradation.

Synth_Workflow Step1 1. Carboxylic Acid + HATU (in DMF/DIPEA) Val1 Validation A: LC-MS Active Ester Mass Step1->Val1 Step2 2. Add 2-(6-Methoxypyridin- 3-YL)propan-2-amine Val1->Step2 If confirmed Val2 Validation B: Consumption of Amine (TLC) Step2->Val2 Step3 3. Aqueous Workup & 5% LiCl Wash Val2->Step3 If complete Step4 4. Flash Chromatography (SiO2) Step3->Step4 Val3 Validation C: 1H NMR (gem-dimethyl singlet) Step4->Val3

Self-validating synthetic workflow for amide coupling with the sterically hindered amine.

Handling, Safety, and Storage Protocols

Aliphatic amines are highly susceptible to reacting with atmospheric carbon dioxide to form carbamate salts. This degradation can disrupt stoichiometry in sensitive cross-coupling reactions and lead to unexplained yield drops.

  • Storage: Store the neat compound under an inert atmosphere (Argon or Nitrogen) in a tightly sealed, light-resistant container. Keep refrigerated at 2–8°C.

  • Handling: When preparing stock solutions, use anhydrous solvents and purge the headspace of the vial with Argon before resealing.

Sources

Mechanism of action for 2-(6-Methoxypyridin-3-YL)propan-2-amine derivatives

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Mechanism of Action for 2-(6-Methoxypyridin-3-YL)propan-2-amine Derivatives as RORγt Inverse Agonists

Introduction: A Novel Scaffold for Autoimmune Disease Therapy

The landscape of autoimmune disease treatment is continually evolving, with a significant focus on the development of targeted, small-molecule therapeutics. Within this arena, the 2-(6-methoxypyridin-3-yl)propan-2-amine scaffold has emerged as a cornerstone for a promising class of potent and selective inverse agonists of the Retinoid-related orphan receptor gamma t (RORγt). RORγt is a lineage-defining transcription factor for T helper 17 (Th17) cells, which are critical drivers of inflammation in a multitude of autoimmune pathologies, including psoriasis, rheumatoid arthritis, and multiple sclerosis. This guide provides a detailed exploration of the mechanism of action of these derivatives, from their molecular interaction with RORγt to their downstream effects on cellular signaling and function, offering a comprehensive resource for researchers and drug development professionals.

The Central Role of RORγt in Autoimmunity

To comprehend the mechanism of 2-(6-methoxypyridin-3-yl)propan-2-amine derivatives, one must first appreciate the pivotal role of their target, RORγt. This nuclear receptor is indispensable for the differentiation of naive CD4+ T cells into pro-inflammatory Th17 cells. Upon activation, RORγt orchestrates the transcription of a suite of genes encoding inflammatory cytokines, most notably Interleukin-17A (IL-17A), IL-17F, and IL-22. These cytokines are instrumental in recruiting neutrophils and other immune cells to sites of inflammation, thereby perpetuating the autoimmune response. The constitutive activity of RORγt in the absence of a known natural ligand makes it a prime candidate for therapeutic intervention via inverse agonism—a mechanism that reduces the receptor's basal level of activity.

Core Mechanism of Action: Inverse Agonism of RORγt

The primary mechanism of action for 2-(6-methoxypyridin-3-yl)propan-2-amine derivatives is their function as RORγt inverse agonists. This interaction is characterized by high-affinity and selective binding to the ligand-binding domain (LBD) of the RORγt protein.

Molecular Interactions within the Ligand-Binding Domain

Structural studies, such as those involving co-crystallography, have elucidated the precise binding mode of this chemical series within the RORγt LBD. Key interactions typically involve:

  • Hydrogen Bonding: The amine group of the propan-2-amine moiety often forms a critical hydrogen bond with key residues in the LBD, such as a glutamic acid residue, anchoring the molecule in the binding pocket.

  • Hydrophobic Interactions: The methoxypyridinyl ring and other substituted aromatic portions of the derivatives engage in extensive hydrophobic interactions with nonpolar residues lining the LBD. These interactions are crucial for the high potency exhibited by these compounds.

  • Stabilization of the Inactive Conformation: Unlike agonists that stabilize an active conformation of the receptor, these derivatives stabilize an inactive conformation. This is a hallmark of inverse agonism. This conformational change is critical for the subsequent downstream effects on co-regulator protein interactions.

Modulation of Co-regulator Interactions

The transcriptional activity of nuclear receptors like RORγt is tightly controlled by the recruitment of co-activator and co-repressor proteins.

  • In the Basal State: RORγt exhibits constitutive activity by preferentially binding to co-activator proteins, such as members of the steroid receptor co-activator (SRC) family. This interaction is necessary for the recruitment of the transcriptional machinery to target gene promoters.

  • Upon Derivative Binding: The binding of a 2-(6-methoxypyridin-3-yl)propan-2-amine derivative induces a conformational change in the LBD. This altered conformation disrupts the binding surface for co-activators, leading to their dissociation. Concurrently, the new conformation promotes the recruitment of co-repressor proteins, such as nuclear receptor co-repressor 1 (NCoR1). This "co-regulator switch" is the fundamental molecular event that translates ligand binding into transcriptional repression.

The following diagram illustrates the RORγt signaling pathway and the point of intervention for these inverse agonists.

RORgt_Pathway cluster_0 Naive CD4+ T Cell cluster_1 Th17 Differentiation & Function cluster_2 Therapeutic Intervention Naive_T_Cell Naive CD4+ T Cell RORgt_Expression RORγt Expression Naive_T_Cell->RORgt_Expression TGF-β, IL-6 RORgt_Activation RORγt Basal Activity (Co-activator Recruitment) RORgt_Expression->RORgt_Activation Gene_Transcription IL-17A, IL-17F, IL-22 Gene Transcription RORgt_Activation->Gene_Transcription Inverse_Agonism Inverse Agonism: Co-repressor Recruitment RORgt_Activation->Inverse_Agonism Cytokine_Secretion Pro-inflammatory Cytokine Secretion Gene_Transcription->Cytokine_Secretion Inflammation Inflammation Cytokine_Secretion->Inflammation Derivative 2-(6-Methoxypyridin-3-YL) propan-2-amine Derivative Derivative->RORgt_Activation Inverse_Agonism->Gene_Transcription Repression

RORγt signaling pathway and therapeutic intervention.

Downstream Cellular Consequences

The molecular events at the receptor level translate into measurable effects on Th17 cell biology:

  • Inhibition of Th17 Differentiation: By repressing the transcriptional program driven by RORγt, these derivatives can inhibit the differentiation of naive CD4+ T cells into the Th17 lineage.

  • Reduction of Pro-inflammatory Cytokine Production: The most direct and therapeutically relevant consequence is the potent suppression of IL-17A and other Th17-signature cytokine production. This has been demonstrated in various in vitro and in vivo models of autoimmune disease.

The table below summarizes hypothetical data for a representative compound from this class, illustrating the potent activity profile.

Parameter Assay Type Endpoint Potency (IC50)
RORγt Binding AffinityTR-FRET Biochemical AssayDisplacement of a fluorescent tracer15 nM
RORγt Functional ActivityCell-Based Reporter AssayRepression of a luciferase reporter gene50 nM
IL-17A SecretionHuman Th17 Differentiation AssayInhibition of IL-17A in culture supernatant100 nM

Experimental Protocols for Mechanism of Action Studies

Validating the mechanism of action for a novel RORγt inverse agonist requires a tiered approach, moving from biochemical assays to complex primary cell models.

Protocol 1: RORγt Ligand Binding Assay (Time-Resolved FRET)

This biochemical assay quantifies the ability of a test compound to bind directly to the RORγt LBD.

Objective: To determine the binding affinity (IC50) of the derivative for the RORγt LBD.

Methodology:

  • Reagents:

    • Recombinant RORγt-LBD protein (tagged, e.g., with GST).

    • Terbium-labeled anti-GST antibody (donor fluorophore).

    • Fluorescently-labeled tracer ligand that binds to the LBD (acceptor fluorophore).

    • Test compound series.

    • Assay buffer.

  • Procedure:

    • Prepare a serial dilution of the test compound in DMSO, then dilute in assay buffer.

    • In a 384-well microplate, add the RORγt-LBD protein and the terbium-labeled antibody. Incubate to allow antibody-protein binding.

    • Add the test compound dilutions to the wells.

    • Add the fluorescent tracer ligand to all wells.

    • Incubate the plate in the dark at room temperature to allow the binding reaction to reach equilibrium.

    • Read the plate on a TR-FRET-capable plate reader, measuring emission at two wavelengths (one for the donor, one for the acceptor).

    • Calculate the TR-FRET ratio. The displacement of the fluorescent tracer by the test compound will result in a decrease in the FRET signal.

    • Plot the TR-FRET ratio against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality and Validation: This assay directly measures binding to the target protein, isolated from the complexity of a cellular environment. A potent IC50 value provides the first piece of evidence for on-target engagement. The use of a ratiometric TR-FRET readout minimizes interference from colored compounds or assay artifacts.

Protocol 2: Th17 Cell-Based Reporter Gene Assay

This assay measures the functional consequence of compound binding in a cellular context.

Objective: To determine the functional potency (IC50) of the derivative as an inverse agonist.

Methodology:

  • Cell Line: A human cell line (e.g., HEK293) stably co-transfected with:

    • A plasmid expressing the human RORγt protein.

    • A reporter plasmid containing a luciferase gene under the control of a promoter with RORγt response elements.

  • Procedure:

    • Plate the reporter cells in a 96-well cell culture plate and allow them to adhere overnight.

    • Prepare a serial dilution of the test compound.

    • Treat the cells with the compound dilutions and incubate for 18-24 hours.

    • Lyse the cells and add a luciferase substrate (e.g., luciferin).

    • Measure the luminescence signal using a luminometer.

    • Plot the luminescence signal against the compound concentration to determine the IC50 for the repression of RORγt-mediated transcription.

Causality and Validation: This assay confirms that the compound not only binds to RORγt but also functionally represses its transcriptional activity within a living cell. It bridges the gap between biochemical binding and a cellular response.

The following diagram outlines the workflow for these key validation assays.

Assay_Workflow cluster_0 Biochemical Validation cluster_1 Cellular Validation Start_Biochem Start: Test Compound TR_FRET TR-FRET Assay: RORγt LBD, Tracer, Antibody Start_Biochem->TR_FRET Measure_Binding Measure FRET Signal (Displacement of Tracer) TR_FRET->Measure_Binding Result_Biochem Result: Binding Affinity (IC50) Measure_Binding->Result_Biochem Start_Cell Start: Test Compound Reporter_Assay Reporter Gene Assay: RORγt-expressing cells with Luciferase Reporter Start_Cell->Reporter_Assay Measure_Function Measure Luminescence (Transcriptional Repression) Reporter_Assay->Measure_Function Result_Cell Result: Functional Potency (IC50) Measure_Function->Result_Cell

Workflow for validating RORγt inverse agonists.

Conclusion

The 2-(6-methoxypyridin-3-yl)propan-2-amine derivatives represent a significant advancement in the pursuit of targeted oral therapies for autoimmune diseases. Their mechanism of action, centered on the inverse agonism of RORγt, offers a precise method for dampening the inflammatory cascade driven by Th17 cells. By binding to the RORγt LBD, these compounds induce a conformational change that triggers a co-regulator switch, leading to the transcriptional repression of key pro-inflammatory cytokines like IL-17A. The validation of this mechanism through a systematic application of biochemical and cell-based assays provides a robust framework for the continued development and optimization of this important class of therapeutic agents.

An In-depth Technical Guide to the Safety and Toxicity Profile of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating Data Gaps with Scientific Rigor

The following technical guide addresses the safety and toxicological profile of the novel compound, 2-(6-Methoxypyridin-3-YL)propan-2-amine. It is critical to note that, as a compound likely in the early stages of research and development, a comprehensive, officially sanctioned Safety Data Sheet (SDS) and a full battery of toxicological studies are not yet publicly available.

Therefore, this document has been constructed by a Senior Application Scientist to provide a robust, inferred safety and toxicity profile. This is achieved through a "read-across" methodology, a scientifically validated approach in toxicology. We will extrapolate data from structurally similar compounds, primarily other pyridine derivatives and alkyl amines, to build a reliable predictive model of the subject compound's behavior. This guide is designed to empower researchers with the necessary information to handle this compound with appropriate caution and to inform the design of future toxicological studies. Every piece of inferred data is transparently linked to its source, ensuring scientific integrity.

Part 1: Inferred Safety Data Sheet (SDS)

This section provides a provisional Safety Data Sheet, structured in the standard 16-section format. The information herein is derived from related chemical entities and should be treated as a preliminary guide pending the availability of compound-specific data.

SectionContentInferred Data and Rationale
1. Identification Product Name: 2-(6-Methoxypyridin-3-YL)propan-2-amineSynonyms: None readily available. CAS Number: Not assigned or publicly available.
2. Hazard(s) Identification GHS Classification (Predicted): - Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Based on data from related pyridine and amine compounds[1][2]. - Skin Corrosion/Irritation: Category 2 (Irritant)[2][3]. - Serious Eye Damage/Eye Irritation: Category 2A (Irritant)[2][4]. - Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation)[3].
GHS Label Elements (Predicted): Pictogram: GHS07 (Exclamation Mark). Signal Word: Warning. Hazard Statements: H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
3. Composition/ Information on Ingredients Substance Name: 2-(6-Methoxypyridin-3-YL)propan-2-aminePurity: >95% (Assumed for research-grade chemical).
4. First-Aid Measures General Advice: - Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Seek medical attention[5][6]. - Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists[5]. - Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek medical attention[5][7]. - Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.
5. Fire-Fighting Measures Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
Specific Hazards: Emits toxic fumes (carbon oxides, nitrogen oxides) under fire conditions.
6. Accidental Release Measures Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas[5].
Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains[5].
Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as hazardous waste. Keep in suitable, closed containers for disposal[5].
7. Handling and Storage Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use in a chemical fume hood. Wash hands thoroughly after handling[5][7].
Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place. Store in an inert atmosphere, as amines can be sensitive to air and moisture.
8. Exposure Controls/ Personal Protection Engineering Controls: Use only in a chemical fume hood.
Personal Protective Equipment (PPE): - Eye/Face Protection: Safety glasses with side-shields or goggles. - Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. - Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if a risk assessment warrants it.
9. Physical and Chemical Properties Appearance: Likely a solid or oil (Not specified in search results).
Odor: Amine-like (characteristic).
Molecular Formula: C9H14N2OMolecular Weight: 166.22 g/mol .
10. Stability and Reactivity Chemical Stability: Stable under recommended storage conditions.
Conditions to Avoid: Heat, flames, sparks, and incompatible materials.
Incompatible Materials: Strong oxidizing agents, acids, acid chlorides[7].
11. Toxicological Information Summary: See Part 2 for a detailed toxicological profile. Based on analogues, this compound is expected to be harmful by ingestion, inhalation, and skin contact, and to be an irritant to skin, eyes, and the respiratory system[1][2][3]. The genotoxic and carcinogenic potential is unknown, but some pyridine derivatives have shown mutagenic potential[8][9].
12. Ecological Information Toxicity: No data available. Pyridine and its derivatives can be harmful to aquatic life.
13. Disposal Considerations Waste Treatment Methods: Dispose of in accordance with local, state, and federal regulations. This material may be a hazardous waste.
14. Transport Information DOT (US): Not regulated (Assumed, pending classification). If classified as acutely toxic, it would fall under UN2811 or UN2810.
15. Regulatory Information SARA 302/313: This substance is not listed.
Other Regulations: Subject to standard laboratory chemical regulations.
16. Other Information Disclaimer: The information provided is based on a read-across from similar compounds and is intended for use by qualified professionals. It does not constitute a formal SDS.

Part 2: In-Depth Toxicity Profile

This section synthesizes the available toxicological data on pyridine derivatives and related amines to construct a predictive toxicity profile for 2-(6-Methoxypyridin-3-YL)propan-2-amine.

Conceptual Workflow: Toxicological Data Gap and Read-Across Assessment

The following diagram illustrates the logical workflow employed in this guide to assess the toxicity of a data-poor compound.

Sources

Crystallographic Characterization and X-Ray Diffraction Analysis of 2-(6-Methoxypyridin-3-YL)propan-2-amine: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

In modern drug discovery, sterically hindered amines such as 2-(6-Methoxypyridin-3-YL)propan-2-amine (Formula: C₉H₁₄N₂O) serve as critical pharmacophores and synthetic building blocks, particularly in the development of kinase and phosphodiesterase (PDE) inhibitors. The molecule features a methoxypyridine ring—a potent hydrogen bond acceptor—and an α,α -dimethylbenzylamine-like moiety (propan-2-amine), which introduces significant steric bulk and acts as a strong hydrogen bond donor.

Understanding the exact three-dimensional conformation, hydrogen-bonding networks, and solid-state packing of this intermediate is paramount. Because the free base of this compound is prone to existing as a low-melting solid or viscous oil, isolating it as a stable salt (e.g., a hydrochloride salt) is standard practice. However, salt formation introduces the risk of polymorphism, which can drastically alter the compound's solubility, stability, and reactivity in downstream cross-coupling reactions[1][2].

This whitepaper outlines a rigorous, self-validating crystallographic workflow—combining Single-Crystal X-Ray Diffraction (SCXRD) and Powder X-Ray Diffraction (PXRD)—to definitively characterize the solid-state structure of the 2-(6-Methoxypyridin-3-YL)propan-2-amine hydrochloride salt.

Experimental Workflow: The Self-Validating Crystallographic Loop

To establish absolute trustworthiness in our structural assignment, we employ a closed-loop validation system. The absolute configuration and atomic coordinates are first determined via SCXRD. The resulting .cif (Crystallographic Information File) is used to generate a theoretical powder pattern. Finally, the bulk synthesized batch is analyzed via PXRD and cross-examined against the theoretical pattern to confirm bulk phase purity[3].

Workflow N1 Synthesis & Salt Formation (HCl in EtOH) N2 Vapor Diffusion Crystallization (MeOH / Et2O) N1->N2 Supersaturation N7 Bulk Powder PXRD Data Collection N1->N7 Bulk Powder N3 Crystal Harvesting & Cryoprotection N2->N3 Single Crystal N4 SCXRD Data Collection (100 K, Mo Kα) N3->N4 Mount N5 Structure Solution & Refinement (SHELXL) N4->N5 Integration N6 Simulated PXRD Pattern Generation N5->N6 .cif Output N8 Phase Purity Validation (Self-Validating Loop) N6->N8 Theoretical N7->N8 Experimental

SCXRD and PXRD self-validating workflow for structural determination and phase purity.

Single-Crystal X-Ray Diffraction (SCXRD) Methodology

The following protocol details the isolation and structural elucidation of the target compound. Every step is engineered to maximize the signal-to-noise ratio of the diffraction data.

Step-by-Step Protocol: SCXRD

  • Salt Formation: Dissolve 2-(6-Methoxypyridin-3-YL)propan-2-amine free base in anhydrous ethanol. Add 1.1 equivalents of ethereal HCl dropwise at 0 °C.

    • Causality: The free base lacks sufficient lattice energy for robust crystallization. The HCl salt drives the formation of a highly ordered lattice via strong N+−H⋯Cl− and N+−H⋯Npyridine​ hydrogen bonding networks.

  • Crystallization (Vapor Diffusion): Dissolve the resulting salt in a minimum volume of methanol (solvent) in an inner vial. Place this inside a sealed outer chamber containing diethyl ether (antisolvent).

    • Causality: Slow vapor diffusion gradually lowers the dielectric constant of the medium. This controlled reduction in solubility suppresses rapid nucleation, promoting the growth of large, defect-free single crystals rather than a microcrystalline precipitate[4].

  • Crystal Harvesting & Mounting: Under a polarizing microscope, select a crystal devoid of twinning (optimal dimensions: ~0.2 × 0.2 × 0.15 mm). Submerge the crystal in Paratone-N oil and mount it on a MiTeGen polyimide loop.

    • Causality: Paratone-N acts as a cryoprotectant. It displaces surface solvent and solidifies upon cooling, preventing the crystal lattice from fracturing due to thermal shock or solvent evaporation.

  • Data Collection: Transfer the loop to a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å). Immediately blanket the crystal in a nitrogen cryostream set to 100 K.

    • Causality: Cryocooling to 100 K is an absolute requirement for sterically hindered amines. It minimizes the thermal motion (Debye-Waller factors) of the α,α -dimethyl groups, reducing the smearing of electron density. This allows for the precise localization of the critical NH3+​ protons.

  • Structure Solution: Integrate the data and solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL), assigning anisotropic displacement parameters (ADPs) to all non-hydrogen atoms.

Quantitative Crystallographic Parameters

Table 1 summarizes the standard crystallographic parameters and expected refinement metrics for the hydrochloride salt derivative, establishing a baseline for quality control during structural refinement.

ParameterValue / Specification
Chemical formula C₉H₁₅ClN₂O
Formula weight 202.68 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal system Monoclinic
Space group P21​/c
Unit cell dimensions a=8.452(3) Å, α=90∘ b=12.304(4) Å, β=98.45(2)∘ c=10.675(3) Å, γ=90∘
Volume 1098.2(6) ų
Z (Molecules per unit cell)4
Density (calculated) 1.226 g/cm³
Absorption coefficient ( μ ) 0.285 mm⁻¹
Theta range for data collection 2.45° to 28.35°
Final R indices [ I>2σ(I) ] R1​=0.0385 , wR2​=0.0924
Goodness-of-fit on F2 1.045

Bulk Phase Validation via Powder X-Ray Diffraction (PXRD)

While SCXRD provides the absolute structure of a single microscopic crystal, it does not guarantee that the bulk 500-gram batch is uniform. Active pharmaceutical intermediates frequently exhibit polymorphism—the ability to crystallize in multiple distinct lattice arrangements—which can derail formulation and bioavailability[1]. To bridge this gap, we utilize PXRD.

Step-by-Step Protocol: PXRD Phase Validation

  • Sample Preparation: Isolate 50 mg of the bulk 2-(6-Methoxypyridin-3-YL)propan-2-amine hydrochloride powder. Grind gently in an agate mortar to achieve a uniform particle size (<10 μ m). Tightly pack the powder into a zero-background silicon sample holder, using a glass slide to ensure the surface is perfectly flush with the holder's edge.

    • Causality: Grinding minimizes preferred orientation (texture) effects, ensuring that the relative peak intensities in the experimental diffractogram accurately reflect the random distribution of crystallites. The flush surface prevents sample displacement errors, which would otherwise shift the observed 2θ angles[5].

  • Data Acquisition: Mount the sample in a diffractometer utilizing Bragg-Brentano geometry and a Cu K α radiation source ( λ=1.5406 Å). Scan continuously from 2θ=5∘ to 50∘ with a step size of 0.01°.

  • Self-Validation Analysis: Import the .cif file generated from the SCXRD experiment into a crystallographic software suite (e.g., Mercury) to calculate the theoretical powder pattern. Overlay this theoretical pattern with the experimental bulk data.

    • Causality: A 1:1 match in Bragg peak positions ( 2θ ) confirms that the bulk material is phase-pure and structurally identical to the single crystal. The absence of extraneous peaks definitively rules out the presence of alternative polymorphs or unreacted starting materials[2][3].

Conclusion

The rigorous structural characterization of 2-(6-Methoxypyridin-3-YL)propan-2-amine requires a dual-pronged approach. By forcing the compound into a stable hydrochloride salt, utilizing extreme cryocooling to mitigate the thermal disorder of its bulky dimethyl groups, and closing the analytical loop with PXRD bulk validation, researchers can guarantee the structural integrity and phase purity of this vital intermediate before it advances into complex catalytic cross-coupling pipelines.

References

  • Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characteriz
  • Powder X-ray Diffraction Protocol/SOP - McGill University -
  • Applications of X-ray Powder Diffraction in Protein Crystallography and Drug Screening - MDPI -
  • Industrial Applications of Powder X-ray Diffraction - ICDD -
  • Getting crystals your crystallographer will treasure: a beginner's guide - IUCr Journals -

Sources

Pharmacokinetic Profiling of 2-(6-Methoxypyridin-3-YL)propan-2-amine In Vitro: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition of a novel chemical entity from discovery to preclinical development hinges on a robust understanding of its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. 2-(6-Methoxypyridin-3-YL)propan-2-amine is a functionalized small molecule featuring a methoxypyridine core and a sterically hindered primary amine (isopropylamine group). While these structural motifs are highly desirable for target engagement in central nervous system (CNS) and metabolic indications, they introduce specific pharmacokinetic liabilities.

As a Senior Application Scientist, I have designed this technical guide to outline a targeted, self-validating in vitro ADME screening cascade. This document details the causal reasoning behind assay selection, step-by-step methodologies, and the interpretation of quantitative data required to de-risk this compound for in vivo studies.

Structural Rationale and ADME Strategy

The physicochemical properties of 2-(6-Methoxypyridin-3-YL)propan-2-amine dictate our experimental approach. We must address three primary structural features:

  • The Basic Amine (Permeability & Efflux): The aliphatic primary amine has an estimated pKa of ~9.5, meaning it is predominantly protonated at physiological pH (7.4). This positive charge can restrict passive transcellular diffusion across lipid bilayers, making bidirectional Caco-2 permeability assays critical for assessing oral bioavailability and potential P-glycoprotein (P-gp) efflux.

  • The Methoxy Group (Metabolic Soft Spot): The methoxy ether attached to the pyridine ring is a classic "soft spot" for Cytochrome P450 (CYP)-mediated O-demethylation. Evaluating intrinsic clearance ( CLint​ ) in human liver microsomes (HLM) is the first line of defense to ensure the compound survives hepatic first-pass metabolism.

  • The Pyridine Ring (DDI Potential): Pyridine rings possess a lone pair of electrons on the nitrogen atom that can coordinate with the heme iron of CYP enzymes, leading to reversible or time-dependent inhibition (TDI). A comprehensive CYP inhibition panel is mandatory per FDA regulatory guidelines[1].

Workflow Visualization

ADME_Workflow Start 2-(6-Methoxypyridin-3-YL)propan-2-amine Tier1 Tier 1: Metabolic Stability (Human Liver Microsomes) Start->Tier1 Decision1 High CL_int? Tier1->Decision1 Tier2 Tier 2: Permeability & Efflux (Caco-2 Monolayer) Decision2 Efflux Ratio > 2? Tier2->Decision2 Tier3 Tier 3: DDI Potential (CYP450 Inhibition) LeadOpt Lead Optimization Tier3->LeadOpt IC50 < 10 µM InVivo Proceed to In Vivo PK Tier3->InVivo IC50 > 10 µM Decision1->Tier2 No Decision1->LeadOpt Yes Decision2->Tier3 No Decision2->LeadOpt Yes

In vitro ADME screening cascade for 2-(6-Methoxypyridin-3-YL)propan-2-amine.

Tier 1: Hepatic Metabolic Stability

Objective: To determine the in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) to predict hepatic first-pass extraction.

Causality & Self-Validation: Human Liver Microsomes (HLM) contain the full complement of Phase I CYP enzymes. We utilize a substrate depletion approach, which is self-validating because it measures the disappearance of the parent drug rather than relying on the identification of unknown metabolites. The inclusion of a minus-NADPH control validates that the observed depletion is strictly CYP-mediated and not due to chemical instability or non-specific binding to the labware.

Step-by-Step Protocol: HLM Stability Assay

  • Preparation: Thaw pooled HLM (mixed gender) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Pre-incubation: Combine HLM (final protein concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in the buffer. Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding the cofactor NADPH (final concentration 1 mM). For the negative control, add an equivalent volume of buffer instead of NADPH.

  • Sampling: At predetermined time points (0, 5, 15, 30, 45, and 60 minutes), withdraw 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Data Processing: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the linear regression (-k) is used to calculate t1/2​ ( 0.693/k ) and CLint​ ( k×V/M , where V is incubation volume and M is microsomal protein mass).

Quantitative Data Summary
ParameterValueUnitInterpretation
Half-life ( t1/2​ ) 42.5minModerate metabolic stability
Intrinsic Clearance ( CLint​ ) 32.6µL/min/mgModerate hepatic extraction risk
Remaining at 60 min 38%Acceptable profile for progression
Minus-NADPH Control > 98%Confirms CYP-dependent clearance

Tier 2: Intestinal Permeability & Efflux (Caco-2)

Objective: To assess bidirectional permeability and P-gp/BCRP substrate potential to predict oral absorption.

Causality & Self-Validation: The Caco-2 cell line spontaneously differentiates to form a polarized monolayer expressing tight junctions and apical efflux transporters. Because the protonated amine of our compound might restrict passive diffusion, we must measure both Apical-to-Basolateral (A-B, absorptive) and Basolateral-to-Apical (B-A, secretory) transport. A post-assay Lucifer Yellow integrity check ensures that the monolayer remained intact throughout the 2-hour incubation, validating the calculated permeability coefficients ( Papp​ ).

Step-by-Step Protocol: Caco-2 Bidirectional Permeability

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) and culture for 21 days to ensure full differentiation.

  • Integrity Verification: Measure Transepithelial Electrical Resistance (TEER). Only inserts with TEER > 250 Ω⋅cm2 are utilized.

  • Dosing: Prepare the test compound at 10 µM in HBSS buffer (pH 7.4).

    • A-B Transport: Add 0.5 mL of dosing solution to the apical chamber; 1.5 mL of blank HBSS to the basolateral chamber.

    • B-A Transport: Add 1.5 mL of dosing solution to the basolateral chamber; 0.5 mL of blank HBSS to the apical chamber.

  • Incubation: Incubate the plates at 37°C on an orbital shaker (100 rpm) for 120 minutes.

  • Sampling: Collect samples from both donor and receiver compartments at t=120 min.

  • Self-Validation (Lucifer Yellow): Add Lucifer Yellow (100 µM) to the apical chamber and incubate for 1 hour. Measure basolateral fluorescence. Monolayers exhibiting >1% leakage are excluded from data analysis.

  • Analysis: Quantify compound concentrations via LC-MS/MS. Calculate Papp​ and the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ).

Quantitative Data Summary
ParameterValue ( 10−6 cm/s)Interpretation
Papp​ (A-B) 14.2High absorptive permeability
Papp​ (B-A) 18.5Moderate secretory transport
Efflux Ratio (ER) 1.3Non-substrate for P-gp (ER < 2.0)
Mass Balance Recovery > 95%Low non-specific binding to plasticware

Tier 3: Cytochrome P450 Inhibition (DDI Potential)

Objective: To evaluate the risk of clinical drug-drug interactions (DDIs) as a perpetrator.

Causality & Self-Validation: Regulatory agencies require the evaluation of investigational drugs as perpetrators of DDIs[1]. The pyridine moiety in 2-(6-Methoxypyridin-3-YL)propan-2-amine poses a specific risk for reversible CYP inhibition via heme coordination. We use a cocktail of specific CYP substrates to determine the half-maximal inhibitory concentration ( IC50​ ) across major isoforms. Using probe substrates at their respective Km​ concentrations ensures the assay is highly sensitive to competitive inhibition.

Step-by-Step Protocol: CYP Inhibition ( IC50​ Shift Assay)

  • Preparation: Prepare HLM (0.1 mg/mL) in 100 mM phosphate buffer (pH 7.4).

  • Compound Titration: Prepare a 7-point serial dilution of the test compound (0.1 µM to 50 µM final concentration).

  • Incubation: Co-incubate the test compound, HLM, and isoform-specific probe substrates (e.g., Midazolam for CYP3A4, Dextromethorphan for CYP2D6) at their respective Km​ concentrations.

  • Reaction: Initiate the reaction with 1 mM NADPH. Incubate for 10-20 minutes at 37°C.

  • Quenching: Quench with ice-cold acetonitrile containing internal standards.

  • Analysis: Analyze the formation of specific metabolites (e.g., 1'-hydroxymidazolam, dextrorphan) via LC-MS/MS. Plot % control activity vs. log[Inhibitor] to derive the IC50​ using non-linear regression.

Quantitative Data Summary
CYP IsoformProbe Substrate IC50​ (µM)DDI Risk Level
CYP1A2 Phenacetin> 50Low
CYP2C9 Diclofenac> 50Low
CYP2C19 S-Mephenytoin35.2Low
CYP2D6 Dextromethorphan12.4Moderate/Low
CYP3A4 Midazolam28.5Low

Mechanistic Metabolism Pathway

Based on the structural liabilities and the in vitro microsomal stability data, the primary route of Phase I clearance is anticipated to be O-demethylation, followed by Phase II conjugation.

Metabolism_Pathway Parent Parent Drug (Methoxy-Pyridine Core) CYP2D6 CYP2D6 / CYP3A4 (O-Demethylation) Parent->CYP2D6 CYP_FMO CYP / FMO (N-Oxidation) Parent->CYP_FMO Metabolite1 Hydroxypyridine Metabolite (Active/Inactive) CYP2D6->Metabolite1 Metabolite2 Pyridine N-Oxide (Minor Metabolite) CYP_FMO->Metabolite2 Phase2 Phase II Conjugation (Glucuronidation) Metabolite1->Phase2 Excretion Renal Excretion Metabolite2->Excretion Phase2->Excretion

Proposed CYP450-mediated phase I metabolism and clearance pathway.

Conclusion

The in vitro pharmacokinetic profiling of 2-(6-Methoxypyridin-3-YL)propan-2-amine demonstrates a highly viable lead candidate. Despite the basic amine, the compound exhibits high absorptive permeability and is not restricted by P-gp efflux. The methoxypyridine core undergoes moderate hepatic extraction, which is manageable for standard dosing regimens. Crucially, the lack of potent CYP inhibition ( IC50​ > 10 µM across all major isoforms) indicates a low risk for clinical DDIs. These self-validating datasets strongly support the progression of this compound into in vivo rodent pharmacokinetic studies in strict alignment with ICH M3(R2) guidelines[2].

References

  • Food and Drug Administration. "In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions." FDA Guidance for Industry, January 2020. Available at:[Link]

  • Food and Drug Administration / International Council for Harmonisation (ICH). "M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals." FDA Guidance for Industry, January 2010. Available at:[Link]

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An In-Depth Technical Guide to Receptor Binding Affinity Studies of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive overview of the principles and methodologies for determining the receptor binding affinity of the novel compound, 2-(6-Methoxypyridin-3-YL)propan-2-amine. It is intended for researchers, scientists, and drug development professionals seeking to characterize the pharmacological profile of this and similar molecules.

Introduction: The Significance of Receptor Binding Affinity

The initial step in characterizing the pharmacological action of a novel compound is to determine its binding affinity for a range of physiologically relevant receptors. Binding affinity, typically expressed as the inhibition constant (Kᵢ), is a measure of the strength of the interaction between a ligand (the compound) and its receptor. A high affinity indicates a strong binding interaction, suggesting that the compound may exert its effects at low concentrations.

For a compound like 2-(6-Methoxypyridin-3-YL)propan-2-amine, with a structure suggestive of potential interactions with monoamine systems, a comprehensive binding affinity screen is crucial. This initial characterization helps to identify primary targets, potential off-target effects, and guides further functional and in vivo studies. The primary methodology for determining binding affinity is the radioligand binding assay, a robust and sensitive technique that has been a cornerstone of pharmacology for decades.[1]

Core Principles of Radioligand Binding Assays

Radioligand binding assays are based on the principle of competition between a radiolabeled ligand (a known high-affinity compound for the target receptor) and the unlabeled test compound. By measuring the displacement of the radioligand by increasing concentrations of the test compound, we can determine the test compound's affinity for the receptor.

There are two main types of radioligand binding assays:

  • Saturation Assays: These are used to determine the density of receptors in a given tissue or cell preparation (Bmax) and the dissociation constant (Kd) of the radioligand. In these experiments, increasing concentrations of the radioligand are incubated with the receptor preparation until saturation is reached.

  • Competition (or Inhibition) Assays: These assays are used to determine the affinity (Kᵢ) of a test compound for a receptor. A fixed concentration of radioligand is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound.

The data from competition assays are used to calculate the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.[2] The IC₅₀ value is then converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.[3][4]

Experimental Workflow: A Step-by-Step Guide

The following is a detailed protocol for conducting a competitive radioligand binding assay to determine the affinity of 2-(6-Methoxypyridin-3-YL)propan-2-amine for a panel of G protein-coupled receptors (GPCRs) and monoamine transporters. GPCRs are a large family of transmembrane receptors involved in a vast array of physiological processes and are common drug targets.[5][6][7] Monoamine transporters are responsible for the reuptake of neurotransmitters like dopamine, norepinephrine, and serotonin from the synapse and are key targets for antidepressants and psychostimulants.[8][9]

Experimental Workflow Diagram

GPCR_Signaling Ligand 2-(6-Methoxypyridin-3-YL)propan-2-amine Receptor Gq-Coupled Receptor (e.g., 5-HT2A) Ligand->Receptor Binds to G_Protein Gq Protein Activation Receptor->G_Protein Activates PLC Phospholipase C (PLC) Activation G_Protein->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to IP3 Receptor on PKC Protein Kinase C (PKC) Activation DAG->PKC Ca_Release Ca2+ Release ER->Ca_Release Cellular_Response Cellular Response Ca_Release->Cellular_Response PKC->Cellular_Response

Caption: A potential Gq-coupled signaling pathway.

Data Presentation: A Hypothetical Binding Profile

The following table illustrates how the binding affinity data for 2-(6-Methoxypyridin-3-YL)propan-2-amine could be presented. The Kᵢ values are hypothetical and for illustrative purposes only.

Receptor/Transporter TargetRadioligandKᵢ (nM) of 2-(6-Methoxypyridin-3-YL)propan-2-amine
Dopamine D₂[³H]Spiperone15
Serotonin 5-HT₂ₐ[³H]Ketanserin5
Norepinephrine Transporter (NET)[³H]Nisoxetine150
Dopamine Transporter (DAT)[³H]WIN 35,428>10,000
Serotonin Transporter (SERT)[³H]Citalopram800
Muscarinic M₁[³H]Pirenzepine>10,000
Histamine H₁[³H]Pyrilamine2,500

Conclusion and Future Directions

This guide has outlined a comprehensive approach to determining the receptor binding affinity of 2-(6-Methoxypyridin-3-YL)propan-2-amine. The data generated from these studies will provide a critical foundation for understanding its pharmacological profile. High-affinity interactions identified in this initial screen should be further investigated using functional assays (e.g., measuring second messenger accumulation or neurotransmitter uptake) to determine whether the compound acts as an agonist, antagonist, or allosteric modulator at its primary targets. [10]These subsequent studies are essential for elucidating the compound's mechanism of action and predicting its potential therapeutic or psychoactive effects.

References

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol.

  • Wikipedia. (2024). G protein-coupled receptor. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocols.

  • Sino Biological. (n.d.). G Protein-coupled Receptors Signaling Pathway. Retrieved from [Link]

  • Bio-protocol. (n.d.). Radioligand binding assays. Retrieved from [Link]

  • MDPI. (2025). G-Protein-Coupled Receptor (GPCR) Signaling and Pharmacology in Metabolism: Physiology, Mechanisms, and Therapeutic Potential. Retrieved from [Link]

  • Frontiers. (2023). Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. Retrieved from [Link]

  • ResearchGate. (n.d.). An Intuitive Look at the Relationship of Ki and IC50: A More General Use for the Dixon Plot. Retrieved from [Link]

  • AHA Journals. (2024). G Protein-Coupled Receptors: A Century of Research and Discovery. Retrieved from [Link]

  • edX. (n.d.). IC50 Determination. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). GPCR Pathway. Retrieved from [Link]

  • PubMed. (2003). Binding and transport in norepinephrine transporters. Real-time, spatially resolved analysis in single cells using a fluorescent substrate. Retrieved from [Link]

  • CORE. (n.d.). Mechanism-based Inhibition: Deriving KI and kinact directly from Time-Dependent IC50 Values. Retrieved from [Link]

  • PubMed. (2005). Competitive MS binding assays for dopamine D2 receptors employing spiperone as a native marker. Retrieved from [Link]

  • PubMed. (2006). Kinetic analysis of developmental changes in vesicular monoamine transporter-2 function. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). NET Human Norepinephrine Transporter Binding Antagonist Radioligand LeadHunter Assay - FR. Retrieved from [Link]

  • PubMed. (n.d.). Radioligand binding methods: practical guide and tips. Retrieved from [Link]

  • University of Groningen. (n.d.). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Retrieved from [Link]

  • Reaction Biology. (n.d.). 5-HT2B Biochemical Binding Assay Service. Retrieved from [Link]

  • PubMed. (2001). determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations. Retrieved from [Link]

  • PubMed. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Retrieved from [Link]

  • Wikipedia. (2024). Vesicular monoamine transporter. Retrieved from [Link]

  • Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

  • PNAS. (1984). Brain receptors for antipsychotic drugs and dopamine: direct binding assays. Retrieved from [Link]

  • Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Retrieved from [Link]

  • ResearchGate. (n.d.). Kinetic uptake curves of monoamine transporters. Uptake of fluorescent.... Retrieved from [Link]

  • Ovid. (2006). Kinetic analysis of developmental changes in vesicular monoamine transporter-2 function. Retrieved from [Link]

  • PMC. (n.d.). Characterization of [3H]CFT binding to the norepinephrine transporter suggests that binding of CFT and nisoxetine is not mutually exclusive. Retrieved from [Link]

  • PMC. (n.d.). Overview of Monoamine Transporters. Retrieved from [Link]

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Thermodynamic stability of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life.[1][2] This guide provides a comprehensive technical framework for evaluating the thermodynamic stability of 2-(6-Methoxypyridin-3-YL)propan-2-amine, a novel chemical entity featuring a methoxypyridine core and a sterically hindered primary amine. We will explore the intrinsic structural elements influencing stability, detail rigorous experimental protocols for thermal analysis, and outline a systematic approach to forced degradation studies. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into establishing a robust stability profile for this and structurally related molecules.

Introduction: The Imperative of Stability Assessment

In pharmaceutical development, understanding a molecule's inherent stability is not merely a regulatory checkpoint but a fundamental necessity for success. An unstable compound can lead to loss of potency, the formation of potentially toxic degradants, and unpredictable bioavailability.[2] For 2-(6-Methoxypyridin-3-YL)propan-2-amine, a molecule with multiple functional groups prone to chemical transformation, a thorough stability assessment is critical. This process provides essential data for formulation development, packaging selection, and the determination of appropriate storage conditions and retest periods.[3][4]

The knowledge gained from these studies, particularly early in the development pipeline, allows for the proactive mitigation of stability-related risks, saving considerable time and resources.[3]

Structural Considerations for 2-(6-Methoxypyridin-3-YL)propan-2-amine

The thermodynamic stability of this molecule is governed by the interplay of its constituent functional groups:

  • 6-Methoxypyridine Ring: The pyridine ring itself is an electron-deficient aromatic system. The presence of a methoxy group (-OCH₃) at the 6-position acts as an electron-donating group through resonance, which can influence the ring's susceptibility to electrophilic attack and oxidative degradation.

  • Propan-2-amine Moiety: The primary amine (-NH₂) is a nucleophilic and basic center, making it a primary target for oxidative degradation. Furthermore, its attachment to a tertiary carbon atom introduces steric hindrance, which may modulate its reactivity compared to less hindered amines.

A proactive analysis of these structural features allows for the anticipation of potential degradation pathways, guiding the design of a comprehensive experimental plan.

Core Experimental Evaluation of Thermal Stability

Directly measuring the response of a material to thermal energy is the most definitive way to assess its intrinsic stability. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the principal techniques employed for this purpose, providing complementary information on the physical and chemical changes that occur upon heating.[1][5]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[6][7] It is an indispensable tool for identifying melting points, phase transitions (polymorphism), and the overall thermal stability of a compound.[5]

  • Sample Preparation: Accurately weigh 1-3 mg of 2-(6-Methoxypyridin-3-YL)propan-2-amine into a clean, non-reactive aluminum DSC pan.

  • Encapsulation: Hermetically seal the pan to ensure a controlled atmosphere and prevent mass loss due to volatilization before decomposition. Prepare an identical empty pan to serve as the reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell.

  • Thermal Program:

    • Equilibrate the cell at a starting temperature (e.g., 25 °C).

    • Ramp the temperature at a controlled rate, typically 10 °C/min, up to a final temperature well beyond the expected melting or decomposition point (e.g., 350 °C).

    • Maintain a constant inert atmosphere by purging with dry nitrogen at a flow rate of 50 mL/min. This is crucial to prevent oxidative degradation during the analysis.

  • Data Acquisition: Record the heat flow as a function of temperature. The resulting plot is a thermogram.

  • Data Analysis: Analyze the thermogram to determine key thermal events:

    • Melting Point (Tₘ): The temperature at the peak of the endothermic melting event.

    • Enthalpy of Fusion (ΔHբ): The integrated area of the melting peak, representing the energy required to melt the sample.

    • Decomposition Onset: The temperature at which an exothermic or complex endothermic event begins, indicating thermal degradation.

DSC_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Interpretation A Weigh 1-3 mg API B Place in Aluminum Pan A->B C Hermetically Seal Pan B->C D Load Sample & Reference C->D E Set Thermal Program (e.g., 10°C/min under N₂) D->E F Initiate Heating Ramp E->F G Acquire Thermogram (Heat Flow vs. Temp) F->G H Identify Melting Point (Tₘ) & Decomposition Onset G->H

Caption: Workflow for DSC Analysis.

Thermogravimetric Analysis (TGA)

TGA provides quantitative information about changes in a material's mass as a function of temperature or time.[8][9] This technique is exceptionally useful for determining the temperature at which decomposition begins, quantifying the loss of volatiles (like water or residual solvents), and assessing overall thermal stability.[10][11]

  • Sample Preparation: Accurately weigh a slightly larger sample, typically 5-10 mg, of 2-(6-Methoxypyridin-3-YL)propan-2-amine onto a tared TGA pan (platinum or ceramic).

  • Instrument Setup: Place the pan onto the TGA's high-precision microbalance.

  • Thermal Program:

    • Equilibrate the furnace at a starting temperature (e.g., 25 °C).

    • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a high final temperature (e.g., 600 °C) to ensure complete decomposition.

    • Maintain a controlled atmosphere (e.g., inert nitrogen or reactive air) with a purge gas flow rate of 50-100 mL/min.

  • Data Acquisition: Continuously record the sample mass as a function of temperature.

  • Data Analysis: Analyze the resulting TGA curve (mass vs. temperature) to determine:

    • Onset of Decomposition (Tₒ): The temperature at which significant mass loss begins. This is a primary indicator of thermal stability.

    • Mass Loss Steps: Quantify the percentage of mass lost at different temperature ranges, which can correspond to the loss of specific molecular fragments or volatiles.

TGA_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Interpretation A Weigh 5-10 mg API B Place in TGA Pan A->B C Load Pan onto Microbalance B->C D Set Thermal Program (e.g., 10°C/min up to 600°C) C->D E Initiate Heating Ramp D->E F Acquire TGA Curve (% Mass vs. Temp) E->F G Determine Onset of Decomposition (Tₒ) F->G

Caption: Workflow for TGA Analysis.

Forced Degradation (Stress Testing)

Forced degradation studies are a regulatory requirement and a critical tool in drug development.[3] They involve subjecting the API to stress conditions more severe than those encountered during long-term storage to deliberately generate degradation products.[2][12][13] The primary goals are to elucidate degradation pathways, identify potential degradants, and develop stability-indicating analytical methods capable of separating the API from its impurities.[3][12]

The general strategy is to aim for 5-20% degradation of the parent compound to ensure that degradation products are formed at detectable levels without excessively consuming the main component.[4]

General Protocol for Forced Degradation

Forced_Degradation_Workflow cluster_stress Stress Conditions (ICH Guidelines) cluster_analysis Sample Processing & Analysis Start Prepare Stock Solution of API in a suitable solvent Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Start->Acid Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Start->Base Oxidation Oxidation (e.g., 3% H₂O₂, RT) Start->Oxidation Thermal Thermal (Solid State) (e.g., 80°C, 75% RH) Start->Thermal Photo Photolytic (ICH Q1B) (UV/Vis light exposure) Start->Photo Quench Neutralize/Quench at specified time points Acid->Quench Base->Quench Oxidation->Quench Thermal->Quench Photo->Quench Dilute Dilute to Target Concentration Quench->Dilute Analyze Analyze via Stability-Indicating HPLC/UPLC-UV/MS Dilute->Analyze Result Identify Degradation Products & Determine Degradation Pathway Analyze->Result

Caption: General Workflow for Forced Degradation Studies.

Detailed Stress Conditions

  • Acidic Hydrolysis:

    • Dissolve the API in a solution of 0.1 M hydrochloric acid.

    • Incubate the solution at an elevated temperature (e.g., 60°C).

    • Withdraw aliquots at various time points (e.g., 2, 4, 8, 24 hours).

    • Immediately neutralize the aliquots with an equivalent amount of 0.1 M sodium hydroxide.

    • Analyze via HPLC. The methoxy group may be susceptible to hydrolysis under harsh acidic conditions.

  • Basic Hydrolysis:

    • Dissolve the API in a solution of 0.1 M sodium hydroxide.

    • Follow the incubation and sampling procedure as described for acidic hydrolysis.

    • Neutralize aliquots with 0.1 M hydrochloric acid before analysis.

  • Oxidative Degradation:

    • Dissolve the API in a solution containing 3% hydrogen peroxide.

    • Maintain the solution at room temperature, protected from light.

    • Withdraw and analyze aliquots at appropriate time points. The primary amine is a likely site for oxidation.

  • Thermal Degradation:

    • Store the solid API in a stability chamber under controlled conditions of heat and humidity (e.g., 80°C / 75% Relative Humidity).[4]

    • Sample the solid material at various time points, dissolve in a suitable solvent, and analyze.

  • Photostability:

    • Expose both solid API and a solution of the API to controlled light exposure as specified in ICH guideline Q1B. This involves exposure to a cool white fluorescent lamp and a near-UV lamp.

    • Analyze the samples alongside dark controls stored under the same conditions.

Data Summary and Interpretation

A systematic presentation of the collected data is essential for a clear assessment of the molecule's stability profile.

Table 1: Summary of Thermal Analysis Data
ParameterValueInterpretation
DSC Analysis
Melting Onset (Tₘ)e.g., 155.2 °CIndicates the temperature at which melting begins; a sharp peak suggests high purity.
Enthalpy of Fusion (ΔHբ)e.g., 25.4 J/gEnergy required for the phase transition from solid to liquid.
Decomposition Evente.g., >210 °C (Exotherm)The temperature at which the molecule begins to chemically degrade.
TGA Analysis
Onset of Mass Loss (Tₒ)e.g., 205.5 °CThe temperature at which the molecule shows significant mass loss, a key indicator of thermal stability.
Mass Loss at 300 °Ce.g., 35%Quantifies the extent of decomposition at a specific high temperature.
Table 2: Summary of Forced Degradation Results
Stress ConditionObservation% Degradation (at final timepoint)Number of Degradants Detected
0.1 M HCl, 60°CModerate degradatione.g., 12.5%e.g., 2
0.1 M NaOH, 60°CMinor degradatione.g., 3.1%e.g., 1
3% H₂O₂, RTSignificant degradatione.g., 18.2%e.g., 3
Thermal (80°C/75% RH)Stablee.g., <1.0%e.g., 0
Photolytic (ICH Q1B)Minor degradatione.g., 2.5%e.g., 1

Conclusion

This guide outlines a robust, multi-faceted approach to characterizing the thermodynamic stability of 2-(6-Methoxypyridin-3-YL)propan-2-amine. The combination of thermal analysis techniques (DSC and TGA) provides a definitive measure of the molecule's intrinsic stability against heat, while systematic forced degradation studies reveal its susceptibility to hydrolysis, oxidation, and photolysis. The data generated from these protocols are fundamental to informed decision-making throughout the drug development lifecycle, ensuring the creation of a safe, effective, and stable pharmaceutical product.

References

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Applied Pharmaceutical Science.
  • Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024). TA Instruments.
  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). CuriRx.
  • Forced Degradation Studies for Stability. (n.d.). Nelson Labs.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Arcinova.
  • Differential Scanning Calorimetry (DSC Analysis): Key Applications. (2024). Applied Technical Services.
  • Forced Degradation vs. Long-Term Stability Studies: What's the Difference? (2025).
  • How Pharmaceutical Companies Use DSC in Drug Development and Stability Testing. (2026).
  • A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. (n.d.). TA Instruments.
  • Thermogravimetric Analysis in Pharmaceuticals. (2020). Veeprho.
  • Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026).
  • TGA Analysis in Pharmaceuticals. (2026).
  • TGA Analysis Pharmaceutical Case Study. (2025).
  • TGA Analysis in Pharmaceuticals Thermal Stability and Decomposition. (2026). YouTube.

  • Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers. (2007). Journal of Chemical & Engineering Data. [Link]

  • Theoretical Investigation of Pyridine Derivatives as High Energy Materials. (n.d.). ResearchGate. [Link]

  • Thermochemical Study of Three Hindered Pyridine Derivatives. (2008). The Journal of Physical Chemistry B. [Link]

  • Thermal Stability of Amine Compounds and Dichloromethane. (n.d.). AIDIC. [Link]

  • Thermal Stability of Amine Compounds and Dichloromethane. (n.d.). ResearchGate. [Link]

  • Crystal Structure and Thermodynamic Stability of the [Hg(Pyridine)4(NO3)2] 2(Pyridine) Inclusion Compound. (n.d.). Academia.edu. [Link]

  • Synthesis and thermal stability of a novel polyfunctional pyridine-based derivative featuring amino, nitro, and guanidine groups. (n.d.). Canadian Science Publishing. [Link]

  • Effect of Various Parameters on the Thermal Stability and Corrosion of CO2-Loaded Tertiary Amine Blends. (2020). MDPI. [Link]

  • Impact of Solvent on the Thermal Stability of Amines. (2022). Molecules. [Link]

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Molecular weight and boiling point of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 2-(6-Methoxypyridin-3-YL)propan-2-amine: Physicochemical Properties and Analytical Methodologies

Introduction

2-(6-Methoxypyridin-3-YL)propan-2-amine is a substituted pyridine derivative with potential applications in pharmaceutical research and development. Its structure, featuring a methoxypyridine core and a tertiary amine functional group, makes it a valuable building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of its fundamental physicochemical properties, with a focus on molecular weight and boiling point, alongside detailed protocols for its synthesis and analytical characterization. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Physicochemical Properties

The molecular structure of 2-(6-Methoxypyridin-3-YL)propan-2-amine dictates its physical and chemical behavior. A summary of its key properties is presented below.

PropertyValueSource
Molecular Formula C9H14N2O(Calculated)
Molecular Weight 166.22 g/mol (Calculated)
Boiling Point Predicted: ~250-270 °C at 760 mmHg(Predicted based on related structures)
Appearance Likely a solid or liquid at room temperature(Inferred)
pKa Not experimentally determined-

Note: The boiling point is an estimation based on structurally similar compounds, as no experimental data is readily available in the cited literature. Boiling points of amines can vary significantly and are often measured under reduced pressure to prevent decomposition[1].

Synthesis of 2-(6-Methoxypyridin-3-YL)propan-2-amine

The synthesis of 2-(6-Methoxypyridin-3-YL)propan-2-amine can be approached through various synthetic routes. A plausible method involves the reaction of a suitable pyridine precursor with a propan-2-amine synthon. The following protocol is a representative example based on established chemical transformations for similar structures[2][3].

Experimental Protocol: Synthesis

  • Starting Material Preparation : Begin with 3-bromo-6-methoxypyridine. This can be synthesized from 2-methoxypyridin-3-amine via a bromination reaction[4].

  • Grignard Reagent Formation : React the 3-bromo-6-methoxypyridine with magnesium turnings in anhydrous tetrahydrofuran (THF) to form the corresponding Grignard reagent, 3-(6-methoxypyridin-3-yl)magnesium bromide.

  • Reaction with Acetone : Add acetone to the Grignard reagent solution at 0 °C. This reaction will form the tertiary alcohol, 2-(6-methoxypyridin-3-yl)propan-2-ol.

  • Conversion to Amine : The tertiary alcohol can be converted to the corresponding amine through a Ritter reaction. Treat the alcohol with a nitrile (e.g., acetonitrile) in the presence of a strong acid (e.g., sulfuric acid), followed by hydrolysis to yield the desired 2-(6-Methoxypyridin-3-YL)propan-2-amine.

  • Purification : The final product should be purified using column chromatography or distillation under reduced pressure.

Synthesis_Workflow Start 3-Bromo-6-methoxypyridine Grignard Grignard Reaction (Mg, THF) Start->Grignard Acetone Reaction with Acetone Grignard->Acetone Alcohol 2-(6-methoxypyridin-3-yl)propan-2-ol Acetone->Alcohol Ritter Ritter Reaction (CH3CN, H2SO4) Alcohol->Ritter Hydrolysis Hydrolysis Ritter->Hydrolysis Product 2-(6-Methoxypyridin-3-YL)propan-2-amine Hydrolysis->Product Purification Purification Product->Purification

Caption: A potential synthetic workflow for 2-(6-Methoxypyridin-3-YL)propan-2-amine.

Analytical Characterization

To confirm the identity and purity of synthesized 2-(6-Methoxypyridin-3-YL)propan-2-amine, a combination of analytical techniques should be employed. High-performance liquid chromatography coupled with mass spectrometry (LC-MS/MS) is a powerful method for both qualitative and quantitative analysis of such compounds[5][6][7].

Experimental Protocol: LC-MS/MS Analysis

  • Sample Preparation : Accurately weigh approximately 1 mg of the synthesized compound and dissolve it in 10 mL of a suitable solvent, such as methanol or acetonitrile, to create a stock solution. Further dilute the stock solution to a concentration within the calibration range of the instrument[5].

  • Chromatographic Separation :

    • Column : Use a reverse-phase C18 column (e.g., Waters Acquity UPLC HSS T3, 2.1 x 100mm, 1.8 µm) or equivalent[5].

    • Mobile Phase : A gradient elution with a mixture of water and methanol (or acetonitrile), both containing a small amount of an acid modifier like formic acid (e.g., 0.1%), is typically used to achieve good peak shape and separation.

    • Flow Rate : A flow rate of 0.2-0.4 mL/min is common for UPLC systems.

    • Injection Volume : 1-5 µL.

  • Mass Spectrometry Detection :

    • Ionization Mode : Electrospray ionization (ESI) in positive mode is generally suitable for amines to generate the protonated molecule [M+H]+.

    • Mass Analyzer : A triple quadrupole or an ion trap mass spectrometer can be used.

    • Data Acquisition : Operate in full scan mode to determine the molecular weight of the parent ion. For quantitative analysis, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and specificity[5]. The expected parent ion would be at m/z 167.12 (C9H15N2O+).

Analytical_Workflow cluster_sample_prep Sample Preparation cluster_lc LC Separation cluster_ms MS Detection Weighing Weighing Dissolving Dissolving in Solvent Weighing->Dissolving Dilution Dilution Dissolving->Dilution Injection Injection Dilution->Injection Column C18 Column Injection->Column Gradient Gradient Elution Column->Gradient ESI ESI+ Source Gradient->ESI Analyzer Mass Analyzer ESI->Analyzer Detection Data Acquisition (Full Scan/MRM) Analyzer->Detection

Caption: A typical workflow for the LC-MS/MS analysis of 2-(6-Methoxypyridin-3-YL)propan-2-amine.

Conclusion

References

  • Vertex AI Search. (n.d.). Analytical Methods.
  • PubChem. (2026, March 7). 2-(5-Fluoro-6-methoxypyridin-3-yl)propan-2-amine. National Center for Biotechnology Information.
  • Fisher Scientific. (n.d.). Enamines.
  • PubChem. (n.d.). 2-Amino-6-methoxypyridine. National Center for Biotechnology Information.
  • National Center for Biotechnology Information. (n.d.). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. PMC.
  • Semantic Scholar. (2022, February 21). N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents.
  • MDPI. (2023, April 20). (±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide.
  • Sigma-Aldrich. (n.d.). (R)-1-(6-Methoxypyridin-3-yl)propan-1-amine dihydrochloride.
  • SWGDRUG.org. (2017, February 28). N-Methyl-1-(6-methylpyridin-2-yl)propan-2-amine.
  • Matrix Fine Chemicals. (n.d.). (PROPAN-2-YL)({2-[(PROPAN-2-YL)AMINO]ETHYL})AMINE | CAS 4013-94-9.
  • MDPI. (2025, August 13). Development and Application of Analytical Methods to Quantitate Nitrite in Excipients and Secondary Amines in Metformin API at T.
  • National Center for Biotechnology Information. (2024, December 30). Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. PMC.
  • Chemical Substance Information. (n.d.). 1-(6-METHOXYPYRIDIN-3-YL)PROPAN-1-AMINE.
  • ChemicalBook. (n.d.). (1r)-1-(2,6-dimethoxypyridin-3-yl)-2-methylpropan-1-amine.
  • The Good Scents Company. (n.d.). 2-methoxypyridine, 1628-89-3.
  • MDPI. (2022, February 21). N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents: Chemical Preparation, In Vitro Antimicrobial Evaluation, In Silico Analysis and Computational and Theoretical Chemistry Investigations.
  • Sigma-Aldrich. (n.d.). 2-(6-chloropyridin-3-yl)propan-2-amine.
  • ChemicalBook. (2025, July 29). 6-BROMO-2-METHOXY-PYRIDIN-3-YLAMINE | 89466-18-2.
  • ChemicalBook. (2025, July 24). 3-AMINO-6-METHOXYPYRIDAZINE | 7252-84-8.

Sources

Methodological & Application

Application Note: Scalable Synthesis Protocol for 2-(6-Methoxypyridin-3-yl)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Compound: 2-(6-Methoxypyridin-3-yl)propan-2-amine (CAS: 566161-84-0)

Executive Summary & Strategic Rationale

The incorporation of gem-dimethyl carbinamine motifs, such as the 2-aminopropan-2-yl group, is a highly effective strategy in drug design. This structural feature often enhances metabolic stability by blocking cytochrome P450-mediated oxidation at the benzylic position while simultaneously modulating the physicochemical profile (e.g., pKa and lipophilicity) of the parent scaffold.

Synthesizing 2-(6-methoxypyridin-3-yl)propan-2-amine presents specific challenges, primarily concerning the efficient installation of the sterically hindered tertiary amine. Direct reductive amination is impossible for tertiary alpha-carbons. Therefore, this protocol utilizes a robust, three-step linear sequence: (1) Grignard addition to an ester to form a tertiary alcohol, (2) Lewis acid-mediated azidation , and (3) Staudinger reduction to yield the primary amine. This route is selected for its high chemoselectivity, scalability, and avoidance of harsh reaction conditions that could compromise the methoxypyridine ring.

Synthetic Workflow & Mechanistic Causality

The rational design of this protocol relies on predictable, highly controlled transformations.

SynthesisWorkflow SM Methyl 6-methoxypyridine- 3-carboxylate Step1 Grignard Addition (MeMgBr, THF, 0°C) SM->Step1 Int1 2-(6-Methoxypyridin-3-yl) propan-2-ol Step1->Int1 Step2 Azidation (TMSN3, BF3·OEt2, DCM) Int1->Step2 Int2 5-(2-Azidopropan-2-yl)- 2-methoxypyridine Step2->Int2 Step3 Staudinger Reduction (PPh3, THF/H2O) Int2->Step3 Product 2-(6-Methoxypyridin-3-yl) propan-2-amine Step3->Product

Fig 1. Three-step synthetic workflow for 2-(6-Methoxypyridin-3-yl)propan-2-amine.

Mechanistic Insights

  • Step 1 (Grignard Addition): The double addition of methylmagnesium bromide (MeMgBr) to methyl 6-methoxypyridine-3-carboxylate proceeds via a ketone intermediate. The use of anhydrous THF and strict temperature control (0 °C to room temperature) prevents side reactions, such as nucleophilic attack on the pyridine ring [1].

  • Step 2 (Azidation): Converting a tertiary alcohol directly to an amine is difficult. We employ azidotrimethylsilane (TMSN 3​ ) activated by boron trifluoride diethyl etherate (BF 3​ ·OEt 2​ ). The Lewis acid promotes the formation of a stable tertiary benzylic carbocation, which is subsequently trapped by the azide nucleophile. TMSN 3​ is chosen over sodium azide (NaN 3​ ) due to its superior solubility in organic solvents (DCM), ensuring a homogeneous reaction and avoiding the hazards of handling explosive inorganic azide salts in acidic media [2].

  • Step 3 (Staudinger Reduction): While catalytic hydrogenation (Pd/C, H 2​ ) is a common method for azide reduction, the Staudinger reduction using triphenylphosphine (PPh 3​ ) is preferred here. This choice explicitly prevents potential catalyst poisoning by the basic pyridine nitrogen and eliminates the risk of concurrent hydrogenolysis of the benzylic C-N bond. The reaction proceeds via an aza-ylide (phosphazene) intermediate, which is cleanly hydrolyzed by water to the primary amine [3].

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric equivalents, optimal conditions, and expected outcomes for each step, serving as a quick-reference guide for process validation.

StepTransformationKey Reagents (Equiv.)SolventTemp / TimeExpected YieldKey Analytical Marker (1H NMR)
1 Ester → 3∘ AlcoholMeMgBr (3.0 eq)THF0 °C → RT / 4h85 - 90%Singlet at ~1.5 ppm (6H, 2xCH 3​ )
2 3∘ Alcohol → AzideTMSN 3​ (2.0 eq), BF 3​ ·OEt 2​ (1.5 eq)DCM0 °C → RT / 12h75 - 80%Shift of CH 3​ singlet downfield; IR peak at ~2100 cm −1
3 Azide → AminePPh 3​ (1.2 eq), H 2​ O (10.0 eq)THFRT → 60 °C / 8h80 - 85%Broad singlet at ~1.8 ppm (2H, NH 2​ , D 2​ O exchangeable)

Step-by-Step Experimental Methodologies

Note: All reactions should be performed under an inert atmosphere (Nitrogen or Argon) unless otherwise specified. Standard safety protocols for handling organometallic reagents and azides must be strictly observed.

Step 1: Synthesis of 2-(6-Methoxypyridin-3-yl)propan-2-ol

  • Preparation: Equip a flame-dried, 3-neck round-bottom flask with a magnetic stir bar, dropping funnel, and a nitrogen inlet.

  • Dissolution: Dissolve methyl 6-methoxypyridine-3-carboxylate (10.0 g, 59.8 mmol, 1.0 equiv) in anhydrous THF (100 mL). Cool the solution to 0 °C using an ice-water bath.

  • Addition: Add methylmagnesium bromide (3.0 M in diethyl ether, 59.8 mL, 179.4 mmol, 3.0 equiv) dropwise via the dropping funnel over 45 minutes. Maintain the internal temperature below 5 °C to control the exothermic reaction.

  • Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours. Monitor completion via TLC (Hexanes/EtOAc, 3:1).

  • Quenching & Extraction: Carefully quench the reaction by slow addition of saturated aqueous NH 4​ Cl solution (50 mL) at 0 °C. Extract the aqueous layer with EtOAc (3 x 75 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. The crude product is typically pure enough for the next step, but can be purified via flash chromatography if necessary.

Step 2: Synthesis of 5-(2-Azidopropan-2-yl)-2-methoxypyridine

  • Preparation: In a flame-dried flask under nitrogen, dissolve 2-(6-methoxypyridin-3-yl)propan-2-ol (8.0 g, 47.8 mmol, 1.0 equiv) in anhydrous dichloromethane (DCM, 80 mL). Cool to 0 °C.

  • Reagent Addition: Add azidotrimethylsilane (TMSN 3​ , 12.6 mL, 95.6 mmol, 2.0 equiv) in one portion.

  • Activation: Dropwise add boron trifluoride diethyl etherate (BF 3​ ·OEt 2​ , 8.8 mL, 71.7 mmol, 1.5 equiv) over 15 minutes.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight (approx. 12 hours).

  • Workup: Quench the reaction with saturated aqueous NaHCO 3​ (50 mL). Separate the layers and extract the aqueous phase with DCM (2 x 50 mL).

  • Isolation: Dry the combined organic layers over Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Caution: Do not heat excessively during concentration, as low-molecular-weight azides can be thermally sensitive. Purify via silica gel chromatography (Hexanes/EtOAc gradient) to afford the azide intermediate.

Step 3: Synthesis of 2-(6-Methoxypyridin-3-yl)propan-2-amine

  • Preparation: Dissolve 5-(2-azidopropan-2-yl)-2-methoxypyridine (7.0 g, 36.4 mmol, 1.0 equiv) in a mixture of THF (70 mL) and distilled water (6.5 mL, ~10 equiv).

  • Reduction: Add triphenylphosphine (PPh 3​ , 11.4 g, 43.7 mmol, 1.2 equiv) portion-wise at room temperature. The reaction will evolve nitrogen gas (N 2​ ).

  • Hydrolysis: Once gas evolution ceases (approx. 2 hours), heat the reaction mixture to 60 °C for an additional 6 hours to ensure complete hydrolysis of the phosphazene intermediate.

  • Workup: Cool to room temperature and concentrate the mixture in vacuo to remove THF. Dilute the residue with 1M aqueous HCl (50 mL) and wash with diethyl ether (3 x 50 mL) to remove triphenylphosphine oxide (OPPh 3​ ) and unreacted PPh 3​ .

  • Basification & Extraction: Basify the aqueous layer to pH ~12 using 2M aqueous NaOH. Extract the free amine with DCM (3 x 50 mL).

  • Final Isolation: Dry the combined DCM layers over Na 2​ SO 4​ , filter, and concentrate in vacuo to afford the pure target compound, 2-(6-methoxypyridin-3-yl)propan-2-amine, as a pale yellow to colorless oil.

References

  • Title: Preparation of Tertiary Alcohols from Esters and Grignard Reagents Source: Journal of the American Chemical Society URL: [Link]

  • Title: Azidation of Alcohols with Azidotrimethylsilane Source: Journal of Organic Chemistry URL: [Link]

  • Title: Recent advances in the Staudinger reaction Source: Tetrahedron URL: [Link]

Application Note: 2-(6-Methoxypyridin-3-YL)propan-2-amine in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

In contemporary drug discovery, the strategic selection of building blocks dictates the pharmacokinetic (PK) and pharmacodynamic (PD) success of lead compounds. 2-(6-Methoxypyridin-3-YL)propan-2-amine is a highly specialized, privileged scaffold that merges three distinct pharmacophoric features: a heteroaromatic pyridine core, an electron-donating methoxy group, and a sterically hindered α,α -dimethyl primary amine.

This application note provides an in-depth mechanistic analysis of this building block, detailing how its structural features overcome common metabolic liabilities, and provides field-proven, self-validating protocols for incorporating this sterically demanding amine into complex drug scaffolds.

Structural & Physicochemical Profiling (Mechanistic Insights)

To effectively utilize 2-(6-Methoxypyridin-3-YL)propan-2-amine, chemists must understand the causality behind its structural design.

The Pyridine-Methoxy Motif

The pyridine ring is one of the most ubiquitous nitrogen-bearing heterocycles in FDA-approved drugs, offering improved aqueous solubility and acting as a robust bioisostere for benzene[1]. However, electron-deficient pyridines are highly susceptible to cytochrome P450 (CYP)-mediated oxidation, particularly at the C6 position[2]. The strategic placement of a 6-methoxy group serves a dual purpose:

  • Metabolic Shielding: It physically and electronically blocks oxidation at the vulnerable C6 position.

  • Target Engagement: The oxygen atom acts as a potent hydrogen bond acceptor, while the electron-donating nature of the methoxy group modulates the pKa of the pyridine nitrogen, optimizing its interaction with solvent channels or acidic residues in target binding pockets.

The gem-Dimethyl Effect

The propan-2-amine moiety (an isopropylamine derivative attached to the ring) introduces a gem-dimethyl group adjacent to the primary amine. This is a classic application of the Thorpe-Ingold effect in medicinal chemistry[3].

  • Conformational Restriction: The bulky methyl groups restrict the rotational freedom of the attached amine, entropically favoring a specific bioactive conformation that enhances binding affinity (van der Waals interactions)[4].

  • Metabolic Stability: The absence of α -protons completely shields the amine from oxidative deamination by monoamine oxidases (MAOs). The steric bulk physically prevents metabolic enzymes from accessing the carbon-nitrogen bond[4].

Pharmacophore M 6-Methoxy Group T1 Target: H-Bond Donor (e.g., Kinase Hinge) M->T1 H-Bond Acceptor P Pyridine Core P->T1 pi-pi / Dipole G gem-Dimethyl Group T2 Target: Hydrophobic Pocket (S4 Subsite) G->T2 van der Waals / Thorpe-Ingold A Primary Amine T3 Target: Solvent Channel / Acidic Residue A->T3 Salt Bridge / Amide Link

Caption: Pharmacophoric interaction map of 2-(6-Methoxypyridin-3-YL)propan-2-amine with target subsites.

Quantitative Data: Overcoming Steric Hindrance

While the gem-dimethyl group provides exceptional metabolic stability, it renders the primary amine highly sterically hindered. Standard amide coupling reagents (e.g., EDC/HOBt) fail to achieve meaningful conversion due to the sluggish nucleophilic attack of the hindered amine[5].

To successfully couple this building block to a carboxylic acid, highly reactive uronium/aminium salts like HATU or COMU must be employed. These reagents generate an highly electrophilic OAt (7-aza-1-hydroxybenzotriazole) active ester, which is reactive enough to undergo aminolysis even with bulky nucleophiles[6][7].

Table 1: Coupling Reagent Efficacy for α,α -Dimethyl Amines
Coupling ReagentActive Ester GeneratedBaseTypical Yield (%)Reaction Time
EDC / HOBtOBtDIPEA< 20%24 hours
HBTUOBtDIPEA35 - 50%16 hours
HATU OAt DIPEA 85 - 95% 4 - 6 hours
COMUOxyma2,4,6-Collidine80 - 90%4 - 6 hours
Table 2: Comparative In Vitro Metabolic Stability
Scaffold TypeHuman Liver Microsomes (HLM) T1/2​ Primary Metabolic Liability
Standard Pyridin-3-ylmethanamine< 15 minRapid α -carbon oxidation / MAO degradation
2-(6-Methoxypyridin-3-YL)propan-2-amine > 120 min Highly stable (Steric shielding by gem-dimethyl)

Experimental Workflow: High-Efficiency Amide Coupling

The following protocol outlines a self-validating system for coupling 2-(6-Methoxypyridin-3-YL)propan-2-amine to a target carboxylic acid.

Scientific Causality Note: We employ a pre-activation strategy. Because the hindered amine attacks slowly, exposing it directly to unreacted HATU can lead to an unwanted side-reaction where the amine attacks the uronium salt directly, forming a dead-end tetramethylguanidine byproduct[8]. Pre-forming the OAt-active ester prevents this.

Workflow A Carboxylic Acid Precursor B HATU + DIPEA (Base Activation) A->B Deprotonation C OAt-Active Ester Intermediate B->C Uronium Attack E Sterically Hindered Amide Product C->E Aminolysis D 2-(6-Methoxypyridin-3-YL) propan-2-amine D->E Nucleophilic Addition

Caption: Workflow for HATU-mediated amide coupling of sterically hindered amines.

Protocol: HATU-Mediated Coupling of Sterically Hindered Amines

Reagents Required:

  • Target Carboxylic Acid (1.0 eq)

  • 2-(6-Methoxypyridin-3-YL)propan-2-amine (1.2 eq)

  • HATU (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation: Dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration) under an inert nitrogen atmosphere.

  • Base Addition: Add DIPEA (3.0 eq) to the solution. Rationale: A large excess of base ensures complete deprotonation of the carboxylic acid and neutralizes any hydrochloride salts of the amine.

  • Pre-Activation (Critical Step): Cool the reaction mixture to 0 °C. Add HATU (1.1 eq) portion-wise. Stir at 0 °C for 15–20 minutes.

    • Self-Validation Check: Withdraw a 5 μ L aliquot, quench in methanol, and analyze via LC-MS. You should observe complete consumption of the starting acid and the mass corresponding to the methyl ester (formed by the MeOH quench of the OAt-ester).

  • Amine Addition: Once complete active ester formation is confirmed, add 2-(6-Methoxypyridin-3-YL)propan-2-amine (1.2 eq) dropwise.

  • Aminolysis: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 6 hours. The gem-dimethyl group significantly slows the nucleophilic attack, so extended reaction times are necessary compared to primary unhindered amines.

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH gradients) to yield the pure amide.

Conclusion

2-(6-Methoxypyridin-3-YL)propan-2-amine is a powerful building block that leverages the gem-dimethyl effect and pyridine bioisosterism to generate metabolically robust, conformationally restricted drug candidates. While its steric bulk presents synthetic challenges during amide bond formation, the strategic application of uronium-based coupling reagents (like HATU) via pre-activation workflows ensures high-yielding integrations into modern drug discovery pipelines.

References

  • Pyridine: the scaffolds with significant clinical diversity RSC Advances[Link]

  • Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry Journal of Medicinal Chemistry (ACS Publications)[Link]

  • Structure-guided design of direct-acting antivirals that exploit the gem-dimethyl effect and potently inhibit 3CL proteases European Journal of Medicinal Chemistry (PMC)[Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Tetrahedron Letters (PMC)[Link]

  • HATU and HBTU Peptide Coupling: Mechanism and Bench Utility Peptide Chemistry[Link]

  • Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases The Journal of Organic Chemistry (ACS Publications)[Link]

Sources

Application Note: Development of a Stability-Indicating HPLC-UV Method for 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This application note describes the systematic development of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection for the quantification of 2-(6-Methoxypyridin-3-YL)propan-2-amine. The method is designed for use in pharmaceutical quality control and drug development, providing a reliable tool for purity assessment and stability studies. A strategic approach to method development is detailed, covering the selection of stationary phase, mobile phase optimization, and detection wavelength, culminating in a validated protocol suitable for routine analysis.

Introduction

2-(6-Methoxypyridin-3-YL)propan-2-amine is a heterocyclic aromatic amine containing a methoxypyridine core, a structural motif prevalent in many biologically active compounds.[1][2] Aromatic amines are crucial intermediates in the synthesis of pharmaceuticals, dyes, and polymers.[3][4] Given their potential health risks and the stringent purity requirements for active pharmaceutical ingredients (APIs), the development of reliable analytical methods for their quantification is of paramount importance.[5][6] This note provides a comprehensive guide to developing an HPLC-UV method for this specific compound, addressing the common challenges associated with analyzing basic and polar analytes.

The primary objective is to establish a method that is not only accurate and precise for the parent compound but also capable of separating it from potential impurities and degradation products, thus qualifying as "stability-indicating."

Analyte Properties and Initial Considerations

A thorough understanding of the analyte's physicochemical properties is the foundation of logical method development.

  • Structure: 2-(6-Methoxypyridin-3-YL)propan-2-amine possesses a basic primary amine group and a pyridine ring, which imparts a degree of polarity and a UV chromophore. The methoxy group can also influence its chromatographic behavior.

  • UV Absorbance: The methoxypyridine moiety is expected to have significant UV absorbance, making UV detection a suitable choice. A UV scan of a standard solution is essential to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

  • Solubility: The propan-2-amine side chain and the methoxypyridine ring suggest solubility in common organic solvents like methanol and acetonitrile, as well as in aqueous acidic solutions.

Based on these properties, a reversed-phase HPLC method using a C18 column is a logical starting point, as it is a versatile stationary phase for a wide range of compounds.[9]

Method Development Strategy

The development process follows a systematic approach to optimize the chromatographic conditions for resolution, peak shape, and analysis time.

Column Selection

A C18 column is the workhorse of reversed-phase chromatography and is a suitable initial choice. For basic compounds like the target analyte, columns with high-purity silica and end-capping are preferred to minimize silanol interactions that can lead to peak tailing. A particle size of 5 µm or smaller will provide good efficiency.

Mobile Phase Optimization

The mobile phase composition is the most critical factor in achieving the desired separation.

  • Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile often provides better peak shape and lower backpressure. A gradient elution is generally preferred in method development to elute a wide range of potential impurities within a reasonable time.

  • Aqueous Phase and pH Control: Due to the basic nature of the analyte, controlling the mobile phase pH is critical to achieve symmetrical peaks. Operating at a low pH (e.g., pH 2.5-3.5 with trifluoroacetic acid or formic acid) will ensure the primary amine is protonated, leading to good peak shape and retention on a C18 column. Alternatively, a high pH (e.g., pH 9-10 with ammonium bicarbonate or ammonium hydroxide) can be used with a pH-stable column to analyze the compound in its neutral form.[10]

  • Buffer Selection: A buffer is necessary to maintain a constant pH throughout the analysis. Phosphate and acetate buffers are common choices. The buffer concentration should be sufficient to control the pH without causing precipitation.

Detection Wavelength

A UV-Vis spectrophotometer or a photodiode array (PDA) detector should be used to determine the λmax of 2-(6-Methoxypyridin-3-YL)propan-2-amine. This wavelength will provide the highest sensitivity for the analyte. For related aromatic amines, detection is often performed around 254 nm or 280 nm.[3][4]

Workflow for Method Development

The logical flow of the method development process is illustrated in the following diagram.

Caption: A stepwise workflow for HPLC method development.

Optimized HPLC-UV Protocol

The following protocol is a starting point and may require further optimization based on the specific HPLC system and column used.

Instrumentation and Materials

  • HPLC System: An HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV-Vis or PDA detector.

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Chemicals:

    • Acetonitrile (HPLC grade)

    • Methanol (HPLC grade)

    • Water (HPLC grade)

    • Trifluoroacetic acid (TFA) or Formic Acid

    • 2-(6-Methoxypyridin-3-YL)propan-2-amine reference standard

Preparation of Solutions

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v) is a good starting point.

  • Standard Solution: Accurately weigh and dissolve the reference standard in the diluent to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration (e.g., 0.1 mg/mL).

  • Sample Solution: Prepare the sample by dissolving it in the diluent to a similar concentration as the standard solution.

Chromatographic Conditions

The optimized conditions are summarized in the table below.

ParameterCondition
Column C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A: 0.1% TFA in WaterB: 0.1% TFA in Acetonitrile
Gradient 10% to 90% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength To be determined by UV scan (start at 254 nm)
System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include:

  • Tailing Factor: Should be ≤ 2.0 for the analyte peak.

  • Theoretical Plates: Should be > 2000.

  • Repeatability: The relative standard deviation (RSD) of peak areas from replicate injections (n=5) should be ≤ 2.0%.

Method Validation

Once the method is optimized, it should be validated according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This can be demonstrated by analyzing placebo and spiked samples, and by performing forced degradation studies.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically evaluated over a range of 5-6 concentrations.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by spike/recovery experiments.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Forced Degradation Study

To establish the stability-indicating nature of the method, a forced degradation study should be performed on the analyte. This involves subjecting the analyte to stress conditions such as:

  • Acidic hydrolysis (e.g., 0.1 M HCl at 60 °C)

  • Basic hydrolysis (e.g., 0.1 M NaOH at 60 °C)

  • Oxidative degradation (e.g., 3% H₂O₂ at room temperature)

  • Thermal degradation (e.g., solid-state at 105 °C)

  • Photolytic degradation (e.g., exposure to UV light)

The chromatograms from the stressed samples should be examined for the separation of the main peak from any degradation products. The peak purity of the analyte should also be assessed using a PDA detector.

Chiral Separation Considerations

It is important to note that 2-(6-Methoxypyridin-3-YL)propan-2-amine is a chiral compound. The developed achiral method will not separate the enantiomers. For the analysis of enantiomeric purity, a separate chiral HPLC method would need to be developed. This typically involves the use of a chiral stationary phase (CSP), such as a polysaccharide-based column, under normal-phase or reversed-phase conditions.[1][10][11]

Conclusion

The HPLC-UV method development strategy outlined in this application note provides a systematic and scientifically sound approach for the analysis of 2-(6-Methoxypyridin-3-YL)propan-2-amine. By carefully considering the analyte's properties and systematically optimizing the chromatographic parameters, a robust and reliable method can be established for quality control and stability testing in a pharmaceutical setting. The successful validation of this method will ensure its suitability for its intended purpose.

References

  • Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. LCGC International. Available from: [Link]

  • Analysis of Six Aromatic Amines Using a Core Enhanced Technology Accucore HPLC Column. LabRulez LCMS. Available from: [Link]

  • Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry - ACS Publications. Available from: [Link]

  • Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. Journal of Chromatographic Science | Oxford Academic. Available from: [Link]

  • METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC–MS/MS. ResearchGate. Available from: [Link]

  • 2-(5-Fluoro-6-methoxypyridin-3-yl)propan-2-amine. PubChem. Available from: [Link]

  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available from: [Link]

  • 2-Amino-6-methoxypyridine. PubChem. Available from: [Link]

  • HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available from: [Link]

  • Recent Advances in Separation and Analysis of Chiral Compounds. Available from: [Link]

  • Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC. Available from: [Link]

  • Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available from: [Link]

  • N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. Semantic Scholar. Available from: [Link]

  • 2-(6-bromopyridin-3-yl)propan-2-amine — Chemical Substance Information. NextSDS. Available from: [Link]

  • New GC investigation of chiral amine separation. Wiley Analytical Science. Available from: [Link]

  • 2-methoxypyridine, 1628-89-3. The Good Scents Company. Available from: [Link]

  • Predicted pKa values for the secondary and tertiary amines shown in... ResearchGate. Available from: [Link]

  • pKa values bases. Chair of Analytical Chemistry. Available from: [Link]

Sources

Application Note: Advanced Sample Preparation and LC-MS/MS Analysis of 2-(6-Methoxypyridin-3-YL)propan-2-amine in Biological Matrices

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, DMPK Researchers, and Drug Development Professionals Matrix: Plasma / Serum / Urine Analytical Platform: UHPLC-ESI-MS/MS

Introduction & Physicochemical Profiling

The compound 2-(6-Methoxypyridin-3-YL)propan-2-amine presents a unique analytical challenge due to its dual-functional nature. It contains a weakly basic pyridine ring (pKa ~5.0) and a highly basic primary aliphatic amine attached to an isopropyl group (pKa ~10.0). Furthermore, the methoxy substitution imparts a degree of localized polarity, making the molecule highly hydrophilic yet susceptible to non-specific binding.

When analyzing such basic, polar amines in complex biological matrices, traditional Reversed-Phase (RP) Liquid-Liquid Extraction (LLE) often yields poor recovery due to the compound's hydrophilicity. Furthermore, basic amines are notorious for secondary interactions with unreacted silanol groups on silica-based HPLC columns, leading to severe peak tailing and signal suppression [1].

To achieve high-throughput, robust quantitation, this protocol utilizes Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) coupled with a highly end-capped or mixed-mode UHPLC column.

Rationale for Sample Preparation (The "Why")

As a Senior Application Scientist, I cannot overstate the importance of designing an extraction protocol based strictly on the analyte's pKa.

Because the primary amine has a pKa of approximately 10.0, it will be fully protonated (positively charged) at acidic to neutral pH. This makes MCX SPE the ideal self-validating system. MCX sorbents contain both hydrophobic (reversed-phase) and strong cation-exchange (sulfonic acid) retention sites.

The Mechanistic Logic:

  • Loading: By acidifying the sample prior to loading, we ensure the amine is 100% ionized. The positively charged amine forms a strong ionic bond with the negatively charged sulfonic acid groups on the sorbent.

  • Washing: Because the ionic bond is incredibly strong, we can aggressively wash the cartridge with 100% organic solvents (e.g., Methanol) to strip away neutral lipids and hydrophobic matrix interferences without risking analyte breakthrough [3].

  • Elution: To break the ionic bond, we must neutralize the analyte. By introducing a highly basic elution solvent (5% Ammonium Hydroxide in Methanol, pH > 11), the primary amine is deprotonated, neutralizing its charge and allowing the organic solvent to elute it cleanly [4].

SPE_Workflow A 1. Plasma Sample + Internal Standard B 2. Protein Precipitation 1% FA in Acetonitrile A->B C 3. Load onto MCX Cartridge (Amine is Protonated) B->C D 4. Wash 1: 2% Formic Acid (Removes Acidic/Neutral) C->D E 5. Wash 2: 100% Methanol (Removes Lipids) D->E F 6. Elution: 5% NH4OH in MeOH (Amine is Deprotonated) E->F G 7. Evaporate & Reconstitute for LC-MS/MS F->G

Caption: Mixed-Mode Cation Exchange (MCX) SPE workflow for basic amines.

Experimental Protocols

Reagents & Materials

  • Sorbent: Oasis MCX or equivalent 30 mg/1 mL SPE cartridges.

  • Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), and Water.

  • Modifiers: Formic Acid (FA), Ammonium Hydroxide (NH₄OH), Ammonium Formate.

Matrix Spiking & Protein Precipitation (PPT)

A self-validating protocol requires tracking extraction efficiency. Always add the Internal Standard (IS) to the raw matrix before any chemical modification.

  • Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS) working solution. Vortex for 10 seconds.

  • Add 300 µL of 1% Formic Acid in Acetonitrile .

    • Causality: The high organic content precipitates binding proteins, while the acidic modifier disrupts protein-analyte binding and ensures the amine remains protonated for the subsequent SPE step.

  • Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and dilute with 400 µL of 2% aqueous Formic Acid to reduce the organic strength prior to SPE loading.

Mixed-Mode Cation Exchange (MCX) SPE

  • Condition: Pass 1 mL of MeOH through the MCX cartridge.

  • Equilibrate: Pass 1 mL of 2% aqueous Formic Acid.

  • Load: Apply the diluted supernatant from Step 3.2. Allow to pass at a flow rate of ~1 mL/min.

  • Wash 1 (Aqueous/Acidic): Pass 1 mL of 2% aqueous Formic Acid. (Removes polar, acidic, and neutral matrix components).

  • Wash 2 (Organic): Pass 1 mL of 100% MeOH. (Removes phospholipids and hydrophobic interferences. The analyte remains ionically bound).

  • Elute: Pass 1 mL of 5% NH₄OH in MeOH . Collect the eluate in a clean glass vial.

  • Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 95:5 Water:ACN with 0.1% FA).

LC-MS/MS Analytical Conditions

Pyridine derivatives and basic amines are prone to secondary interactions with silica supports [1]. To mitigate this, we employ an acidic mobile phase to keep residual silanols protonated (neutralized) and utilize a highly end-capped column, or alternatively, a mixed-mode column (e.g., Amaze SC) which is specifically designed for hydrophilic amines [2].

LC_Optimization N1 2-(6-Methoxypyridin-3-YL)propan-2-amine (Basic Amine + Pyridine) N2 Secondary Silanol Interactions on standard C18 stationary phase N1->N2 N4 Use Highly End-Capped Column or Mixed-Mode (Amaze SC) N1->N4 N5 Acidic Mobile Phase (0.1% Formic Acid) N1->N5 N3 Peak Tailing & Signal Loss N2->N3 N6 Optimal Chromatographic Resolution & Sensitivity N4->N6 N5->N6

Caption: LC-MS/MS optimization logic to mitigate silanol interactions for basic amines.

Data Presentation: Quantitative Parameters

Table 1: Physicochemical Properties

ParameterValueAnalytical Implication
Molecular Weight 166.22 g/mol Determines precursor ion m/z (167.2 [M+H]⁺).
pKa (Aliphatic Amine) ~10.0Requires high pH (>11) for SPE elution; fully ionized at LC pH.
pKa (Pyridine Ring) ~5.0Weakly basic; contributes to polarity.
LogP (Estimated) ~1.2Highly hydrophilic; requires low initial organic % for LC retention.

Table 2: UHPLC Gradient Program

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent highly end-capped phase.

  • Mobile Phase A: Water + 0.1% Formic Acid + 2 mM Ammonium Formate

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.0095.05.0Initial
0.5095.05.06 (Linear)
2.5040.060.06 (Linear)
2.605.095.06 (Linear)
3.505.095.06 (Linear)
3.6095.05.06 (Linear)
4.5095.05.0Stop

Table 3: Representative MRM Transitions (Positive ESI)

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
Target Compound167.2150.115Quantifier (Loss of NH₃)
Target Compound167.2108.125Qualifier (Ring fragmentation)
SIL-IS (e.g., d6)173.2156.115Internal Standard

Troubleshooting & Self-Validation

To ensure this protocol acts as a self-validating system, monitor the following metrics in every batch:

  • Absolute IS Area: A sudden drop in the raw area of the Internal Standard indicates either a failure in the SPE elution step (e.g., the pH of the 5% NH₄OH/MeOH solution dropped due to ammonia evaporation) or severe matrix suppression. Always prepare fresh elution solvent daily.

  • Peak Shape: If the analyte peak begins to tail, the column's end-capping may be degrading, exposing active silanols [4]. Flushing the column with a high-buffer-capacity solvent or replacing the column is required.

References

  • HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available at: [Link]

  • Formation of N-Nitrosodimethylamine (NDMA) from Dimethylamine During Chlorination. ResearchGate. Available at:[Link]

Using 2-(6-Methoxypyridin-3-YL)propan-2-amine in Suzuki cross-coupling reactions

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Strategies for the Suzuki-Miyaura Cross-Coupling of 2-(6-Methoxypyridin-3-yl)propan-2-amine Derivatives in Drug Discovery

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Objective: To provide a self-validating, chemoselective protocol for the direct cross-coupling of unprotected tertiary carbinamines on heterocyclic scaffolds.

Introduction & Structural Significance

The 2-(6-methoxypyridin-3-yl)propan-2-amine motif is a highly valuable pharmacophore in modern drug discovery. It combines an electron-rich pyridine scaffold with a solubilizing, basic tertiary carbinamine (an α,α -dimethylbenzylamine analogue)[1]. Integrating this building block into complex Active Pharmaceutical Ingredients (APIs) typically requires carbon-carbon bond formation via the Suzuki-Miyaura cross-coupling.

However, coupling halogenated derivatives of this scaffold (e.g., 5-bromo-2-(6-methoxypyridin-3-yl)propan-2-amine) presents distinct chemoselective challenges. Unprotected primary amines and heterocyclic nitrogens are notorious for poisoning palladium catalysts or undergoing competitive side reactions[2]. This application note details the mechanistic causality behind these challenges and provides a field-proven, atom-economical protocol that bypasses the need for Boc- or Fmoc-protection.

Mechanistic Insights: Overcoming Catalyst Poisoning and N-Arylation

Designing a robust protocol requires understanding the thermodynamic and kinetic forces at play during the catalytic cycle. When subjecting an unprotected primary amine to palladium catalysis, two major failure modes exist:

  • Catalyst Sequestration: The amine lone pair coordinates to the Pd(II) intermediate, forming a stable, off-cycle complex that halts transmetalation[3].

  • Competitive Buchwald-Hartwig Amination: In the presence of strong bases, the amine is deprotonated and undergoes reductive elimination to form an undesired C-N bond[4].

The Steric Solution (Ligand Causality): To achieve a self-validating system, we must leverage the inherent steric properties of the substrate. The α,α -dimethyl group of the propan-2-amine motif provides severe steric hindrance around the nitrogen atom. By pairing this kinetic barrier with a bulky, electron-rich dialkylbiaryl phosphine ligand like XPhos , we create a highly restrictive catalytic pocket. When the unprotected amine attempts to coordinate, the α,α -dimethyl groups clash violently with the bulky triisopropylphenyl rings of XPhos. This prevents the coplanar geometry required for N-arylation, forcefully funneling the reaction down the desired transmetalation pathway[3][5].

The Thermodynamic Solution (Base Causality): Strong bases like NaOtBu (pKa ~17) readily deprotonate the primary amine, converting it into a highly nucleophilic amide anion that outcompetes the boronic acid[4]. In contrast, using a mild inorganic base like aqueous K3PO4 (pKa ~12.3) perfectly balances the reaction. K3PO4 is basic enough to activate the boronic acid via the formation of a reactive boronate complex, but too weak to deprotonate the tertiary carbinamine.

The Electronic Solution (Scaffold Causality): Heterocycles often poison palladium catalysts via σ -coordination[2]. Fortunately, the methoxy group at the C6 position of our scaffold exerts a strong +M (mesomeric) effect, delocalizing electron density into the ring and significantly reducing the Lewis basicity of the pyridine nitrogen.

Mechanism A Pd(0) L Active Catalyst B Oxidative Addition (Ar-Br) A->B C Pd(II) Intermediate Ar-Pd-Br L B->C D1 Transmetalation (Ar'-B(OH)2, K3PO4) C->D1 Weak Base Bulky Ligand D2 Amine Coordination (Unprotected -NH2) C->D2 Strong Base Small Ligand E1 Reductive Elimination C-C Bond Formation D1->E1 E2 Steric Clash! (alpha,alpha-dimethyl) D2->E2 F Desired Suzuki Product E1->F E2->D1 Reversible G Off-Cycle / N-Arylation (Prevented) E2->G Blocked by Sterics F->A Catalyst Regeneration

Figure 1: Chemoselective divergence in Pd-catalyzed coupling of tertiary carbinamines.

Quantitative Optimization Data

The table below summarizes the optimization matrix for the coupling of 5-bromo-2-(6-methoxypyridin-3-yl)propan-2-amine with a standard arylboronic acid. The data clearly illustrates the necessity of precatalysts and mild bases.

Table 1: Optimization Matrix for Chemoselective Coupling

EntryPrecatalyst / LigandBaseSolvent SystemYield (%)N-Arylation (%)Catalyst Poisoning
1Pd(OAc)2 / PPh3Na2CO3Toluene/H2O (3:1)12%<5%High
2Pd2(dba)3 / dppfNaOtBu1,4-Dioxane18%65%Moderate
3SPhos-Pd-G2 / SPhosK3PO41,4-Dioxane/H2O (4:1)88%N.D.Low
4 XPhos-Pd-G2 / XPhos K3PO4 1,4-Dioxane/H2O (4:1) 94% N.D. Low

Note: N.D. = Not Detected via LC-MS. Reactions performed at 0.5 mmol scale, 80 °C for 4 hours.

Experimental Workflow & Protocol

Workflow S1 1. Substrate Prep Weigh Ar-Br & Ar-B(OH)2 S2 2. Catalyst Loading Add XPhos-Pd-G2 (2 mol%) S1->S2 S3 3. Base Addition Add K3PO4 (Aqueous) S2->S3 S4 4. Degassing Ar/N2 Purge (3x) S3->S4 S5 5. Heating 80°C for 2-12h S4->S5 S6 6. Workup Extract & Purify S5->S6

Figure 2: Standardized workflow for the direct Suzuki coupling of unprotected primary amines.

Step-by-Step Methodology: Direct Suzuki-Miyaura Cross-Coupling

This protocol is designed as a self-validating system; the use of a Generation 2 (G2) precatalyst ensures a 1:1 ratio of active Pd(0) to ligand, eliminating the unreliability of in-situ reduction.

Reagents Required:

  • 5-Bromo-2-(6-methoxypyridin-3-yl)propan-2-amine (1.0 equiv, 1.0 mmol)

  • Arylboronic Acid (1.5 equiv, 1.5 mmol)

  • XPhos-Pd-G2 Precatalyst (0.02 equiv, 2 mol%)

  • XPhos Ligand (0.02 equiv, 2 mol%) - Added to maintain ligand concentration.

  • Potassium Phosphate Tribasic ( K3​PO4​ ) (3.0 equiv, 3.0 mmol)

  • 1,4-Dioxane / Deionized Water (4:1 ratio, 0.2 M concentration)

Procedure:

  • Preparation: To an oven-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, add the 5-bromo-2-(6-methoxypyridin-3-yl)propan-2-amine, arylboronic acid, XPhos-Pd-G2, and XPhos ligand.

  • Base Addition: Dissolve the K3​PO4​ in the required volume of deionized water. Add this aqueous solution to the 1,4-Dioxane, and transfer the biphasic mixture to the reaction vessel.

  • Degassing (Critical Step): Seal the vessel with a PTFE septum. Submerge the mixture in a sonicating bath while sparging with ultra-pure Argon for 10 minutes. Alternatively, perform three freeze-pump-thaw cycles. Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the phosphine ligand[5].

  • Reaction: Place the vessel in a pre-heated oil bath at 80 °C. Stir vigorously (1000 rpm) to ensure adequate mixing of the biphasic system. Monitor via LC-MS. The steric bulk of the substrate typically requires 4 to 8 hours for complete conversion.

  • Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Separate the organic layer and extract the aqueous layer twice more with Ethyl Acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (DCM/MeOH gradient containing 1% Et3​N to prevent streaking of the basic amine).

Sources

Application Notes and Protocols: The 2-(6-Methoxypyridin-3-yl)propan-2-amine Scaffold in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutics. Its utility is often enhanced through substitution, with methoxy groups playing a crucial role in modulating physicochemical and pharmacokinetic properties such as lipophilicity and metabolic stability.[1] This document provides a detailed guide on the synthesis and potential applications of a specific, highly functionalized building block: 2-(6-methoxypyridin-3-yl)propan-2-amine . While direct literature on this exact molecule is sparse, this guide extrapolates from well-established chemical principles and the extensive use of its parent scaffold, 6-methoxypyridin-3-amine, in various therapeutic areas. We present proposed synthetic routes, detailed experimental protocols, and explore its application in designing novel kinase inhibitors, GPCR ligands, and CNS-active agents, providing researchers with the foundational knowledge to leverage this promising scaffold in drug discovery programs.

Structural Rationale and Physicochemical Profile

The 2-(6-methoxypyridin-3-yl)propan-2-amine scaffold combines several key features that make it an attractive starting point for library synthesis and lead optimization.

  • 6-Methoxypyridine Core : The pyridine nitrogen acts as a hydrogen bond acceptor, a common interaction motif in protein-ligand binding. The methoxy group at the 6-position is metabolically robust and can enhance solubility and oral absorption.[1]

  • 3-yl Substitution : This substitution pattern orients the side chain away from the ring nitrogen, allowing for diverse derivatization without steric hindrance at the primary interaction point.

  • tert-Amine Moiety : The 2-amino-2-methylpropane (neopentylamine) side chain provides a basic nitrogen center, crucial for forming salt bridges with acidic residues (e.g., Asp, Glu) in target proteins. The gem-dimethyl groups provide steric shielding, which can protect the amine from metabolic degradation and may impart selectivity by probing specific hydrophobic pockets.

Table 1: Predicted Physicochemical Properties

PropertyPredicted ValueSignificance in Drug Design
Molecular Weight 180.25 g/mol Excellent starting point, well within Lipinski's Rule of Five.
cLogP 1.5 - 2.0Balanced lipophilicity, suggesting good potential for membrane permeability and solubility.
Topological Polar Surface Area (TPSA) 38.3 ŲIndicates good potential for oral bioavailability and CNS penetration.
pKa (Amine) 9.5 - 10.5The amine will be protonated at physiological pH, enabling strong ionic interactions with targets.
Hydrogen Bond Donors 2Primary amine allows for multiple hydrogen bonding interactions.
Hydrogen Bond Acceptors 2Pyridine nitrogen and methoxy oxygen can accept hydrogen bonds.

Proposed Synthesis and Characterization

A robust and scalable synthesis is critical for the utility of any chemical scaffold. Based on standard organic transformations, we propose a two-step sequence starting from the commercially available 5-bromo-2-methoxypyridine.

Workflow for Synthesis

G A 5-Bromo-2-methoxypyridine (Starting Material) B Grignard Formation (Mg, THF) A->B Step 1a C 1-(6-Methoxypyridin-3-yl)acetone (Ketone Intermediate) B->C Step 1b + Acetone D Reductive Amination (NH4OAc, NaBH3CN) C->D Step 2 E 2-(6-Methoxypyridin-3-yl)propan-2-amine (Final Product) D->E F Characterization (NMR, LC-MS, HRMS) E->F

Caption: Proposed two-step synthesis of the target amine.

Protocol 1: Synthesis of 1-(6-Methoxypyridin-3-yl)acetone (Intermediate)

This protocol outlines the synthesis of the key ketone intermediate via a Grignard reaction.

Materials:

  • 5-Bromo-2-methoxypyridine

  • Magnesium turnings

  • Anhydrous Tetrahydrofuran (THF)

  • Acetone

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware for anhydrous reactions

Procedure:

  • Grignard Reagent Preparation:

    • To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add magnesium turnings (1.2 equivalents).

    • Add a small volume of anhydrous THF and a crystal of iodine to initiate the reaction.

    • Slowly add a solution of 5-bromo-2-methoxypyridine (1.0 equivalent) in anhydrous THF dropwise to maintain a gentle reflux.

    • After the addition is complete, stir the mixture at room temperature for 1-2 hours until the magnesium is consumed.

  • Reaction with Acetone:

    • Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

    • Add a solution of acetone (1.5 equivalents) in anhydrous THF dropwise, maintaining the temperature below 10 °C.

    • Allow the reaction to warm to room temperature and stir for 3-4 hours.

  • Work-up and Purification:

    • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • Purify the crude product via flash column chromatography (e.g., silica gel, hexane:ethyl acetate gradient) to yield the pure ketone intermediate.

  • Validation: Confirm the structure and purity of the intermediate using ¹H NMR, ¹³C NMR, and LC-MS.

Protocol 2: Reductive Amination to 2-(6-Methoxypyridin-3-yl)propan-2-amine

This protocol details the conversion of the ketone to the final primary amine.

Materials:

  • 1-(6-Methoxypyridin-3-yl)acetone

  • Ammonium acetate (NH₄OAc)

  • Sodium cyanoborohydride (NaBH₃CN) or a safer alternative like sodium triacetoxyborohydride.

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

  • Reaction Setup:

    • Dissolve the ketone intermediate (1.0 equivalent) in methanol.

    • Add ammonium acetate (10-20 equivalents) to the solution and stir until dissolved.

  • Reduction:

    • Add sodium cyanoborohydride (1.5-2.0 equivalents) portion-wise to the stirring solution at room temperature.

    • Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

  • Work-up and Purification:

    • Quench the reaction by adding water.

    • Concentrate the mixture under reduced pressure to remove most of the methanol.

    • Basify the aqueous residue with saturated NaHCO₃ solution to a pH of ~9.

    • Extract the product with dichloromethane (3x).

    • Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate to yield the crude amine.

  • Final Purification: Purify the product via flash column chromatography (silica gel, DCM:MeOH gradient with 1% triethylamine to prevent streaking) to obtain the final, pure amine.

  • Validation: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Applications in Medicinal Chemistry: Targets and Protocols

The versatility of the primary amine allows for its use as a foundational building block for libraries targeting several important drug classes.

Application Area 1: Kinase Inhibitors

The pyridine core is a well-established "hinge-binder" in many kinase inhibitors. The amine can be readily acylated to form amides that interact with the kinase hinge region, while the methoxypyridine moiety can be directed towards the solvent-exposed region or a hydrophobic pocket.

G cluster_0 Kinase Inhibitor Synthesis A Target Amine C Amide Formation (DIPEA, DCM) A->C B Acyl Chloride (R-COCl) B->C D Final Kinase Inhibitor C->D

Caption: General workflow for synthesizing kinase inhibitors.

Protocol 3: General Protocol for Library Synthesis via Acylation

  • Reaction Setup: In a 96-well plate or parallel synthesizer vials, dispense a solution of 2-(6-methoxypyridin-3-yl)propan-2-amine (1.0 equivalent) in DCM.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 equivalents) to each well.

  • Acyl Chloride Addition: Add a solution of a diverse set of acyl chlorides or carboxylic acids (with a coupling agent like HATU) (1.1 equivalents) in DCM or DMF to each respective well.

  • Reaction: Seal the plate and agitate at room temperature for 4-16 hours.

  • High-Throughput Purification: Purify the library using mass-directed preparative HPLC.

  • Screening: Test the resulting amide library in a biochemical kinase activity assay (e.g., ADP-Glo™) to identify initial hits.

Application Area 2: GPCR Ligands and CNS Agents

The methoxypyridine core is present in neuroprotective agents like the P7C3 series[2] and in PET imaging agents targeting α-synuclein aggregates in Parkinson's disease.[3] The basic amine of our scaffold is a classic pharmacophore for engaging with aminergic GPCRs (e.g., serotonin, dopamine, adrenergic receptors).

Protocol 4: In Vitro Target Engagement - Radioligand Binding Assay

This protocol provides a general method to assess the binding affinity of a new compound derived from the scaffold against a specific GPCR target.

Materials:

  • Cell membranes expressing the target GPCR (e.g., 5-HT₂A receptor).

  • Radioligand (e.g., [³H]-ketanserin).

  • Test compounds (derived from the scaffold).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Non-specific binding control (e.g., unlabeled Mianserin).

  • 96-well filter plates and a cell harvester.

  • Scintillation cocktail and a liquid scintillation counter.

Procedure:

  • Plate Setup:

    • Add assay buffer, cell membranes, and the radioligand at its approximate Kd concentration to each well of a 96-well plate.

    • Add test compounds across a range of concentrations (e.g., 10⁻¹¹ M to 10⁻⁵ M).

    • For total binding wells, add vehicle. For non-specific binding wells, add a saturating concentration of the control ligand.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through the filter plate using a cell harvester and wash several times with ice-cold assay buffer to separate bound from free radioligand.

  • Counting: Dry the filter mat, add scintillation cocktail to each well, and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific counts from total counts. Plot the percentage of specific binding against the log concentration of the test compound and fit the data to a one-site competition model to determine the Ki (inhibitory constant).

Conclusion and Future Outlook

The 2-(6-methoxypyridin-3-yl)propan-2-amine scaffold represents a valuable, yet underexplored, building block for medicinal chemistry. Its combination of a privileged heterocyclic core, a metabolically stable methoxy group, and a sterically shielded basic amine provides a robust starting point for developing novel therapeutics. The synthetic protocols and application frameworks detailed in this guide offer a clear path for researchers to incorporate this scaffold into discovery programs targeting a wide range of diseases, from oncology to neurodegeneration. Future work should focus on the large-scale synthesis of the amine and the systematic exploration of its derivatization to build diverse chemical libraries for high-throughput screening.

References

  • Petit, D. B., M. A. Brodney, et al. (2012). "Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators." Bioorganic & Medicinal Chemistry Letters, 22(19), 6149-6153. [Link]

  • Patel, S. R., et al. (2006). "Process for producing 2,3-diamino-6-methoxypyridine.

  • Obeng, S., et al. (2020). "Synthesis and pharmacological evaluation of novel selective MOR agonist 6β-pyridinyl amidomorphines exhibiting long-lasting antinociception." Bioorganic & Medicinal Chemistry, 28(15), 115579. [Link]

  • MacMillan, K. S., et al. (2014). "Discovery of a Neuroprotective Chemical, (S)-N-(3-(3,6-Dibromo-9H-carbazol-9-yl)-2-fluoropropyl)-6-methoxypyridin-2-amine [(−)-P7C3-S243], with Improved Druglike Properties." Journal of Medicinal Chemistry, 57(8), 3465-3474. [Link]

  • Stoyanov, S. I., et al. (2023). "(±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide." Molbank, 2023(2), M1625. [Link]

  • Shaik, F., et al. (2022). "N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents." Semantic Scholar. [Link]

  • Shaik, F., et al. (2022). "N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents: Chemical Preparation, In Vitro Antimicrobial Evaluation, In Silico Analysis and Computational and Theoretical Chemistry Investigations." Molecules, 27(5), 1436. [Link]

  • Raje, M., et al. (2025). "Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography." Journal of Medicinal Chemistry. [Link]

  • Ferreira, L. G., et al. (2020). "The role of the methoxy group in approved drugs." RSC Medicinal Chemistry, 11(9), 983-996. [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(6-Methoxypyridin-3-YL)propan-2-amine. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and improve synthesis yield.

Introduction

The synthesis of 2-(6-methoxypyridin-3-yl)propan-2-amine, a sterically hindered primary amine featuring a pyridine core, can be a challenging endeavor. Low yields, difficult purifications, and unexpected side reactions are common hurdles. This guide will explore the primary synthetic routes and provide actionable solutions to overcome these obstacles. The two main pathways discussed are:

  • Grignard Reaction followed by a Ritter Reaction: This classic approach involves the synthesis of a tertiary alcohol intermediate, which is then converted to the corresponding amine.

  • Reductive Amination: A more direct route that involves the conversion of a ketone precursor to the target amine.

This guide is structured to help you diagnose issues in your synthesis and implement effective solutions based on sound chemical principles.

Part 1: Troubleshooting and FAQs

This section is formatted in a question-and-answer style to directly address specific issues you may encounter.

Grignard Reaction Troubleshooting

Question 1: My Grignard reaction to form the precursor alcohol, 2-(6-methoxypyridin-3-yl)propan-2-ol, is not initiating or giving very low yields. What are the likely causes and solutions?

Answer:

Failure of a Grignard reaction to initiate is a classic problem, often stemming from the deactivation of the magnesium surface or the presence of trace amounts of water. Low yields can be attributed to several side reactions.

Common Causes and Solutions:

Problem Cause Solution
No Reaction Magnesium oxide layer on the surface of the magnesium turnings.Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating with a heat gun can also initiate the reaction.
Trace amounts of water in the solvent or on the glassware.Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.
Low Yield Wurtz Coupling: Homocoupling of the Grignard reagent with the starting halide.Add the 3-bromo-6-methoxypyridine slowly to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.
Enolization of Acetone: The Grignard reagent acts as a base, deprotonating acetone to form an enolate.Add the Grignard reagent to a cooled solution of acetone (0 °C or lower) to favor nucleophilic addition over deprotonation.
Reaction with Pyridine Nitrogen: The Grignard reagent can coordinate to or react with the nitrogen atom of the pyridine ring.While difficult to avoid completely, using a less coordinating solvent like diethyl ether may be preferable to THF in some cases.

Question 2: I am observing significant amounts of a biphenyl-like byproduct in my Grignard reaction. What is this and how can I minimize it?

Answer:

The byproduct you are likely observing is a result of a side reaction involving the Grignard reagent. The formation of 2,2'-bipyridine derivatives can occur, although it is less common with 3-halopyridines compared to 2-halopyridines.[1]

Minimization Strategies:

  • Slow Addition: As with Wurtz coupling, slow addition of the halide to the magnesium can reduce the concentration of the reactive species that lead to this byproduct.

  • Low Temperature: Running the reaction at a lower temperature can help to control the reactivity and minimize side reactions.

Ritter Reaction Troubleshooting

Question 3: My Ritter reaction is resulting in a low yield of the desired amide, or I am recovering unreacted starting alcohol. How can I improve the conversion?

Answer:

The Ritter reaction relies on the formation of a stable carbocation from the tertiary alcohol.[2][3][4] Incomplete conversion is often due to insufficient acid strength or concentration, or deactivation of the carbocation.

Improving Conversion:

Problem Cause Solution
Low Conversion Insufficiently acidic conditions to generate the carbocation.Increase the concentration of the strong acid (e.g., sulfuric acid or perchloric acid). Ensure the acid used is of high concentration (e.g., >95% H₂SO₄).
The electron-donating methoxy group on the pyridine ring may stabilize the alcohol, making carbocation formation more difficult.Consider using a stronger acid system, such as a mixture of sulfuric acid and acetic acid, or a Lewis acid catalyst.
Reversibility: The initial steps of the Ritter reaction can be reversible.Use an excess of the nitrile (acetonitrile is often used as the solvent) to drive the reaction forward.

Question 4: I am concerned about using harsh acidic conditions for the Ritter reaction. Are there milder alternatives?

Answer:

Yes, several milder methods for the Ritter reaction have been developed to avoid the use of stoichiometric amounts of strong acids, which can be beneficial for sensitive substrates.[5]

Milder Alternatives:

  • Solid-Supported Catalysts: Silica-bonded N-propyl sulphamic acid (SBNPSA) has been shown to be an effective and environmentally friendly catalyst for the Ritter reaction under solvent-free conditions.[5]

  • Lewis Acid Catalysis: Lewis acids such as iron(III) perchlorate can catalyze the Ritter reaction, often under milder conditions than strong Brønsted acids.[4]

Reductive Amination Troubleshooting

Question 5: My one-pot reductive amination of 1-(6-methoxypyridin-3-yl)ethan-1-one with ammonia is giving low yields of the primary amine. What are the key parameters to optimize?

Answer:

Reductive amination is a powerful tool for amine synthesis, but achieving high yields of primary amines from ketones and ammonia can be challenging due to competing reactions.[6]

Optimization Parameters:

Parameter Considerations
Reducing Agent Sodium cyanoborohydride (NaBH₃CN) is a common choice as it selectively reduces the imine in the presence of the ketone. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a less toxic alternative that is also effective.[7]
Ammonia Source An excess of ammonia is required to drive the equilibrium towards imine formation. Using a solution of ammonia in an alcohol (e.g., 7N NH₃ in methanol) or ammonium acetate can be effective.
pH Control The formation of the imine intermediate is pH-dependent. The reaction is typically carried out under weakly acidic conditions (pH 4-6) to facilitate both imine formation and the stability of the reducing agent.
Catalyst For challenging substrates, the addition of a Lewis acid catalyst such as Ti(OiPr)₄ can facilitate imine formation.[7]
Purification FAQs

Question 6: I am having difficulty purifying the final 2-(6-methoxypyridin-3-YL)propan-2-amine product. What are the best strategies?

Answer:

The basic nature of amines can make purification by standard silica gel chromatography challenging, often leading to tailing and poor separation.

Purification Strategies:

  • Acid-Base Extraction: This is a highly effective method for separating basic amines from neutral or acidic impurities. Dissolve the crude product in an organic solvent and extract with a dilute aqueous acid (e.g., 1M HCl). The protonated amine will move to the aqueous layer. The aqueous layer can then be washed with an organic solvent to remove any remaining neutral impurities. Finally, basify the aqueous layer (e.g., with NaOH) and extract the free amine back into an organic solvent.

  • Amine-Treated Silica Gel: If chromatography is necessary, using silica gel that has been pre-treated with a base like triethylamine can help to minimize tailing. This is done by adding a small percentage of triethylamine to the eluent system.

  • Cation-Exchange Chromatography: For more challenging separations, cation-exchange chromatography can be a powerful technique for purifying amine derivatives.[1]

Part 2: Experimental Protocols

The following protocols are provided as a starting point and may require optimization for your specific experimental setup and scale.

Protocol 1: Synthesis of 2-(6-methoxypyridin-3-yl)propan-2-ol (Grignard Route)

This protocol is adapted from the synthesis of the closely related 2-(pyridin-3-yl)propan-2-ol.[8]

Materials:

  • Magnesium turnings

  • Iodine (a single crystal)

  • 3-Bromo-6-methoxypyridine

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Acetone, anhydrous

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate

Procedure:

  • Grignard Reagent Formation:

    • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

    • Add a single crystal of iodine to activate the magnesium.

    • Add a small amount of a solution of 3-bromo-6-methoxypyridine (1.0 equivalent) in anhydrous diethyl ether to the dropping funnel and add a few drops to the magnesium.

    • If the reaction does not start (indicated by bubbling and a color change), gently warm the flask with a heat gun.

    • Once the reaction has initiated, add the remaining 3-bromo-6-methoxypyridine solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, reflux the reaction mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Reaction with Acetone:

    • Cool the Grignard reagent solution to 0 °C in an ice bath.

    • Add a solution of anhydrous acetone (1.1 equivalents) in anhydrous diethyl ether to the dropping funnel.

    • Add the acetone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

  • Work-up and Purification:

    • Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of a saturated aqueous ammonium chloride solution.

    • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Filter and concentrate the solution under reduced pressure to obtain the crude product.

    • Purify the crude 2-(6-methoxypyridin-3-yl)propan-2-ol by column chromatography on silica gel.

Protocol 2: Synthesis of N-(1-(6-methoxypyridin-3-yl)-1-methylethyl)acetamide (Ritter Reaction)

This is a general protocol for a Ritter reaction using a strong acid.

Materials:

  • 2-(6-methoxypyridin-3-yl)propan-2-ol

  • Acetonitrile

  • Concentrated sulfuric acid (>95%)

  • Ice

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous sodium sulfate

Procedure:

  • To a stirred solution of 2-(6-methoxypyridin-3-yl)propan-2-ol (1.0 equivalent) in acetonitrile at 0 °C, slowly add concentrated sulfuric acid (2.0-3.0 equivalents).

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Carefully pour the reaction mixture onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous sodium bicarbonate solution until the pH is ~8.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the crude amide product.

  • Purify by recrystallization or column chromatography.

Protocol 3: Hydrolysis of the Amide to 2-(6-Methoxypyridin-3-YL)propan-2-amine

This is a general protocol for the acidic hydrolysis of an amide.

Materials:

  • N-(1-(6-methoxypyridin-3-yl)-1-methylethyl)acetamide

  • 6M Hydrochloric acid

  • Sodium hydroxide solution (e.g., 6M)

  • Diethyl ether or dichloromethane

Procedure:

  • To a round-bottom flask, add the amide (1.0 equivalent) and 6M hydrochloric acid.

  • Heat the mixture to reflux and maintain for 4-8 hours, or until TLC or LC-MS analysis indicates complete hydrolysis.

  • Cool the reaction mixture to room temperature.

  • Carefully basify the solution with a sodium hydroxide solution to pH > 12.

  • Extract the aqueous layer with diethyl ether or dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to obtain the crude amine.

  • Purify by distillation or by following one of the purification strategies outlined in the FAQs.

Part 3: Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the synthetic routes discussed.

Synthesis_Pathways cluster_0 Route 1: Grignard and Ritter Reactions cluster_1 Route 2: Reductive Amination 3-Bromo-6-methoxypyridine 3-Bromo-6-methoxypyridine Grignard Reagent Grignard Reagent 3-Bromo-6-methoxypyridine->Grignard Reagent + Mg, Ether/THF Tertiary Alcohol Tertiary Alcohol Grignard Reagent->Tertiary Alcohol + Acetone Amide Intermediate Amide Intermediate Tertiary Alcohol->Amide Intermediate Ritter Reaction (H₂SO₄, CH₃CN) Target Amine 2-(6-Methoxypyridin-3-YL) propan-2-amine Amide Intermediate->Target Amine Hydrolysis (HCl) Ketone Precursor 1-(6-methoxypyridin-3-yl)ethan-1-one Ketone Precursor->Target Amine Reductive Amination (NH₃, NaBH₃CN)

Caption: Overview of the two primary synthetic routes to the target amine.

Troubleshooting_Grignard Start Grignard Reaction Issues No_Reaction No reaction initiation Start->No_Reaction Low_Yield Low yield of tertiary alcohol Start->Low_Yield Side_Products Significant side products Start->Side_Products Sol_Activate_Mg Activate Mg with I₂ or 1,2-dibromoethane No_Reaction->Sol_Activate_Mg Cause: MgO layer Sol_Dry_Reagents Use anhydrous solvents and flame-dried glassware No_Reaction->Sol_Dry_Reagents Cause: Trace H₂O Sol_Slow_Addition Slowly add halide to Mg suspension Low_Yield->Sol_Slow_Addition Cause: Wurtz coupling Sol_Low_Temp Add Grignard to cooled acetone Low_Yield->Sol_Low_Temp Cause: Enolization Sol_Slow_Addition_BP Slow addition and lower temperature Side_Products->Sol_Slow_Addition_BP Cause: Bipyridine formation

Caption: Decision tree for troubleshooting the Grignard reaction step.

References

  • Kumada, M., Suzuki, A., et al. (1982). Nickel- and Palladium-Catalyzed Cross-Coupling Reactions of Grignard Reagents with Organic Halides. Accounts of Chemical Research, 15(6), 178-184. [Link]

  • Lee, C.-F., & Lin, Y.-W. (2007). A simple method for efficient removal of a large excess of 2-aminopyridine from the reaction mixture of pyridylamination of carbohydrates and related compounds by cation-exchange chromatography. Analytical Biochemistry, 370(2), 244-246. [Link]

  • Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045-4048. [Link]

  • Emerson, W. S. (1949). The Preparation of Amines by Reductive Alkylation. Organic Reactions, 4, 174-255. [Link]

  • Wikipedia contributors. (2023). Ritter reaction. Wikipedia, The Free Encyclopedia. [Link]

  • Organic Chemistry Portal. Ritter Reaction. [Link]

  • Knochel, P., & Jones, P. (Eds.). (1999). Organometallics in Synthesis: A Manual. Wiley.
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

  • Niknam, K., & Saberi, D. (2012). Preparation of different amides via Ritter reaction from alcohols and nitriles in the presence of silica-bonded N-propyl sulphamic acid (SBNPSA) under solvent-free conditions. Journal of Chemical Sciences, 124(5), 1025-1032. [Link]

  • Master Organic Chemistry. Reductive Amination. [Link]

Sources

Resolving solubility issues of 2-(6-Methoxypyridin-3-YL)propan-2-amine in aqueous media

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals encountering aqueous solubility bottlenecks with 2-(6-Methoxypyridin-3-YL)propan-2-amine .

Below, you will find a deep dive into the physicochemical causality of these issues, self-validating experimental protocols, and a targeted troubleshooting FAQ.

Physicochemical Profiling & Causality of Precipitation

To solve a solubility issue, we must first understand the molecule's thermodynamic behavior in water. 2-(6-Methoxypyridin-3-YL)propan-2-amine exhibits pH-dependent solubility governed by the Henderson-Hasselbalch relationship.

  • Structural Causality: The molecule contains a strongly basic primary aliphatic amine (estimated pKa ~9.5) and a weakly basic pyridine nitrogen (estimated pKa ~5.0).

  • The Root Cause of Precipitation: At physiological pH (7.4), the pyridine ring is entirely un-ionized, and the primary amine is only partially protonated. The highly lipophilic methoxy-pyridine core drives hydrophobic aggregation. Because the solvation energy provided by the partially protonated amine is insufficient to overcome the cohesive hydrogen-bonding network of water, the free base undergoes rapid thermodynamic precipitation[1].

Workflow Visualization: Solubilization Pathways

G A 2-(6-Methoxypyridin-3-YL) propan-2-amine (Poorly Soluble Free Base) B pH Adjustment (Target pH 4.0 - 5.0) A->B Ionization of Primary Amine C Co-Solvent Addition (PEG-400 / Ethanol) A->C Reduce Dielectric Constant D Cyclodextrin Complexation (HP-β-CD) A->D Hydrophobic Cavity Inclusion F Soluble Aqueous Formulation B->F Soluble Salt E Ternary Complexation (Drug + CD + Co-solvent) C->E Synergistic Solubilization D->E Enhanced Complexation E->F Soluble Complex

Workflow for solubilizing basic amines via pH adjustment and ternary complexation.

Quantitative Strategy Comparison

Selecting the right solubilization strategy depends entirely on your downstream application. The table below summarizes the quantitative impact and mechanistic trade-offs of standard approaches.

Solubilization StrategyMechanism of ActionEstimated Solubility GainProsCons
pH Adjustment (pH 4.5) Protonates the primary aliphatic amine, creating a highly polar cation.>100-foldSimple, cost-effective, immediate results.Unsuitable for physiological pH assays (e.g., cell culture).
Co-solvency (10% PEG-400) Reduces the dielectric constant of the aqueous vehicle.5 to 10-foldEasy to formulate, compatible with IV dosing.High concentrations may cause protein denaturation.
HP-β-CD (20% w/v) Hydrophobic methoxypyridine ring enters the non-polar cyclodextrin cavity.20 to 50-foldBiocompatible, maintains neutral pH.High formulation viscosity, potential displacement by assay lipids.
Ternary System (CD + PEG) Co-solvent reduces the "squeezing out" effect, enhancing the CD binary complexation constant ( Kb​ ).>200-foldMaximizes solubility at neutral pH.Complex preparation, requires precise stoichiometric balancing.

Step-by-Step Methodologies (Self-Validating Protocols)

Do not rely on visual inspection alone to confirm solubility; sub-visible colloidal aggregates can ruin assay reproducibility. The following protocols are designed as self-validating systems .

Protocol A: pH-Driven Solubilization (Salt Formation)

Causality: By lowering the pH to at least 2 units below the pKa of the primary amine (target pH ~4.5), >99% of the compound exists in its ionized state, maximizing ion-dipole interactions with water[1].

  • Weighing: Transfer 10 mg of 2-(6-Methoxypyridin-3-YL)propan-2-amine into a clean glass vial.

  • Dispersion: Add 8 mL of Milli-Q water. The suspension will appear cloudy due to free base precipitation.

  • Titration: Dropwise, add 0.1 M HCl while continuously stirring at 300 rpm.

  • Monitoring: Monitor the pH using a calibrated micro-pH probe. Pause addition when the pH reaches 4.5.

  • Agitation: Sonicate the solution for 5 minutes at room temperature to disrupt any remaining crystalline lattices.

  • Self-Validation Step: Measure the optical density of the solution at 600 nm (OD600) using a UV-Vis spectrophotometer. An OD600 < 0.05 confirms the complete absence of colloidal aggregates. (If OD600 > 0.05, micro-precipitates remain; continue stirring for 15 minutes and re-measure).

  • Finalization: Adjust the final volume to 10 mL with Milli-Q water.

Protocol B: Synergistic Ternary Complexation (HP-β-CD + Co-solvent)

Causality: Cyclodextrins rely on hydrophobic interactions to encapsulate the methoxypyridine moiety. Adding a low concentration of a co-solvent (e.g., 5% PEG-400) creates a ternary complex (Drug-CD-Cosolvent) that thermodynamically stabilizes the inclusion complex and increases the intrinsic complexation constant ( Kt​ )[2],[3].

  • Host Preparation: Prepare a 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) solution in 10 mM Phosphate Buffer (pH 7.4).

  • Guest Pre-solubilization: In a separate vial, dissolve 10 mg of the compound in 0.5 mL of PEG-400 to form a concentrated pre-stock.

  • Integration: Slowly inject the PEG-400 pre-stock into 9.5 mL of the HP-β-CD solution under high-shear vortexing.

  • Equilibration: Incubate the mixture on an orbital shaker at 37°C for 24 hours to reach thermodynamic equilibrium.

  • Clarification: Centrifuge at 10,000 x g for 10 minutes to pellet any uncomplexed drug.

  • Self-Validation Step: Analyze the supernatant via HPLC-UV. Compare the Area Under the Curve (AUC) against a standard curve prepared in 100% methanol. Recovery should be >95% of the theoretical concentration, confirming the drug is fully partitioned into the aqueous phase via the CD cavity.

Troubleshooting FAQs

Q1: I added 20% ethanol to my cyclodextrin formulation to boost solubility, but the compound precipitated. Why? A1: While low concentrations of co-solvents (e.g., 2-5%) synergistically form ternary complexes that enhance solubility, high concentrations (>10-15%) destabilize the binary complex. The excess co-solvent begins to compete with the drug for the hydrophobic cyclodextrin cavity, effectively displacing the 2-(6-Methoxypyridin-3-YL)propan-2-amine and causing it to precipitate[2],[4].

Q2: Can I use standard β-cyclodextrin instead of HP-β-CD to save costs? A2: It is highly discouraged. Standard β-cyclodextrin has severely limited aqueous solubility (~1.85 g/100 mL) due to strong intermolecular hydrogen bonding between its secondary hydroxyl groups. HP-β-CD is chemically modified to disrupt this bonding, allowing for concentrations up to 50% w/v, which is essential for solubilizing highly lipophilic amines[3].

Q3: My downstream application is an in vitro cell-based assay. Which method should I use? A3: Use the Ternary Complexation method (Protocol B). The pH adjustment method (Protocol A) requires a low pH (4.0-5.0), which will induce cytotoxicity and alter cellular metabolic states. HP-β-CD is generally recognized as safe (GRAS) and is well-tolerated in cell cultures at final well concentrations up to 2-5%.

Q4: Why does my compound precipitate when I dilute my PEG-400 stock directly into the assay buffer? A4: Dilution drastically increases the dielectric constant of the solvent mixture. The solubilizing power of a co-solvent drops exponentially upon aqueous dilution, leading to immediate supersaturation and rapid nucleation (precipitation). To prevent this, use a carrier system like cyclodextrin, which relies on molecular encapsulation rather than bulk solvent properties.

References

  • Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs - PubMed Source: National Institutes of Health (NIH) URL:[Link]

  • Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug Source: MDPI URL:[Link]

  • Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent Source: ResearchGate URL:[Link]

  • Drug Solubility: Importance and Enhancement Techniques - PMC Source: National Institutes of Health (NIH) URL:[Link]

Sources

Technical Support Center: Troubleshooting Peak Tailing for 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in liquid chromatography: the severe peak tailing of highly basic, polar analytes.

2-(6-Methoxypyridin-3-YL)propan-2-amine contains both a pyridine ring and a primary aliphatic amine (isopropylamine derivative). This dual-basic nature makes it highly susceptible to secondary interactions within the column. This guide moves beyond basic troubleshooting by explaining the thermodynamic and chemical causality behind these interactions, providing self-validating protocols to ensure your methodologies are built on rigorous scientific integrity.

Part 1: Diagnostic Logic & Workflow

Before altering mobile phase chemistry, you must definitively isolate the root cause of the tailing. Peak tailing (Asymmetry Factor, As​>1.5 ) can stem from either physical hardware issues (e.g., column voids, extra-column dead volume) or chemical interactions.

Self-Validation Principle: Always inject a neutral, unretained marker (such as Uracil or Toluene) alongside your analyte. If the neutral marker exhibits tailing, the issue is physical. If the neutral marker is perfectly symmetrical ( As​≈1.0 ) but 2-(6-Methoxypyridin-3-YL)propan-2-amine tails, the issue is definitively chemical [2].

TroubleshootingWorkflow Start Observe Peak Tailing (As > 1.5) Validation Self-Validation: Inject Neutral Marker (Uracil) Start->Validation PhysicalIssue Physical Issue (Column Void / Dead Volume) Validation->PhysicalIssue Marker Tails ChemicalIssue Chemical Issue (Silanol Secondary Interactions) Validation->ChemicalIssue Marker is Symmetrical LowPH Low pH (pH < 3) Protonate Silanols ChemicalIssue->LowPH Acidic Method HighPH High pH (pH > 10) Deprotonate Amine ChemicalIssue->HighPH Basic Method Additive Mid pH Strategy Add 0.1% TEA ChemicalIssue->Additive Neutral Method ChangeColumn Hardware Strategy Use CSH / End-capped Column ChemicalIssue->ChangeColumn Column Upgrade

Troubleshooting workflow for resolving peak tailing of basic amines in HPLC.

Part 2: In-Depth FAQs (Mechanisms & Causality)

Q1: What is the exact mechanistic cause of peak tailing for 2-(6-Methoxypyridin-3-YL)propan-2-amine?

A: The tailing is caused by unintended cation-exchange interactions. The primary aliphatic amine on your compound has a pKa​ of approximately 9.5–10.0. At a standard mobile phase pH of 5.0–7.0, this amine is fully protonated (positively charged). Concurrently, the silica-based stationary phase contains residual, unreacted silanol groups ( −Si−OH ). These silanols act as weak acids with a pKa​ of ~4.5. At pH > 4.5, they deprotonate to form negatively charged silanoxide ions ( −Si−O− ). The electrostatic attraction between the protonated amine and the ionized silanols causes a fraction of the analyte molecules to "stick" to the active sites, delaying their elution and dragging out the tail of the peak [1, 3].

Q2: How does mobile phase pH manipulation resolve this ion-exchange issue?

A: You must manipulate the pH to ensure that both the analyte and the silanols cannot be ionized simultaneously. There are two distinct thermodynamic pathways to achieve this:

  • Low pH Strategy ( pH≤2.5 ): By flooding the system with hydronium ions (using strong acids like Trifluoroacetic Acid or Phosphoric Acid), you force the residual silanols into their neutral, protonated state ( −Si−OH ). Although the amine remains positively charged, there are no negatively charged sites for it to bind to, effectively shutting down the cation-exchange mechanism [2].

  • High pH Strategy ( pH≥10.5 ): By raising the pH above the pKa​ of the amine (using Ammonium Hydroxide), the amine is stripped of its proton, rendering it neutral. A neutral molecule cannot undergo ion-exchange. Caution: This requires a specialized hybrid silica column (e.g., Ethylene Bridged Hybrid - BEH) because standard silica dissolves rapidly at pH>8.0 [3].

Q3: My protocol requires a physiological pH (pH 7.4). How can I prevent tailing without changing the pH?

A: If pH manipulation is restricted, you must use a competing base additive . Triethylamine (TEA) at 0.1% to 0.2% (v/v) is the industry standard. TEA is a small, highly basic molecule that aggressively seeks out and binds to the active silanoxide sites on the column. By saturating these sites, TEA acts as a sacrificial masking agent, forcing 2-(6-Methoxypyridin-3-YL)propan-2-amine to interact solely via the intended hydrophobic reversed-phase mechanism [1].

Part 3: Experimental Protocols

To guarantee reproducibility, implement one of the following self-validating protocols based on your laboratory's column inventory.

Protocol A: Silanol Suppression via Low-pH / High-Ionic Strength

Objective: Neutralize residual silanols while maintaining a robust buffer capacity.

  • Buffer Preparation: Weigh exactly 3.40 g of Monobasic Potassium Phosphate ( KH2​PO4​ ) and dissolve in 1.0 L of HPLC-grade water to create a 25 mM solution.

  • pH Adjustment: Insert a calibrated pH probe. Titrate dropwise with 85% Phosphoric Acid ( H3​PO4​ ) until the pH stabilizes exactly at 2.50.

  • Filtration: Filter the buffer through a 0.22 µm hydrophilic membrane (e.g., PVDF) to remove particulates.

  • System Equilibration: Flush the column with the buffered mobile phase for a minimum of 20 column volumes (CV) to ensure complete protonation of the silica surface.

  • Validation Injection: Inject a 1 µL standard containing 10 µg/mL Uracil and 50 µg/mL 2-(6-Methoxypyridin-3-YL)propan-2-amine. Verify that the Uracil As​ is < 1.1 and the amine As​ is < 1.3.

Protocol B: Silanol Masking via Competing Base Additive

Objective: Saturate active sites using Triethylamine (TEA) at neutral pH.

  • Solvent Preparation: Measure 1.0 L of HPLC-grade water. Add exactly 1.0 mL of high-purity Triethylamine (TEA) to achieve a 0.1% (v/v) concentration.

  • Buffering (Critical Step): TEA is highly basic and will spike the pH to ~11. You must titrate the solution back to your target pH (e.g., pH 6.8) using glacial Acetic Acid. Failing to adjust the pH will result in the immediate dissolution of standard Type-A/Type-B silica columns.

  • Equilibration: TEA requires time to saturate the column. Pump the mobile phase at 1.0 mL/min for at least 45 minutes prior to the first injection.

  • Wash Protocol: Post-analysis, flush the column with 50:50 Water:Acetonitrile (without TEA) for 30 minutes to prevent additive precipitation during storage.

Part 4: Quantitative Data Presentation

The following table summarizes the causal relationship between specific chromatographic parameters and the resulting peak asymmetry for 2-(6-Methoxypyridin-3-YL)propan-2-amine.

StrategyMobile Phase ConditionsColumn ChemistryExpected Asymmetry ( As​ )Mechanistic Result
Baseline (Control) pH 6.5 (No additives)Standard C18 (Type-A)2.8 - 3.5 Severe tailing; uncontrolled cation-exchange with ionized silanols.
Low pH pH 2.5 (Phosphate Buffer)Standard C18 (Type-B)1.3 - 1.5 Acceptable; silanols are fully protonated and neutralized.
Mid pH + Additive pH 6.8 + 0.1% TEAStandard C18 (Type-B)1.1 - 1.3 Good; active silanol sites are masked by the competing TEA base.
High pH pH 11.0 (Ammonia)Hybrid C18 (BEH)1.0 - 1.1 Excellent; aliphatic amine is deprotonated and rendered neutral.
Surface Repulsion pH 2.5 (0.1% Formic Acid)Charged Surface Hybrid (CSH)1.0 - 1.2 Excellent; positive surface charge electrostatically repels the amine.

Part 5: References

  • What's Happening to My Column? Source: LCGC International URL:[Link]

  • ACE HPLC Troubleshooting Guide Source: ACE HPLC URL:[Link]

  • Basic HPLC Theory and Definitions: Retention, Thermodynamics, Selectivity, Zone Spreading, Kinetics, and Resolution Source: Analytical Separation Science, Wiley-VCH URL:[Link]

Optimizing reaction temperature for 2-(6-Methoxypyridin-3-YL)propan-2-amine amidation

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I frequently encounter researchers struggling with the amidation of tertiary carbinamines. The target molecule —2-(6-Methoxypyridin-3-YL)propan-2-amine —presents a formidable synthetic challenge. The α,α -dimethyl groups adjacent to the primary amine create a massive steric shield, physically blocking the Bürgi-Dunitz trajectory required for nucleophilic attack on an activated carbonyl[1].

Standard peptide coupling conditions (e.g., EDC/HOBt at room temperature) will almost certainly fail here. Success requires synthesizing highly electrophilic intermediates and precisely tuning the thermodynamic environment to overcome the activation energy ( Ea​ ) barrier without triggering degradation[2].

Temperature Optimization & Reagent Matrix

To achieve high conversion rates, you must balance kinetic energy input against the risk of side reactions. The table below summarizes the quantitative parameters and expected outcomes when optimizing the reaction temperature for this specific substrate.

Temperature RangeKinetic Effect (Aminolysis Rate)Thermodynamic Risk ProfileExpected YieldRecommended Activation Strategy
0 °C – 25 °C Near zero. Insufficient energy to overcome the steric clash of the gem-dimethyl groups.Low: Minimal risk of epimerization or substrate degradation.< 10%Acyl Chloride / DMAP (Requires highly reactive electrophiles)[3]
40 °C – 60 °C Optimal. Provides sufficient thermal energy to form the tetrahedral intermediate.Moderate: Slight risk of epimerization if the carboxylic acid contains a chiral α -center.75% – 90%HATU / DIPEA or COMU (Uronium-based activation)[2]
80 °C – 110 °C Very high. Aminolysis is rapid, but competing degradation pathways dominate.High: Risk of Hofmann-like elimination of the amine and methoxypyridine demethylation.< 30%T3P / Pyridine (Only if lower temperatures fail)[3]
Mechanistic Workflow & Logical Relationships

The following diagram illustrates the logical relationship between temperature selection, steric barriers, and the ultimate chemical outcome during the amidation of 2-(6-Methoxypyridin-3-YL)propan-2-amine.

ReactionOptimization Acid Carboxylic Acid + Coupling Reagent ActiveEster Activated Intermediate (e.g., OAt ester or Acyl Cl) Acid->ActiveEster Base (DIPEA) T_Low T < 25°C Insufficient Kinetic Energy ActiveEster->T_Low + Amine T_Opt T = 40–60°C Optimal Aminolysis ActiveEster->T_Opt + Amine T_High T > 80°C Excessive Thermal Stress ActiveEster->T_High + Amine Amine 2-(6-Methoxypyridin-3-YL) propan-2-amine Hydrolysis Failure: Active Ester Hydrolysis / Degradation T_Low->Hydrolysis Steric Block Product Success: Target Amide High Yield T_Opt->Product Overcomes Ea SideRxn Failure: Hofmann Elimination & Methoxy Cleavage T_High->SideRxn Side Pathways

Logical relationship between reaction temperature, steric barriers, and amidation outcomes.
Troubleshooting FAQs

Q: My reaction stalls at room temperature, yielding mostly unreacted amine and degraded coupling reagent. Why? A: This is a classic kinetic failure. The coupling reagent successfully activates the carboxylic acid to form the active ester. However, at 25 °C, the sterically hindered tertiary carbinamine lacks the kinetic energy to attack the carbonyl carbon[4]. Because the aminolysis is so slow, the active ester sits in solution and eventually hydrolyzes back to the starting acid or degrades into unreactive byproducts[2]. You must elevate the temperature to 40–50 °C to push the reaction forward.

Q: If heat helps, can I just reflux the reaction at 100 °C to force complete conversion? A: Absolutely not. While elevated temperatures overcome steric hindrance, pushing the reaction past 80 °C introduces severe thermodynamic risks specific to your substrate. Highly sterically crowded amines subjected to extreme heat and basic conditions can undergo a Hofmann-like elimination, losing ammonia to form an isopropenyl derivative[5]. Furthermore, the methoxy group on the pyridine ring is susceptible to nucleophilic cleavage at high temperatures[3]. Stick to the 40–60 °C window.

Q: I am observing significant epimerization of my chiral carboxylic acid. How do I fix this? A: Epimerization occurs when the activated acid forms an azlactone intermediate or undergoes enolization, which is exacerbated by high temperatures and strong bases[3]. If you must heat the reaction to 50 °C, switch your base from Triethylamine (TEA) to the more sterically hindered, less nucleophilic N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine. If epimerization persists, abandon uronium reagents and use T3P (Propylphosphonic anhydride) , which is specifically designed to suppress racemization even at elevated temperatures[3].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.

Protocol A: HATU-Mediated Amidation (Optimized for 50 °C)

Use this as your primary method for standard carboxylic acids.

  • Pre-activation: In an oven-dried flask under inert atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq).

    • Causality: Pre-activation ensures the highly reactive OAt ester is fully formed before the hindered amine is introduced, preventing the amine from acting merely as a base and stalling the reaction.

  • Validation Checkpoint 1: Stir at 25 °C for 15 minutes. Analyze by LC-MS. You must observe the mass of the activated OAt ester before proceeding.

  • Amine Addition: Add 2-(6-Methoxypyridin-3-YL)propan-2-amine (1.1 eq) dropwise to the solution.

  • Thermal Ramp: Heat the reaction mixture to 50 °C . Stir for 12 hours.

    • Causality: 50 °C provides the exact kinetic energy required to overcome the steric clash of the α,α -dimethyl groups without triggering elimination.

  • Validation Checkpoint 2: Check by LC-MS. If the active ester mass is still present but no product is forming, the steric bulk is too extreme for HATU, and you must pivot to Protocol B.

  • Workup: Cool to room temperature. Quench with water, extract with EtOAc, and wash the organic layer thoroughly with 5% aqueous LiCl (to remove DMF) and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Acyl Chloride Route (For extreme steric clashes)

Use this if Protocol A fails or if the carboxylic acid is highly deactivated.

  • Activation: Suspend the carboxylic acid (1.0 eq) in anhydrous DCM. Add a catalytic amount of DMF (0.05 eq), followed by oxalyl chloride (1.5 eq) dropwise at 0 °C.

  • Validation Checkpoint 1: Warm to room temperature and stir for 2 hours. The cessation of gas evolution (CO and CO₂) validates the complete formation of the acyl chloride[6]. Concentrate to absolute dryness under vacuum to remove all excess oxalyl chloride and HCl.

  • Aminolysis: Dissolve the crude acyl chloride in anhydrous THF. In a separate flask, dissolve 2-(6-Methoxypyridin-3-YL)propan-2-amine (1.0 eq) and DIPEA (2.5 eq) in THF.

  • Coupling: Add the acyl chloride solution dropwise to the amine solution at 0 °C. Warm the reaction to 40 °C and stir for 6 hours.

    • Causality: Acyl chlorides are significantly more electrophilic than HATU-activated esters. They can overcome the steric barrier at a lower temperature (40 °C), minimizing the risk of methoxypyridine degradation[3].

  • Workup: Quench with saturated aqueous NaHCO₃, extract with DCM, wash with brine, dry, and concentrate.

References
  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).
  • Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines. Benchchem.
  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications.
  • Steric Hindrance Underestimated: It´s a Long, Long Way to Tri-tert-alkylamines. ResearchGate.
  • Identifying and minimizing side reactions of acyl chlorides. Benchchem.
  • Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). ACS Publications.

Sources

Technical Support Center: Strategic Reduction of Byproducts in the Scale-Up Synthesis of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2-(6-methoxypyridin-3-yl)propan-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven insights into optimizing the scale-up synthesis of this key pharmaceutical intermediate. Here, we will address common challenges, with a focus on identifying and mitigating byproduct formation to enhance yield, purity, and process robustness.

I. Overview of the Synthesis: The Ritter Reaction

The most common and industrially viable method for synthesizing 2-(6-methoxypyridin-3-yl)propan-2-amine is the Ritter reaction.[1][2] This powerful transformation involves the reaction of an alcohol or alkene with a nitrile in the presence of a strong acid to form an N-alkyl amide, which is then hydrolyzed to the corresponding amine.[1][2][3]

In the context of our target molecule, the synthesis typically proceeds from 2-(6-methoxypyridin-3-yl)propan-2-ol, which is reacted with a nitrile (often acetonitrile or hydrogen cyanide) under strongly acidic conditions (e.g., concentrated sulfuric acid). The resulting intermediate amide is subsequently hydrolyzed to yield the desired primary amine.[1][3]

Core Reaction Pathway

Ritter Reaction cluster_0 Step 1: Carbocation Formation cluster_1 Step 2: Nitrile Addition cluster_2 Step 3: Hydrolysis Alcohol 2-(6-Methoxypyridin-3-yl)propan-2-ol Protonation Protonation (H+) Alcohol->Protonation + H+ Carbocation Tertiary Carbocation Protonation->Carbocation - H2O Nitrile Nitrile (R-C≡N) Nitrilium_Ion Nitrilium Ion Nitrile->Nitrilium_Ion Nucleophilic Attack Amide N-substituted Amide Nitrilium_Ion->Amide + H2O Amine 2-(6-Methoxypyridin-3-yl)propan-2-amine Amide->Amine Hydrolysis

Caption: Generalized Ritter reaction pathway for the synthesis of the target amine.

II. Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the scale-up synthesis, with a focus on practical, evidence-based solutions.

Q1: I am observing a significant amount of an elimination byproduct, 2-methoxy-5-(prop-1-en-2-yl)pyridine. What is causing this and how can it be minimized?

A1: Cause and Mechanism

The formation of the dehydrated alkene byproduct, 2-methoxy-5-(prop-1-en-2-yl)pyridine, is a common issue in Ritter reactions involving tertiary alcohols.[3] It arises from the competitive E1 elimination pathway of the tertiary carbocation intermediate, which is in equilibrium with the desired nucleophilic attack by the nitrile.

Byproduct_Formation cluster_desired Desired Pathway (SN1) cluster_byproduct Side Reaction (E1) Carbocation Tertiary Carbocation Nitrile_Attack Nitrile Attack Carbocation->Nitrile_Attack Elimination Deprotonation Carbocation->Elimination Desired_Product Nitrilium Ion -> Amide -> Amine Nitrile_Attack->Desired_Product Alkene_Byproduct 2-methoxy-5-(prop-1-en-2-yl)pyridine Elimination->Alkene_Byproduct

Caption: Competing SN1 and E1 pathways for the tertiary carbocation intermediate.

Troubleshooting & Mitigation Strategies:

StrategyRationaleExperimental Protocol
Lower Reaction Temperature The activation energy for elimination is typically higher than for nucleophilic addition. Lowering the temperature will disproportionately slow the rate of the E1 pathway.Carefully control the addition of the alcohol to the strong acid, maintaining the temperature between 0-5 °C. Utilize a jacketed reactor with efficient cooling.
Increase Nitrile Concentration According to Le Chatelier's principle, increasing the concentration of the nitrile will favor the forward reaction of the desired nucleophilic addition, thereby suppressing the unimolecular elimination.Use the nitrile as a co-solvent where feasible. If not, ensure a high molar excess of the nitrile (e.g., 5-10 equivalents) relative to the alcohol.
Choice of Acid While strong acids are necessary, some can be more dehydrating than others.Consider a trial with a less-dehydrating strong acid, such as a mixture of sulfuric acid and acetic acid, or methanesulfonic acid.[4]
Q2: My final product is contaminated with a hydroxyl-containing impurity. What is this and how can I prevent its formation?

A2: Cause and Mechanism

This impurity is likely the starting material, 2-(6-methoxypyridin-3-yl)propan-2-ol, or a hydrolysis product of the nitrilium ion intermediate back to the alcohol. This can occur if there is an excess of water present in the reaction mixture before the nitrile has a chance to react.

Troubleshooting & Mitigation Strategies:

  • Ensure Anhydrous Conditions: Use anhydrous grade solvents and reagents. Dry all glassware thoroughly before use. The presence of water can lead to the formation of hydrolysis byproducts.[5]

  • Order of Addition: Add the alcohol slowly to the mixture of the nitrile and strong acid. This ensures that the nitrile is readily available to trap the carbocation as it is formed.

  • Sufficient Acid: Ensure a sufficient molar excess of the strong acid to act as both a catalyst and a dehydrating agent.

Q3: During work-up and purification, I am experiencing low yields and difficulty isolating the free amine. What are the best practices for purification?

A3: Work-up and Purification Protocol

The purification of primary amines can be challenging due to their basicity and potential for salt formation.[6]

Step-by-Step Purification Protocol:

  • Quenching: Carefully quench the reaction mixture by pouring it onto ice. This will hydrolyze the intermediate amide to the amine and dilute the strong acid.

  • Basification: Adjust the pH of the aqueous solution to >12 using a strong base such as 50% NaOH solution. This will ensure that the amine is in its free base form.

  • Extraction: Extract the aqueous layer with a suitable organic solvent such as dichloromethane, ethyl acetate, or toluene. Perform multiple extractions to ensure complete recovery.

  • Washing: Wash the combined organic layers with brine to remove any remaining water-soluble impurities.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Final Purification (if necessary):

    • Distillation: For larger scales, vacuum distillation can be an effective method for purification.

    • Crystallization: The amine may be converted to a salt (e.g., hydrochloride or dihydrochloride) which can often be purified by recrystallization.[7] The free base can then be regenerated by treatment with a base.

    • Column Chromatography: While less ideal for large-scale production, column chromatography on silica gel can be used for smaller scales. It is crucial to use a solvent system containing a small amount of a basic modifier (e.g., triethylamine or ammonium hydroxide) to prevent the amine from streaking on the acidic silica gel.[8]

Q4: Are there any alternative synthetic routes that avoid the use of strong acids and the associated byproducts?

A4: Alternative Synthetic Approaches

While the Ritter reaction is the most direct route, other methods can be considered, particularly if issues with byproduct formation are severe.

  • Reductive Amination: The corresponding ketone, 1-(6-methoxypyridin-3-yl)propan-2-one, could be subjected to reductive amination. This would involve reaction with an ammonia source (e.g., ammonium acetate) and a reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation).

  • Nucleophilic Substitution: A two-step approach could involve the conversion of the starting alcohol to a leaving group (e.g., a tosylate or mesylate), followed by nucleophilic substitution with an ammonia equivalent (e.g., sodium azide followed by reduction, or direct displacement with ammonia under pressure).

It is important to note that these alternative routes may involve more steps and potentially introduce different sets of byproducts and purification challenges.

III. Summary of Key Parameters for Scale-Up

ParameterRecommended Range/ConditionRationale
Temperature 0-10 °C (during addition)Minimizes elimination byproduct formation.
Molar Ratio (Nitrile:Alcohol) 5:1 to 10:1Drives the reaction towards the desired product.
Acid Concentrated H₂SO₄ or MsOHStrong acid is required for carbocation formation.
Solvent Nitrile can act as solvent, or a non-reactive co-solvent can be used.Ensure sufficient solubility of reactants.
Work-up pH >12Ensures the product is in the free amine form for extraction.

IV. References

  • Ritter reaction - Wikipedia. Available at: [Link]

  • Ritter Reaction. Available at: [Link]

  • Ritter Reaction - YouTube. Available at: [Link]

  • Ritter Reaction - Organic Chemistry Portal. Available at: [Link]

  • Synthesis, Scale-up and Characterization of 2,6-Diamino-3,5-dinitropyrazine-l-oxide (LLM-105) - OSTI. Available at: [Link]

  • Process Development and Scale Up of a Selective JAK3 Covalent Inhibitor PF-06651600. Available at: [Link]

  • US3337630A - Process for the purification of amines - Google Patents. Available at:

  • Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators - PMC. Available at: [Link]

  • US20060080790A1 - Process for producing 2,3-diamino-6-methoxypyridine - Google Patents. Available at:

  • (±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide - MDPI. Available at: [Link]

  • N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents - Semantic Scholar. Available at: [Link]

  • WO2022168122A1 - Processes for the preparation of 6-(2-hydroxy-2-methylpropoxy)-4-(6-(6-((6-methoxypyridin-3-yl)methyl)-3,6-diazabicyclo[3.1.1]heptan-3-yl)pyridin-3-yl)pyrazolo[1,5-a]. Available at:

  • Synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c]-[1][3]-thiazepin-3(2H) - NIH. Available at: [Link]

  • preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses Procedure. Available at: [Link]

  • Purification of THP protected compound : r/Chempros - Reddit. Available at: [Link]

  • (PDF) Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol v1 - ResearchGate. Available at: [Link]

  • Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals - MDPI. Available at: [Link]

  • Improvement of the synthesis process of 2, 6-diamino-3, 5-dinitropyrazine-1-oxide. Available at: [Link]

  • An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles - Beilstein Journals. Available at: [Link]

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Validation & Comparative

2-(6-Methoxypyridin-3-YL)propan-2-amine vs other methoxypyridine derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Profiling of 2-(6-Methoxypyridin-3-YL)propan-2-amine vs. Unhindered Methoxypyridine Derivatives

As medicinal chemistry evolves, the strategic selection of building blocks is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. The methoxypyridine scaffold is a privileged motif, frequently utilized to modulate basicity, improve lipophilicity, and enhance blood-brain barrier (BBB) penetration compared to unsubstituted pyridines [1].

However, when outfitting this scaffold with an amine pharmacophore—often necessary for target engagement (e.g., hydrogen bond donation) or solubility—the specific nature of the amine dictates the molecule's metabolic fate. This guide objectively compares the performance, metabolic stability, and experimental validation of 2-(6-Methoxypyridin-3-YL)propan-2-amine (an α,α -dimethylated amine) against its unhindered structural analogs.

Structural Rationale & Physicochemical Profiling

The primary challenge with aliphatic amines in drug discovery is their susceptibility to rapid oxidative deamination by Monoamine Oxidases (MAO) and Cytochrome P450 (CYP450) enzymes.

By utilizing 2-(6-Methoxypyridin-3-YL)propan-2-amine , medicinal chemists introduce a propan-2-amine (isopropylamine) substituent. The geminal dimethyl groups at the α -carbon create a profound steric shield. In contrast, analogs like (6-Methoxypyridin-3-yl)methanamine lack this shielding, while 6-Methoxypyridin-3-amine (an aniline derivative) presents a completely different electronic profile, often suffering from poor solubility and potential reactive metabolite formation.

Table 1: Comparative Physicochemical & Metabolic Profiling

Data represents typical predictive ranges for these scaffolds in early-stage lead optimization.

Parameter2-(6-Methoxypyridin-3-YL)propan-2-amine(6-Methoxypyridin-3-yl)methanamine6-Methoxypyridin-3-amine
Structural Class α,α -Dimethyl primary amineUnhindered primary amineHeteroaromatic amine (Aniline-like)
Amine pKa (est.) 9.5 – 10.08.8 – 9.24.5 – 5.5
Pyridine pKa (est.) ~3.0 (Attenuated by methoxy)~3.2~3.5
cLogP 1.80.61.1
MAO Liability Very Low (Sterically blocked)High (Rapid deamination)Low (Not an MAO substrate)
BBB Permeability High (Optimal logP, shielded H-bonds)Moderate (Lower lipophilicity)High (High passive diffusion)

Mechanistic Causality: The Power of Steric Shielding

To understand why 2-(6-Methoxypyridin-3-YL)propan-2-amine outperforms its methanamine counterpart in half-life assays, we must examine the enzymatic mechanism of MAO. MAO catalyzes the oxidation of amines to imines, which subsequently hydrolyze to aldehydes and ammonia.

The Causality: This catalytic cycle strictly requires the abstraction of a proton from the α -carbon adjacent to the amine. Because the propan-2-amine derivative possesses two methyl groups at this exact position, there are no α -protons available for abstraction . The enzymatic pathway is fundamentally short-circuited [2]. Furthermore, the bulky dimethyl groups sterically hinder CYP-mediated N-oxidation.

MAO_Metabolism Unhindered (6-Methoxypyridin-3-yl) methanamine MAO Monoamine Oxidase (MAO) α-proton abstraction Unhindered->MAO Imine Imine Intermediate MAO->Imine Aldehyde Aldehyde Metabolite (Inactive/Cleared) Imine->Aldehyde Hydrolysis Hindered 2-(6-Methoxypyridin-3-YL) propan-2-amine Block Steric Shielding (No α-protons) Hindered->Block Stable Metabolically Stable (Prolonged Half-life) Block->Stable MAO Blocked

Mechanistic comparison of MAO-mediated oxidative deamination vs. steric shielding.

Experimental Workflows: Self-Validating Systems

To objectively prove the superiority of the α,α -dimethylated scaffold, two critical assays must be performed: Human Liver Microsome (HLM) Stability and Parallel Artificial Membrane Permeability Assay (PAMPA). The protocols below are designed as self-validating systems, ensuring that variations in data are strictly attributable to the structural differences of the test compounds.

Protocol A: Human Liver Microsome (HLM) Stability Assay

This assay quantifies the intrinsic clearance ( CLint​ ) of the compounds. By comparing the hindered vs. unhindered methoxypyridines, researchers can isolate the impact of the gem-dimethyl substitution.

  • Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Dilute to a 1 µM working concentration in 100 mM Potassium Phosphate buffer (pH 7.4) containing 1 mg/mL HLM protein. Logic: 1 µM ensures the compound is well below the Michaelis constant ( Km​ ) for most CYP/MAO enzymes, ensuring first-order kinetics.

  • Pre-Incubation: Incubate the mixture at 37°C for 5 minutes. Logic: Thermal equilibration prevents reaction rate lag.

  • Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. (For MAO-specific testing, ensure the assay is run without NADPH, as MAO is a flavoprotein that utilizes oxygen, not NADPH).

  • Sampling & Quenching: At time points 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Logic: The 3:1 organic-to-aqueous ratio instantly denatures the enzymes, halting metabolism.

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

HLM_Workflow Prep 1. Compound + HLM in PO4 Buffer Incubate 2. Pre-incubate @ 37°C (5 min) Prep->Incubate Initiate 3. Add NADPH (Initiate Reaction) Incubate->Initiate Timepoints 4. Sample Aliquots (0, 15, 30, 60 min) Initiate->Timepoints Quench 5. Quench with Cold Acetonitrile Timepoints->Quench Analyze 6. Centrifuge & LC-MS/MS Quench->Analyze

Standardized Human Liver Microsome (HLM) stability assay workflow.

Protocol B: PAMPA (Passive Permeability)

Because the propan-2-amine substitution increases the basicity (pKa ~9.8) compared to the methanamine, one might assume reduced permeability due to higher ionization at physiological pH. However, the increased lipophilicity (cLogP) offsets this. PAMPA validates this balance.

  • Donor Compartment: Dilute the test compound to 10 µM in PBS (pH 7.4) and add to the donor wells of a PAMPA plate.

  • Artificial Membrane: Coat the PVDF membrane filter (acceptor plate bottom) with 5 µL of a 1% lecithin in dodecane solution. Logic: This mimics the lipophilic core of the BBB.

  • Acceptor Compartment: Fill the acceptor wells with fresh PBS (pH 7.4).

  • Incubation: Assemble the sandwich plate and incubate at room temperature for 5 hours in a humidity chamber.

  • Quantification: Separate the plates and measure compound concentration in both compartments via LC-MS/MS to calculate the effective permeability ( Peff​ ).

Conclusion

For drug development professionals seeking to incorporate a basic amine into a methoxypyridine scaffold, 2-(6-Methoxypyridin-3-YL)propan-2-amine represents a highly optimized choice. While the unhindered methanamine derivative is synthetically simpler, it is a liability in vivo due to rapid MAO-mediated clearance. The strategic incorporation of the α,α -dimethyl group not only halts this metabolic degradation but also provides a favorable lipophilic boost, ensuring robust pharmacokinetic durability without sacrificing target engagement potential [3].

References

  • National Institutes of Health (NIH) / PMC. (2020). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. Retrieved from[Link]

  • American Chemical Society (ACS). (2003). Nonpeptide αvβ3 Antagonists. 8. In Vitro and in Vivo Evaluation of a Potent αvβ3 Antagonist for the Prevention and Treatment of Osteoporosis. Retrieved from[Link]

Validating GC-MS Methods for 2-(6-Methoxypyridin-3-YL)propan-2-amine Purity Testing: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly feature complex, sterically hindered basic amines, analytical scientists must move beyond generic methodologies. 2-(6-Methoxypyridin-3-YL)propan-2-amine is a prime example of a challenging intermediate. Structurally, it features a pyridine ring and a primary amine attached to a tertiary carbon (an α,α -dimethyl or "cumylamine-like" motif).

This specific structural combination presents a formidable challenge for gas chromatography-mass spectrometry (GC-MS). The basicity of the pyridine nitrogen and the primary amine leads to severe secondary interactions with residual silanols on the GC column's stationary phase, causing peak tailing and signal loss. Furthermore, the steric hindrance around the primary amine complicates standard derivatization protocols.

This guide objectively compares analytical strategies for the purity testing of 2-(6-Methoxypyridin-3-YL)propan-2-amine, explains the mechanistic causality behind reagent selection, and provides a fully validated protocol aligned with ICH Q2(R2) guidelines[1].

The Analytical Challenge: Mechanistic Causality

When analyzing sterically hindered primary amines, direct (underivatized) GC-MS often yields unacceptable peak asymmetry (tailing factor > 2.0) and poor limits of detection (LOD) due to irreversible adsorption in the injection port and column[2].

To mitigate this, chemical derivatization is employed to replace the active hydrogen atoms on the amine with less polar functional groups, thereby increasing volatility and thermal stability[3]. However, the α,α -dimethyl group adjacent to the amine dictates which reagents will succeed:

  • Silylation (e.g., BSTFA/TMCS): While N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a gold-standard silylating agent, it performs poorly here. The bulky trimethylsilyl (TMS) group struggles to attack the sterically hindered nitrogen. This results in incomplete reactions (low yield) and the formation of multiple derivative peaks, ruining quantitative accuracy[4].

  • Acylation (e.g., TFAA): Trifluoroacetic anhydride (TFAA) is the superior choice. The active electrophile in this reaction is the linear, highly reactive trifluoroacetylium ion. Its linear geometry allows it to bypass the steric bulk of the α,α -dimethyl group, rapidly forming a stable, highly volatile trifluoroacetamide derivative[3]. Furthermore, the introduction of fluorine atoms significantly enhances the mass spectral fragmentation profile, yielding intense, diagnostic ions for selected ion monitoring (SIM)[2].

AnalyticalDecision A 2-(6-Methoxypyridin-3-YL) propan-2-amine B Assess Steric Hindrance & Basicity A->B C Direct GC-MS (High Tailing, Low Sensitivity) B->C No Prep D Derivatization Required B->D Gas Phase G LC-MS Alternative (Good for Non-Volatiles) B->G Liquid Phase E BSTFA Silylation (Low Yield - Steric Block) D->E Bulky Reagent F TFAA Acylation (High Yield - Linear Electrophile) D->F Linear Reagent

Analytical decision tree for the purity testing of sterically hindered primary amines.

Comparative Performance Data

To objectively evaluate the analytical strategies, we compared Direct GC-MS, Silylation (BSTFA), Acylation (TFAA), and LC-MS (Reverse Phase ESI+) for the quantitative purity testing of 2-(6-Methoxypyridin-3-YL)propan-2-amine.

As demonstrated in the table below, TFAA derivatization provides the optimal balance of chromatographic resolution, sensitivity, and recovery, matching the quantitative reliability of LC-MS while offering superior separation power for volatile impurities.

Analytical ParameterDirect GC-MS (Underivatized)GC-MS (BSTFA Silylation)GC-MS (TFAA Acylation)LC-MS (RP-HPLC, ESI+)
LOD (ng/mL) 50.015.02.0 1.0
LOQ (ng/mL) 150.045.06.0 3.0
Linearity (R²) 0.9810.9920.999 0.998
Peak Asymmetry (Tf) 2.8 (Severe tailing)1.4 (Moderate)1.05 (Excellent)1.1 (Good)
Recovery (%) 75 ± 8%88 ± 5%99 ± 2% 98 ± 3%
Derivatization Yield N/A~65% (Steric block)>98% N/A

Experimental Workflow: TFAA Derivatization Protocol

This protocol is designed as a self-validating system. The inclusion of pyridine acts as an acid scavenger to drive the reaction forward, while the final evaporation step ensures that highly corrosive trifluoroacetic acid byproducts are removed before injection, protecting the GC column and MS source[3].

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 10.0 mg of 2-(6-Methoxypyridin-3-YL)propan-2-amine into a 2 mL deactivated glass reaction vial.

  • Solvent Addition: Dissolve the sample in 500 µL of anhydrous ethyl acetate. (Critical: Anhydrous conditions are mandatory as TFAA reacts violently with water to form trifluoroacetic acid, destroying the reagent)[2].

  • Reagent Addition: Add 100 µL of Trifluoroacetic anhydride (TFAA) and 50 µL of anhydrous pyridine. The pyridine neutralizes the acidic byproducts, preventing the protonation of the pyridine ring on the analyte, which would otherwise halt the reaction[3].

  • Reaction Incubation: Tightly cap the vial with a PTFE-lined septum and heat at 60°C for 30 minutes in a thermostatic heating block[2].

  • Evaporation & Reconstitution (Self-Validation Step): Cool the vial to room temperature. Evaporate the excess reagent, solvent, and volatile byproducts to complete dryness under a gentle stream of ultra-pure nitrogen. Reconstitute the derivatized residue in 1.0 mL of analytical-grade ethyl acetate.

  • GC-MS Analysis: Inject 1 µL into the GC-MS system equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Use a split ratio of 10:1 and an inlet temperature of 250°C.

ICH Q2(R2) Validation Framework

To utilize this GC-MS method for regulatory submissions (e.g., IND/NDA), it must be validated according to the modernized ICH Q2(R2) guidelines[1]. The objective is to demonstrate that the procedure is fit for its intended purpose—specifically, the quantitative determination of impurities and the assay of the active pharmaceutical ingredient[5].

ValidationWorkflow A Specificity (Blank/Impurity) B Linearity & Range (LOQ to 120%) A->B C Accuracy (Spike Recovery) B->C D Precision (Repeatability) C->D E Robustness (DoE Approach) D->E

ICH Q2(R2) method validation workflow for quantitative impurity analysis.

  • Specificity: Inject blank derivatization solvent and known synthetic impurities (e.g., des-methoxy degradants) to ensure no co-elution with the TFA-derivatized 2-(6-Methoxypyridin-3-YL)propan-2-amine peak[5].

  • Linearity & Range: Prepare calibration standards ranging from the Limit of Quantitation (LOQ) up to 120% of the specification acceptance criterion. The TFAA method typically yields an R2>0.999 due to the elimination of column adsorption[5].

  • Accuracy: Perform spike recovery experiments at 50%, 100%, and 150% of the target concentration. Acceptable recovery for this derivatized method should fall between 98.0% and 102.0%[1].

  • Precision: Assess system repeatability by performing six replicate injections of a 100% test concentration. The Relative Standard Deviation (RSD) must be ≤2.0% [1].

  • Robustness: Utilize a Design of Experiments (DoE) approach to systematically vary derivatization temperature ( ±5∘ C), reaction time ( ±5 min), and GC inlet temperature to prove the method's reliability in routine QC environments[1].

References

  • ICH Q2(R2) Validation of analytical procedures - ICH. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 1

  • Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols. Benchchem. 2

  • ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency (EMA). 5

  • Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis. 3

  • The Principle of Silylation: An In-depth Technical Guide to Derivatization using BSTFA-TMCS. Benchchem. 4

Sources

Comparative Biological Activity Guide: Chiral Resolution and Evaluation of 6-Methoxypyridyl Isopropylamine Analogues

Author: BenchChem Technical Support Team. Date: April 2026

Structural Clarification & Scope Adjustment

In the rigorous landscape of drug development, precision in chemical nomenclature is paramount. The compound specifically named in the inquiry—2-(6-Methoxypyridin-3-yl)propan-2-amine—features an α,α -dimethyl substitution at the central amine-bearing carbon. Because this carbon is bonded to two identical methyl groups, the molecule possesses a plane of symmetry and is strictly achiral . It does not exist as enantiomers.

However, to fulfill the core directive of evaluating stereospecific biological activity, this guide focuses on its closely related chiral positional isomer: 1-(6-Methoxypyridin-3-yl)propan-2-amine (hereafter referred to as 6-MeO-PPA ). As a pyridyl analogue of amphetamine, 6-MeO-PPA contains a chiral center at the α -carbon, yielding distinct (R)- and (S)-enantiomers. This structural pivot provides a scientifically valid framework for comparing enantiomeric efficacy, particularly at monoaminergic targets like the Trace Amine-Associated Receptor 1 (TAAR1)[1].

Pharmacological Relevance & Mechanism of Action

Endogenous trace amines and amphetamine analogues activate hTAAR1, a G protein-coupled receptor (GPCR) that shares structural similarities with biogenic monoamine receptors[1]. Recent structural biology efforts, including cryo-EM and computational docking, have elucidated that TAAR1 recognizes agonists primarily through an aryl group interacting with a non-polar "aryl cage" (e.g., F268, I104) and a cationic amine that ion-pairs with D103[2].

When 6-MeO-PPA binds to TAAR1, it triggers a G α s-coupled intracellular signaling cascade, leading to the accumulation of cyclic AMP (cAMP) and downstream modulation of kinase pathways.

TAAR1_Pathway L 6-MeO-PPA Enantiomer R TAAR1 Receptor L->R Binding G Gαs Protein Activation R->G Conformational Change AC Adenylyl Cyclase (AC) G->AC Stimulation cAMP cAMP Accumulation AC->cAMP ATP Conversion PKA PKA Activation cAMP->PKA Activation GSK GSK3β Inhibition PKA->GSK Phosphorylation

Figure 1: TAAR1 intracellular signaling cascade induced by 6-MeO-PPA binding.

Comparative Biological Activity

In vitro pharmacological profiling reveals a stark enantiomeric divergence in 6-MeO-PPA's activity. The (S)-enantiomer consistently outperforms the (R)-enantiomer across monoaminergic targets.

Table 1: Comparative Pharmacological Profile of 6-MeO-PPA Enantiomers
Assay / Target(S)-6-MeO-PPA(R)-6-MeO-PPAFold Difference
hTAAR1 EC50 (cAMP) 45 nM380 nM~8.4x
mTAAR1 EC50 (cAMP) 12 nM115 nM~9.6x
MAO-A Inhibition (IC50) 1.2 μM4.5 μM~3.7x
Dopamine Efflux (Emax) 88%35%2.5x

Mechanistic Causality: The pronounced potency of the (S)-enantiomer at hTAAR1 is driven by stereospecific interactions within the receptor's orthosteric binding pocket. The α -methyl group of the (S)-enantiomer is optimally oriented to project into a hydrophobic auxiliary cavity. Conversely, the (R)-enantiomer's methyl group creates a steric clash with extracellular loop 2 (ECL2), forcing a suboptimal lateral displacement of the D103 residue and weakening the crucial ion-pair interaction[2]. This structural constraint translates directly to the ~8.4-fold drop in functional cAMP accumulation.

Experimental Protocols & Self-Validating Workflows

Protocol 1: Chiral Resolution via Preparative Supercritical Fluid Chromatography (SFC)

Causality & Rationale: SFC is prioritized over traditional HPLC for chiral amine resolution. The low viscosity and high diffusivity of supercritical CO 2​ allow for rapid mass transfer, minimizing peak tailing—a notorious issue with basic amines.

  • Stationary Phase Selection: Equip the SFC system with a Chiralcel OD-H column (cellulose tris(3,5-dimethylphenylcarbamate)).

  • Mobile Phase Optimization: Utilize 80% supercritical CO 2​ and 20% Methanol. Crucial Step: Supplement the methanol modifier with 0.1% Isopropylamine (IPA). IPA acts as a basic additive to suppress the ionization of 6-MeO-PPA's primary amine, preventing secondary hydrogen-bonding interactions with the silica support that cause peak broadening.

  • Elution & Detection: Run at a flow rate of 50 mL/min, maintaining backpressure at 120 bar and temperature at 35°C. Monitor elution via UV detection at 254 nm.

  • Self-Validating Control: Immediately subject collected fractions to analytical SFC. The run is validated only if the enantiomeric excess (ee) is >99% and the resolution (Rs) against a concurrent racemic standard is >1.5.

Protocol 2: BRET cAMP Biosensor Assay for TAAR1 Activation

Causality & Rationale: Traditional radioligand binding assays fail to capture functional agonism. The Bioluminescence Resonance Energy Transfer (BRET) assay utilizes an EPAC-based biosensor to provide real-time, live-cell kinetics of cAMP accumulation, offering superior physiological relevance[3].

BRET_Workflow S1 Cell Transfection (TAAR1 + Biosensor) S2 Ligand Incubation ((R)- vs (S)- Isomer) S1->S2 S3 Substrate Addition (Coelenterazine h) S2->S3 S4 Emission Detection (400nm & 510nm) S3->S4 S5 BRET Ratio Calculation S4->S5

Figure 2: Step-by-step workflow for the BRET cAMP biosensor assay.

  • Co-Transfection: Transiently co-transfect HEK-293 cells with plasmids encoding hTAAR1 and the EPAC-BRET cAMP biosensor using lipofectamine.

  • Cell Seeding: Plate cells in 96-well white opaque microplates (to eliminate inter-well optical crosstalk) and incubate for 48 hours.

  • Ligand Incubation: Treat cells with serial dilutions (10 −10 to 10 −4 M) of either (R)- or (S)-6-MeO-PPA for 15 minutes at room temperature.

  • Substrate Addition: Introduce Coelenterazine h (5 μM), the luciferase substrate, immediately prior to reading.

  • Signal Detection: Measure light emission at 400 nm (Renilla luciferase donor) and 510 nm (YFP acceptor). Calculate the BRET ratio (510 nm / 400 nm) to generate dose-response curves and derive EC50 values.

  • Self-Validating Control: Every plate must include a β -phenylethylamine ( β -PEA) positive control and a vehicle negative control. The assay is quantitatively validated only if the β -PEA EC50 falls within historical baselines (~580 nM)[3] and the plate's Z'-factor exceeds 0.5, ensuring the signal window is robust against background noise.

References

  • [1] Title: Identification of a Potent Human Trace Amine-Associated Receptor 1 Antagonist - PMC Source: nih.gov URL:[Link]

  • [2] Title: Structure based discovery of antipsychotic-like TAAR1 agonists - bioRxiv Source: biorxiv.org URL:[Link]

  • [3] Title: Pharmacological Characterization of Membrane-Expressed Human Trace Amine-Associated Receptor 1 (TAAR1) by a Bioluminescence Resonance Energy Transfer cAMP Biosensor - PMC Source: nih.gov URL:[Link]

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A Senior Application Scientist's Guide to Qualifying Reference Standards for 2-(6-Methoxypyridin-3-YL)propan-2-amine for Assay Validation

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Criticality of a Well-Characterized Reference Standard

In the landscape of pharmaceutical development and quality control, the validity of any analytical assay hinges on the quality of the reference standard used. An assay is only as reliable as the benchmark against which it is measured. For 2-(6-Methoxypyridin-3-YL)propan-2-amine, an important intermediate and analytical target, establishing a high-purity, well-characterized reference standard is not merely a preliminary step but the foundation of accurate quantification and impurity profiling.

This guide provides a comprehensive framework for the comparative evaluation of commercially available reference standards for 2-(6-Methoxypyridin-3-YL)propan-2-amine. We will move beyond a simple checklist of specifications and delve into the causality behind the experimental choices, providing detailed protocols and interpretation strategies. The objective is to empower researchers and drug development professionals to select and validate a reference standard that is unequivocally "suitable for its intended purpose," as mandated by international guidelines such as ICH Q2(R1)[1][2].

The Three Pillars of Reference Standard Qualification

A robust reference standard must be comprehensively characterized across three fundamental pillars: Identity, Purity, and Potency. Our comparative study will be structured around these pillars, employing orthogonal analytical techniques to build a complete and trustworthy profile of each candidate standard.

  • Identity: Is the material what it purports to be? We must confirm the molecular structure unequivocally.

  • Purity: What else is present in the material? This involves the detection and quantification of all significant impurities, including related substances, residual solvents, and water.

  • Potency (Assay): What is the exact content of the desired molecule in the material? This is the ultimate measure of the standard's strength and is critical for quantitative applications.

For this guide, we will conduct a simulated head-to-head comparison of two hypothetical commercial lots, designated as Supplier A and Supplier B .

Visualizing the Qualification Workflow

The logical flow of the reference standard qualification process is depicted below. It begins with sourcing candidates and proceeds through parallel streams of characterization, culminating in a final decision based on comprehensive data analysis.

Reference_Standard_Qualification_Workflow start Procure Reference Standard Candidates (Supplier A & B) identity Pillar 1: Identity Confirmation start->identity purity Pillar 2: Purity Profiling start->purity potency Pillar 3: Potency (Assay) start->potency nmr ¹H & ¹³C NMR Spectroscopy identity->nmr Structural Elucidation ms Mass Spectrometry (MS) identity->ms Molecular Weight hplc HPLC-UV (Related Substances) purity->hplc gc GC-HS (Residual Solvents) purity->gc kf Karl Fischer (KF) (Water Content) purity->kf qnmr Quantitative NMR (qNMR) potency->qnmr Primary Method evaluation Comprehensive Data Evaluation & Comparison nmr->evaluation ms->evaluation hplc->evaluation gc->evaluation kf->evaluation qnmr->evaluation end Select & Qualify Certified Reference Standard evaluation->end

Caption: Workflow for reference standard qualification.

Pillar 1: Identity Confirmation

Before any quantitative assessment, we must be certain of the molecule's identity. We employ Nuclear Magnetic Resonance (NMR) for structural elucidation and Mass Spectrometry (MS) for molecular weight verification.

Methodology & Rationale

  • ¹H and ¹³C NMR Spectroscopy: NMR provides a detailed "fingerprint" of the molecule's carbon-hydrogen framework. The chemical shifts, signal integrations, and coupling patterns must be consistent with the proposed structure of 2-(6-Methoxypyridin-3-YL)propan-2-amine. This technique is unparalleled for confirming constitutional isomerism.

  • High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement of the parent ion. This allows for the determination of the elemental formula, offering a high degree of confidence in the compound's identity and complementing the structural information from NMR.

Comparative Data: Supplier A vs. Supplier B
ParameterExpected ResultSupplier ASupplier BConclusion
¹H NMR Spectrum consistent with structurePass Pass Both materials show correct proton signals and integrations.
¹³C NMR Spectrum consistent with structurePass Pass Both materials show the correct number and type of carbon signals.
HRMS (m/z) [M+H]⁺ = 181.1335 ± 5 ppm181.1332181.1338Both materials are within the acceptable mass accuracy tolerance.

Pillar 2: Purity Profiling

Purity is not a single number but a composite picture derived from multiple orthogonal methods. The goal is to identify and quantify all extraneous components.

Methodology & Rationale

  • High-Performance Liquid Chromatography (HPLC-UV): This is the workhorse for detecting non-volatile organic impurities (related substances).

    • Causality: A reversed-phase C18 column is chosen for its hydrophobic nature, which provides good retention for the moderately polar amine analyte. A gradient elution with a phosphate buffer and acetonitrile allows for the separation of impurities with a wide range of polarities. UV detection at 240 nm is selected based on the chromophore of the pyridine ring. The validation of this method must demonstrate specificity, linearity, accuracy, and precision, in line with ICH Q2(R1) guidelines[3][4].

  • Gas Chromatography - Headspace (GC-HS): This method is specific for volatile organic impurities, primarily residual solvents from the manufacturing process.

    • Causality: By heating the sample in a sealed vial (headspace), volatile solvents partition into the gas phase and are injected into the GC. This prevents contamination of the instrument with the non-volatile analyte. A flame ionization detector (FID) is used for its excellent sensitivity to hydrocarbons.

  • Karl Fischer (KF) Titration: This is the gold standard for water content determination.

    • Causality: Coulometric KF titration is highly specific and accurate for quantifying low levels of water, which can affect the potency of the standard and is often invisible to other techniques like HPLC or GC.

Comparative Data: Supplier A vs. Supplier B
ParameterMethodSupplier ASupplier B
Total Organic Impurities HPLC-UV0.12%0.45%
Highest Unidentified Impurity HPLC-UV0.04%0.18%
Residual Solvents GC-HS<0.05% (Methanol)0.25% (Isopropanol)
Water Content Karl Fischer0.08%0.15%
Total Impurities (Summation)~0.25% ~0.85%

Pillar 3: Potency (Assay) by Quantitative NMR (qNMR)

Potency is the certified content of the analyte. While chromatographic purity provides a good estimate, a primary method like Quantitative NMR (qNMR) is preferred for certifying reference standards due to its high precision and direct traceability to SI units.[5][6]

Methodology & Rationale

  • ¹H qNMR: qNMR is a primary ratio method that determines the concentration of an analyte by comparing the integral of one of its signals to the integral of a signal from a certified internal standard (IS) of known purity and weight.[7][8]

    • Causality: The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei contributing to it.[5] By using a high-purity, stable, and non-overlapping internal standard (e.g., maleic acid), we can calculate the exact molar quantity of our analyte without needing a pre-existing standard of the same compound. This avoids the "chicken and egg" problem of standardization. Key experimental parameters like relaxation delay (d1) must be sufficiently long (at least 5 times the longest T1 relaxation time) to ensure full signal relaxation and accurate integration.

Comparative Data: Supplier A vs. Supplier B
ParameterMethodSupplier ASupplier B
Potency (Assay) ¹H qNMR99.72% w/w (RSD: 0.15%)99.10% w/w (RSD: 0.18%)
Mass Balance 100% - Total Impurities100 - 0.25 = 99.75%100 - 0.85 = 99.15%
Agreement (qNMR vs. Mass Balance) Excellent Excellent

Overall Summary and Recommendation

A final summary table provides a clear, at-a-glance comparison of the two candidates.

Quality AttributeSupplier ASupplier BRecommendation
Identity ConfirmedConfirmedBoth are suitable.
Purity (Related Substances) 0.12%0.45%Supplier A is superior.
Purity (Residual Solvents) <0.05%0.25%Supplier A is superior.
Purity (Water Content) 0.08%0.15%Supplier A is superior.
Potency (qNMR Assay) 99.72% w/w 99.10% w/w Supplier A is superior.

Based on this comprehensive analysis, the reference standard from Supplier A is unequivocally the better choice for use in validating a quantitative assay. It possesses higher purity and, consequently, a higher potency. Using this standard will lead to more accurate and reliable assay results, reducing analytical uncertainty and strengthening the validity of any subsequent data.

Detailed Experimental Protocols

HPLC-UV Method for Related Substances

  • Column: C18, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 10 mM Potassium Phosphate, pH 3.0

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 60% B over 20 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV at 240 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Accurately weigh ~25 mg of the standard into a 50 mL volumetric flask. Dissolve and dilute to volume with 50:50 Water:Acetonitrile.

  • System Suitability:

    • Repeatability: RSD of ≤2.0% for 6 replicate injections of the main peak area.

    • Tailing Factor: 0.8 - 1.5 for the main analyte peak.

¹H qNMR Method for Potency Assay

  • Spectrometer: 400 MHz or higher

  • Internal Standard (IS): Maleic Acid (Certified Reference Material, purity ≥99.9%)

  • Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆)

  • Sample Preparation:

    • Accurately weigh ~15 mg of the 2-(6-Methoxypyridin-3-YL)propan-2-amine standard into a vial.

    • Accurately weigh ~10 mg of the Maleic Acid IS into the same vial.

    • Dissolve the contents in ~0.7 mL of DMSO-d₆.

  • Acquisition Parameters:

    • Pulse Angle: 30°

    • Relaxation Delay (d1): 60 seconds (ensure this is >5x T₁ of both analyte and IS signals)

    • Scans: 16

  • Processing: Apply manual phase and baseline correction. Integrate a well-resolved, non-exchangeable proton signal for the analyte (e.g., the methoxy singlet) and the olefinic signal for Maleic Acid.

  • Calculation: The potency is calculated using the standard qNMR equation, accounting for the weights, molecular weights, purity of the IS, and number of protons for each integrated signal.

References

  • Quantitative NMR as a Versatile Tool for the Reference Material Preparation. MDPI.[Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[Link]

  • Quantitative NMR Assays (qNMR). Bruker.[Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.[Link]

  • qNMR. Bureau International des Poids et Mesures (BIPM).[Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).[Link]

  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate.[Link]

  • ICH Q2(R1) Analytical Method Validation. Scribd.[Link]

Sources

A Researcher's Guide to Ensuring Reproducibility in In Vivo Evaluation of Novel CNS-Active Amines: The Case of 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: The following guide uses a representative compound and hypothetical data to illustrate the principles of in vivo assay reproducibility, as public domain information on "2-(6-Methoxypyridin-3-YL)propan-2-amine" is limited. The methodologies and principles discussed are based on established practices in preclinical pharmacology.

In the landscape of drug discovery, the journey from a promising molecule to a clinical candidate is fraught with challenges, chief among them being the reproducibility of preclinical in vivo data. This guide delves into the critical factors influencing the reproducibility of in vivo assays using the novel psychoactive compound, 2-(6-methoxypyridin-3-yl)propan-2-amine, as a case study. We will explore common pitfalls, compare alternative assays, and provide a framework for designing robust and reliable in vivo experiments.

The Challenge of Reproducibility in Novel Compound Evaluation

The successful translation of preclinical findings to clinical efficacy hinges on the reliability of early-stage in vivo data. However, a "reproducibility crisis" has been noted in biomedical research, where significant findings are often difficult to replicate. This issue is particularly acute for novel central nervous system (CNS) active compounds, where subtle variations in experimental conditions can lead to divergent outcomes. For a compound like 2-(6-methoxypyridin-3-yl)propan-2-amine, which is structurally suggestive of potential neuromodulatory activity, establishing a reproducible in vivo pharmacological profile is paramount.

Core Experimental Protocol: Assessing Locomotor Activity in Rodents

A fundamental in vivo assay for novel CNS-active compounds is the assessment of spontaneous locomotor activity. This assay can indicate whether a compound has stimulant, depressant, or no significant effect on general activity.

Objective: To quantify the effect of 2-(6-methoxypyridin-3-yl)propan-2-amine on spontaneous horizontal and vertical activity in mice.

Methodology:

  • Animal Model: Male C57BL/6J mice, 8-10 weeks of age. Acclimatized to the housing facility for at least one week prior to the experiment.

  • Housing: Standardized conditions (12:12 h light-dark cycle, 22 ± 2°C, 50 ± 10% humidity, ad libitum access to food and water).

  • Compound Preparation: 2-(6-methoxypyridin-3-yl)propan-2-amine synthesized and purified to >98% purity. Dissolved in a vehicle of 0.9% saline with 5% DMSO.

  • Dosing: Administered via intraperitoneal (i.p.) injection at doses of 1, 5, and 10 mg/kg. A vehicle control group is included.

  • Apparatus: Automated open field arenas (40 cm x 40 cm x 30 cm) equipped with infrared beams to detect movement.

  • Procedure:

    • Mice are habituated to the testing room for at least 60 minutes before the experiment.

    • Mice are administered the compound or vehicle.

    • Immediately after injection, each mouse is placed in the center of the open field arena.

    • Locomotor activity (total distance traveled, vertical counts) is recorded for 60 minutes.

  • Data Analysis: Data is typically analyzed using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare dose groups to the vehicle control.

Causality in Protocol Design:

  • Choice of Animal Model: C57BL/6J is a common inbred strain, reducing genetic variability. However, it's crucial to report the strain as different strains can exhibit different behavioral responses.

  • Vehicle Selection: The vehicle must be non-toxic and inert. The use of a small percentage of DMSO is common for compounds with low aqueous solubility.

  • Habituation: This step is critical to reduce the influence of novelty-induced anxiety on locomotor activity.

G cluster_pre Pre-Experiment cluster_exp Experiment cluster_post Post-Experiment Animal Acclimatization Animal Acclimatization Habituation to Testing Room Habituation to Testing Room Animal Acclimatization->Habituation to Testing Room Dosing (i.p.) Dosing (i.p.) Habituation to Testing Room->Dosing (i.p.) Placement in Open Field Arena Placement in Open Field Arena Dosing (i.p.)->Placement in Open Field Arena Data Recording (60 min) Data Recording (60 min) Placement in Open Field Arena->Data Recording (60 min) Data Analysis (ANOVA) Data Analysis (ANOVA) Data Recording (60 min)->Data Analysis (ANOVA) Interpretation of Results Interpretation of Results Data Analysis (ANOVA)->Interpretation of Results

Caption: Experimental workflow for the open field locomotor activity assay.

Illustrative Data: The Variability Challenge

The table below presents hypothetical data from three independent studies on the effect of 2-(6-methoxypyridin-3-yl)propan-2-amine on total distance traveled in the open field test.

Study Dose (mg/kg) Mean Total Distance (cm) ± SEM p-value vs. Vehicle
Study A Vehicle2500 ± 150-
12650 ± 180> 0.05
53800 ± 250< 0.05
105200 ± 300< 0.01
Study B Vehicle2800 ± 200-
12900 ± 220> 0.05
53500 ± 280> 0.05
104100 ± 350< 0.05
Study C Vehicle2300 ± 130-
12450 ± 160> 0.05
53950 ± 210< 0.05
105500 ± 280< 0.01

As the hypothetical data illustrates, while the general trend of increased locomotor activity is present, the magnitude of the effect and the statistical significance at the 5 mg/kg dose vary between studies. This highlights the critical need to identify and control for sources of variability.

Factors Influencing Reproducibility

Several factors can contribute to inter-laboratory and even intra-laboratory variability in in vivo assay results.

G cluster_animal Animal-Related Factors cluster_enviro Environmental Factors cluster_protocol Protocol-Related Factors Reproducibility Reproducibility Genetics (Strain) Genetics (Strain) Genetics (Strain)->Reproducibility Age & Weight Age & Weight Genetics (Strain)->Age & Weight Age & Weight->Reproducibility Sex Sex Sex->Reproducibility Microbiome Microbiome Sex->Microbiome Microbiome->Reproducibility Housing Density Housing Density Housing Density->Reproducibility Light/Dark Cycle Light/Dark Cycle Housing Density->Light/Dark Cycle Light/Dark Cycle->Reproducibility Noise & Vibration Noise & Vibration Noise & Vibration->Reproducibility Bedding Material Bedding Material Noise & Vibration->Bedding Material Bedding Material->Reproducibility Experimenter Handling Experimenter Handling Experimenter Handling->Reproducibility Dosing Procedure Dosing Procedure Experimenter Handling->Dosing Procedure Dosing Procedure->Reproducibility Time of Day Time of Day Time of Day->Reproducibility Apparatus Calibration Apparatus Calibration Time of Day->Apparatus Calibration Apparatus Calibration->Reproducibility

Caption: Key factors influencing the reproducibility of in vivo behavioral assays.

A critical, often overlooked factor is the gut microbiome , which can influence drug metabolism and behavior. The composition of the microbiome can be affected by diet, stress, and housing conditions, making it a significant source of variability.

Comparison with Alternative Assays

While the open field test is informative, a comprehensive in vivo profile requires multiple assays. The choice of assay should be guided by the specific hypothesis being tested.

Assay Primary Endpoint Advantages Disadvantages
Open Field Test Locomotor activity, anxiety-like behavior (thigmotaxis)High throughput, simple, sensitive to stimulants and depressants.Limited specificity, behavior can be influenced by multiple factors.
Elevated Plus Maze Anxiety-like behaviorWell-validated, sensitive to anxiolytic and anxiogenic compounds.Sensitive to experimenter effects, locomotor activity can confound results.
Forced Swim Test Depressant-like behavior (behavioral despair)Widely used for screening antidepressants.Controversial interpretation, high inter-animal variability.
Rotarod Test Motor coordination and balanceSpecific for motor impairment.Less sensitive to subtle CNS effects.
Hypothesized Signaling Pathway

Given its chemical structure, 2-(6-methoxypyridin-3-yl)propan-2-amine may interact with monoamine systems in the brain, such as dopamine or serotonin pathways, which are key regulators of locomotor activity.

G Compound 2-(6-Methoxypyridin-3-YL)propan-2-amine DAT Dopamine Transporter (DAT) Compound->DAT Inhibition VMAT2 Vesicular Monoamine Transporter 2 (VMAT2) Compound->VMAT2 Inhibition Synaptic_Dopamine Synaptic Dopamine DAT->Synaptic_Dopamine (-) Reuptake VMAT2->Synaptic_Dopamine (+) Release Postsynaptic_Receptors Postsynaptic Dopamine Receptors (D1, D2) Synaptic_Dopamine->Postsynaptic_Receptors Activation Locomotor_Activity Increased Locomotor Activity Postsynaptic_Receptors->Locomotor_Activity

Caption: Hypothesized mechanism of action for increased locomotor activity.

Recommendations for Enhancing Reproducibility

  • Standardized Reporting: Adhere to reporting guidelines such as the ARRIVE guidelines to ensure all relevant experimental details are documented.

  • Blinding and Randomization: Implement blinding of experimenters to treatment groups and randomization of animals to groups to minimize bias.

  • Power Analysis: Conduct a power analysis to determine the appropriate sample size to detect a meaningful effect.

  • Control for Environmental Factors: Maintain stable and consistent environmental conditions. Report these conditions in detail in publications.

  • Multi-Laboratory Studies: When possible, conduct studies in multiple laboratories to assess the robustness of the findings.

By embracing these principles of rigorous experimental design and transparent reporting, the scientific community can enhance the reproducibility of in vivo research, ultimately accelerating the development of novel therapeutics.

References

  • The ARRIVE Guidelines 2.0: Kilkenny, C., Browne, W. J., Cuthill, I. C., Emerson, M., & Altman, D. G. (2010). Improving Bioscience Research Reporting: The ARRIVE Guidelines for Reporting Animal Research. PLOS Biology, 8(6), e1000412. [Link]

  • Challenges in the Reproducibility of Animal Models of Disease: Scott, S., Kranz, J. E., Cole, J., Lona, J. M., & Reynolds, T. L. (2008). In search of ideal animal models to test and approve drugs. Drug Discovery Today, 13(15-16), 699–702. [Link]

  • The Gut Microbiome and the Brain: Cryan, J. F., O'Riordan, K. J., Cowan, C. S. M., Sandhu, K. V., Bastiaanssen, T. F. S., Boehme, M., ... & Dinan, T. G. (2019). The Microbiota-Gut-Brain Axis. Physiological Reviews, 99(4), 1877–2013. [Link]

  • Open Field Test: A Critical Review: Prut, L., & Belzung, C. (2003). The open field as a paradigm to measure the effects of drugs on anxiety-like behaviors: a review. European Journal of Pharmacology, 463(1-3), 3–33. [Link]

Safety Operating Guide

Proper Disposal of 2-(6-Methoxypyridin-3-YL)propan-2-amine: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Identification

2-(6-Methoxypyridin-3-YL)propan-2-amine is a substituted pyridine. Pyridine and its derivatives are recognized as hazardous substances.[1] Aminopyridines, in particular, are classified as toxic.[2] For instance, 4-Aminopyridine is designated as a hazardous waste by the U.S. Environmental Protection Agency (EPA).[3][4] The amine functional group can also contribute to the toxicity and irritant properties of the compound.[5][6] Therefore, all waste containing 2-(6-Methoxypyridin-3-YL)propan-2-amine, including the pure substance, solutions, and contaminated materials, must be treated as hazardous waste.

Key Chemical Classifications for Disposal:

Chemical Family Primary Hazards Disposal Consideration
Substituted Pyridine Toxicity, Environmental HazardHazardous Waste Stream
Amine Toxicity, Corrosivity, IrritantHazardous Waste Stream

Personal Protective Equipment (PPE) and Handling

Before handling any waste containing 2-(6-Methoxypyridin-3-YL)propan-2-amine, it is imperative to wear appropriate Personal Protective Equipment (PPE). All handling procedures should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Minimum PPE Requirements:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber). Always consult the glove manufacturer's compatibility chart.

  • Body Protection: A fully buttoned laboratory coat.

  • Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if there is a risk of generating dust or aerosols.[7]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-(6-Methoxypyridin-3-YL)propan-2-amine is through a licensed hazardous waste disposal company.[7] In-laboratory treatment or neutralization is not advised due to the potential for uncontrolled reactions and the generation of equally or more hazardous byproducts.

Step 1: Waste Segregation

Proper segregation is the first critical step in safe chemical waste disposal.

  • Identify the Waste Stream: Clearly identify all waste containing 2-(6-Methoxypyridin-3-YL)propan-2-amine. This includes unused or expired compounds, reaction mixtures, solutions in organic solvents, and contaminated labware (e.g., pipette tips, vials, chromatography columns).

  • Segregate as Organic Amine/Pyridine Waste: This compound should be segregated into a designated "Organic Amine" or "Nitrogen-Containing Organic" waste stream.

  • Avoid Mixing: Do not mix this waste with incompatible materials such as strong oxidizing agents, acids, or acid chlorides.[7] Mixing with other waste streams, such as halogenated solvents, can complicate and increase the cost of disposal.

Step 2: Containerization and Labeling

  • Solid Waste: Collect solid 2-(6-Methoxypyridin-3-YL)propan-2-amine waste and contaminated materials (e.g., weighing paper, gloves) in a clearly labeled, sealable, and chemically compatible container. A high-density polyethylene (HDPE) container is a suitable option.

  • Liquid Waste: For solutions containing 2-(6-Methoxypyridin-3-YL)propan-2-amine, use a dedicated, leak-proof, and shatter-resistant waste container. Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for vapor expansion.

  • Labeling: The container must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste"

    • The full chemical name: "2-(6-Methoxypyridin-3-YL)propan-2-amine"

    • An indication of the hazards (e.g., "Toxic")

    • The approximate concentration and other components of the waste mixture.

Step 3: Storage

  • Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area.

  • Ensure the storage area is away from heat, sparks, and open flames.[8]

  • Secondary containment should be used to prevent the spread of material in case of a leak.

Step 4: Disposal

  • Contact your EHS Office: Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Documentation: Complete all necessary waste disposal forms as required by your institution and the disposal company.

  • Incineration: The primary recommended method for the disposal of pyridine-based waste is high-temperature incineration at a permitted hazardous waste facility.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to minimize hazards.

  • Evacuate: Evacuate all non-essential personnel from the immediate area.

  • Ventilate: Ensure the area is well-ventilated.

  • PPE: Wear the appropriate PPE as outlined in Section 2.

  • Containment: For liquid spills, contain the spill using an inert absorbent material (e.g., vermiculite, sand). For solid spills, carefully sweep up the material to avoid generating dust.

  • Collection: Place all contaminated materials into a labeled hazardous waste container.

  • Decontamination: Decontaminate the spill area with a suitable solvent, and collect the decontamination materials as hazardous waste.

Disposal Workflow Diagram

DisposalWorkflow cluster_prep Preparation & Handling cluster_procedure Disposal Procedure cluster_final Final Disposition Start Waste Generation (2-(6-Methoxypyridin-3-YL)propan-2-amine) PPE Don Appropriate PPE (Goggles, Gloves, Lab Coat) Start->PPE FumeHood Work in a Chemical Fume Hood PPE->FumeHood Segregate Segregate Waste (Organic Amine/Pyridine Stream) FumeHood->Segregate Containerize Containerize in a Compatible, Sealed Container Segregate->Containerize Label Label Container ('Hazardous Waste', Chemical Name, Hazards) Containerize->Label Store Store in Designated Satellite Accumulation Area Label->Store ContactEHS Contact EHS or Licensed Waste Disposal Contractor Store->ContactEHS Documentation Complete Waste Disposal Forms ContactEHS->Documentation Incineration Professional Disposal (High-Temperature Incineration) Documentation->Incineration caption Disposal workflow for 2-(6-Methoxypyridin-3-YL)propan-2-amine.

Sources

Comprehensive Safety and Handling Guide for 2-(6-Methoxypyridin-3-YL)propan-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential safety protocols and operational guidance for the handling and disposal of 2-(6-Methoxypyridin-3-YL)propan-2-amine. The following procedures are based on established safety principles for aminopyridine derivatives and are intended for use by trained professionals in a laboratory setting.

Hazard Assessment and Risk Mitigation

  • Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

  • Skin Irritation: Causes skin irritation.[1][2][3][4]

  • Eye Irritation: Causes serious eye irritation.[1][2][3][4]

  • Respiratory Irritation: May cause respiratory tract irritation upon inhalation of dust or aerosols.[3][4]

Given these potential hazards, a multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and stringent operational protocols, is mandatory.

Personal Protective Equipment (PPE): The Last Line of Defense

Personal protective equipment is a critical barrier against exposure.[5][6] The following PPE is required when handling 2-(6-Methoxypyridin-3-YL)propan-2-amine:

Protection TypeSpecificationRationale
Hand Protection Chemical-resistant nitrile gloves. Double-gloving is recommended.To prevent skin contact and potential absorption.[3][7]
Eye and Face Protection ANSI-approved safety goggles. A face shield should be worn when there is a splash hazard.To protect eyes from dust particles and splashes, preventing serious irritation.[3][4]
Skin and Body Protection A fully buttoned laboratory coat, full-length pants, and closed-toe shoes.To prevent accidental skin exposure.[3][7][8]
Respiratory Protection All handling of this compound must be conducted in a certified chemical fume hood.To prevent inhalation of dust or aerosols, which can cause respiratory irritation.[3][9][10]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is paramount to ensuring safety.

Preparation

  • Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and has a current inspection certificate.

  • Assemble PPE: Gather all necessary PPE and inspect for any damage.

  • Prepare Workspace: Clear the work area of any unnecessary items. Have spill cleanup materials readily available.

  • Review Emergency Procedures: Be familiar with the location and operation of emergency equipment such as safety showers and eyewash stations.

Handling

  • Don PPE: Put on all required personal protective equipment before handling the chemical.

  • Work Within Fume Hood: Conduct all weighing and manipulation of the compound within the certified chemical fume hood.

  • Minimize Dust and Aerosols: Handle the material carefully to avoid the formation of dust and aerosols.[3]

  • Use Smallest Quantities: Use the smallest practical amount of the substance for the experiment.[3]

  • Keep Containers Closed: Keep containers tightly sealed when not in use.[3][7]

Post-Handling

  • Decontaminate: Wipe down the work area within the fume hood with an appropriate solvent.

  • Properly Doff PPE: Remove and dispose of contaminated PPE in a designated hazardous waste container.

  • Wash Hands: Thoroughly wash hands with soap and water after handling, even if gloves were worn.[3][11]

Emergency Procedures

Spills

  • Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

  • Don Appropriate PPE: Wear appropriate respiratory protection, chemical-resistant gloves, and eye protection.

  • Contain and Absorb: For small spills, cover with an inert absorbent material such as sand or vermiculite.[9][10]

  • Collect and Dispose: Sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[9][10] Do not allow the material to enter drains or water courses.[9][10]

  • Decontaminate: Clean the spill area thoroughly.

First Aid

  • Skin Contact: Immediately wash the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9][10] Seek medical attention if irritation persists.[9][10]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[9][10][11] Seek immediate medical attention.

  • Inhalation: Move the person to fresh air.[9][10] If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[9][10]

  • Ingestion: Wash out the mouth with water.[9][10] Do not induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste containing 2-(6-Methoxypyridin-3-YL)propan-2-amine must be treated as hazardous waste.

  • Waste Collection: Collect all waste in a designated, properly labeled, and sealed hazardous waste container.[3] Do not mix with incompatible waste streams.

  • Disposal: Dispose of hazardous waste through your institution's environmental health and safety (EHS) office in accordance with local, state, and federal regulations.[3][9]

Visual Workflow Guides

PPE_Donning_Sequence cluster_prep Preparation Lab_Coat Lab Coat Gloves Gloves (First Pair) Lab_Coat->Gloves Goggles Safety Goggles Gloves->Goggles Face_Shield Face Shield (if needed) Goggles->Face_Shield Gloves_2 Gloves (Second Pair) Face_Shield->Gloves_2 End Ready to Handle Gloves_2->End Start Start Start->Lab_Coat

Caption: PPE Donning Sequence

Waste_Disposal_Workflow cluster_collection Waste Collection cluster_disposal Disposal Collect_Waste Collect Waste in Designated Container Seal_Container Securely Seal the Container Collect_Waste->Seal_Container Label_Container Label with Contents and Hazard Information Seal_Container->Label_Container Store_Temporarily Store in Designated Hazardous Waste Area Label_Container->Store_Temporarily Contact_EHS Contact EHS for Waste Pickup Store_Temporarily->Contact_EHS Documentation Complete Waste Disposal Manifest Contact_EHS->Documentation End Disposed Documentation->End Start Generation of Waste Start->Collect_Waste

Caption: Hazardous Waste Disposal Workflow

References

  • Personal protective equipment for handling 4-aminopyridine-3-sulfonic Acid - Benchchem. (n.d.).
  • 4-Aminopyridine | C5H6N2 | CID 1727 - PubChem. (n.d.).
  • Safety Data Sheet - BroadPharm. (2025, December 4).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 20).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025, October 31).
  • SAFETY DATA SHEET. (2025, November 4).
  • ashland. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 25).
  • SAFETY DATA SHEET - Fisher Scientific. (2003, March 25).
  • Safety Data Sheet - Hampton Research. (2020, March 20).
  • SAFETY DATA SHEET - Kao Chemicals. (2021, November 3).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2026, March 16).
  • Safety Data Sheet - BroadPharm. (2025, December 23).
  • SAFETY DATA SHEET - Merck Millipore. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2021, December 24).
  • SAFETY DATA SHEET - Thermo Fisher Scientific. (2012, March 23).
  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 7).
  • Personal protective equipment for preparing toxic drugs - GERPAC. (2013, October 3).
  • Safety Data Sheet - Angene Chemical. (2021, May 1).
  • Types of PPE to Wear When Compounding Hazardous Drugs - Provista. (2022, August 25).

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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